Di-tert-dodecyl polysulfide

• CAS: 68425-15-0

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Properties of Di-tert-dodecyl Polysulfide

Introduction

Di-tert-dodecyl polysulfide (DTDP) is a complex mixture of organosulfur compounds that plays a crucial role in various industrial applications, most notably as an extreme pressure (EP) additive in lubricants and metalworking fluids.[1][2] This technical guide provides a comprehensive overview of its fundamental properties, synthesis, and mechanism of action, tailored for researchers, scientists, and professionals in related fields. DTDP is characterized by its high sulfur content and thermal stability, which impart desirable anti-wear and antioxidant properties to lubricating formulations.[1]

Chemical and Physical Properties

Di-tert-dodecyl polysulfide is not a single molecule but rather a mixture of polysulfide chains (Sₓ, where x can range from 2 to 6 or more) with tertiary-dodecyl groups at each end.[3] The tertiary dodecyl group is a branched C12H25 alkyl group. Due to its nature as a complex mixture, its physical and chemical properties are often reported as ranges or averages.

Table 1: General and Physical Properties of Di-tert-dodecyl Polysulfide

Property	Value	Reference
CAS Number	68425-15-0	[1][4][5][6]
Molecular Formula	C24H50Sₓ (variable)
Appearance	Yellow to reddish-colored liquid	[1]
Odor	Strong, characteristic	[1]
Boiling Point	193.7 °C to 470.6°C at 760 mmHg	[1][4][7]
Density	0.95 to 1.01 g/mL at 25 °C	[1]
Flash Point	>100 °C (>212 °F)	[1]
Water Solubility	Very low (e.g., 260 ng/L at 20°C)	[1][4]
Solubility in Organic Solvents	Readily soluble	[1]
Viscosity	~53 cP at 40 °C
Pour Point	-21 °C

Applications

The primary application of di-tert-dodecyl polysulfide is as an extreme pressure (EP) additive in a wide range of lubricants, including:

• Metalworking Fluids: It is used in fluids for machining and forming ferrous metals.[2]

• Industrial and Automotive Gear Oils: It enhances the performance of gear oils under high-load conditions.[8]

• Greases: It is incorporated into industrial and automotive greases to improve their load-carrying capacity.[1][2]

• Rubber Industry: It can be used as a vulcanizing agent in the production of rubber products.[1]

Mechanism of Action as an Extreme Pressure Additive

The effectiveness of di-tert-dodecyl polysulfide as an EP additive stems from its ability to form a protective film on metal surfaces under high pressure and temperature conditions. This process can be summarized as follows:

• Thermal Decomposition: At elevated temperatures generated by friction between moving metal parts, the polysulfide bonds in DTDP break.

• Reaction with Metal Surface: The released sulfur species react with the metal surface (typically iron or steel) to form a sacrificial layer of metal sulfides (e.g., iron sulfide).

• Protective Film Formation: This sulfide (B99878) layer has a lower shear strength than the base metal, preventing direct metal-to-metal contact, welding, and subsequent wear and seizure.

The following diagram illustrates this logical relationship.

Mechanism of Di-tert-dodecyl Polysulfide as an EP Additive.

Synthesis and Experimental Protocols

Synthesis

The synthesis of di-tert-dodecyl polysulfide typically involves the reaction of a tert-dodecyl mercaptan with elemental sulfur in the presence of a catalyst.[9]

A general synthetic protocol is as follows:

• Reactant Charging: Tert-dodecyl mercaptan, elemental sulfur, and a catalyst (e.g., alumina) are charged into a reaction vessel.[9] The ratio of sulfur to mercaptan can be adjusted to control the average length of the polysulfide chain.[9]

• Reaction: The mixture is heated and stirred. Reaction temperatures can range from 25°C to 150°C, with a preferred range of 60°C to 80°C.[9] The reaction time is typically between 0.5 to 5 hours.[9]

• Work-up: After the reaction is complete, the catalyst is filtered off.[9]

• Purification: Excess mercaptan is removed under reduced pressure to yield the final di-tert-dodecyl polysulfide product.[9]

Experimental Analysis

The characterization of di-tert-dodecyl polysulfide and its performance in lubricants involves various analytical techniques.

Table 2: Common Analytical Methods for Di-tert-dodecyl Polysulfide

Analytical Technique	Purpose
Gas Chromatography (GC)	To determine the distribution of different polysulfide chain lengths and to quantify residual mercaptans.[10]
High-Performance Liquid Chromatography (HPLC)	To separate and quantify the different polysulfide species in the mixture.[11]
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify the functional groups present in the molecule and to monitor the reaction progress.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the compound.
Four-Ball Wear Test (ASTM D4172)	To assess the anti-wear properties of lubricants containing the additive.
Extreme Pressure Test (ASTM D2783)	To determine the load-carrying capacity of lubricants with the additive.

A general workflow for the analysis of a lubricant containing di-tert-dodecyl polysulfide is depicted below.

General Experimental Workflow for Lubricant Analysis.

Toxicology and Environmental Fate

Di-tert-dodecyl polysulfide exhibits low acute toxicity.[12][13] However, due to its poor water solubility, it may have long-lasting harmful effects on aquatic life.[3][5] It is not readily biodegradable.[3] Animal studies have shown that it is at most slightly irritating to the skin and eyes.[3] Due to its low water solubility, there is a concern for potential accumulation in the lungs if exposed to aerosols, such as in metalworking fluid mists.[3]

Table 3: Toxicological and Ecotoxicological Data

Endpoint	Result	Species	Method	Reference
Acute Oral Toxicity (LD50)	> 2000 mg/kg	Rat	OECD Guideline 401	[13]
Acute Dermal Toxicity (LD50)	> 2000 mg/kg	Rat	OECD Guideline 402	-
Acute Inhalation Toxicity (LC50)	> 15.5 mg/L (4h)	Rat	OECD Test Guideline 403	[12][13]
Skin Irritation	Slight irritation	Rabbit	OECD Test Guideline 404	[3]
Eye Irritation	Slight irritation	Rabbit	OECD Test Guideline 405	[3]
Aquatic Toxicity (Fish, 96h LC50)	> 100 mg/L	Danio rerio	OECD Test Guideline 203	[12][13]
Aquatic Toxicity (Daphnia, 48h EC50)	> 100 mg/L	Daphnia magna	OECD Guideline 202	[12][13]
Aquatic Toxicity (Algae, 72h EC50)	> 100 mg/L	Pseudokirchneriella subcapitata	OECD Test Guideline 201	[12][13]

It is important to note that while some sources indicate a potential use as a stabilizing agent in pharmaceutical formulations, its primary and well-documented application is in industrial lubricants.[14] Further research would be needed to validate its suitability for any drug development applications.

References

• 1. lookchem.com [lookchem.com]
• 2. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 3. books.publisso.de [books.publisso.de]
• 4. DI-TERT-DODECYL POLYSULFIDE CAS#: 68425-15-0 [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 68425-15-0 CAS MSDS (DI-TERT-DODECYL POLYSULFIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. data.epo.org [data.epo.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. cpchem.com [cpchem.com]
• 13. cpchem.com [cpchem.com]
• 14. Di-tert-dodecyl Polysulfide | 68425-15-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

Synthesis of Di-tert-dodecyl Polysulfide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-dodecyl polysulfide is a chemical compound with a notable history in industrial applications, primarily as an extreme pressure lubricant additive and a vulcanizing agent in the rubber industry.[1] Its structure, characterized by two tertiary dodecyl groups linked by a chain of sulfur atoms, imparts properties such as high thermal stability and resistance to oxidation.[1] While its use in industrial settings is well-documented, its potential applications in the pharmaceutical sciences are an emerging area of interest. This technical guide provides a comprehensive overview of the synthesis of di-tert-dodecyl polysulfide, including a detailed experimental protocol, a summary of its physicochemical properties, and a discussion of its potential, albeit currently limited, relevance to drug development.

Physicochemical and Toxicological Data

A summary of the known physical, chemical, and toxicological properties of di-tert-dodecyl polysulfide is presented below. This data is essential for safe handling, formulation development, and understanding the compound's behavior in various systems.

Property	Value	Reference(s)
Molecular Formula	C₂₄H₅₀Sₓ (where x is typically 2-6)	[2]
Average Molecular Weight	~434 g/mol	[2]
Appearance	Yellow to reddish-colored liquid	[1]
Odor	Strong, sulfurous	[1]
Density	0.95 - 1.01 g/mL at 25 °C	[2][3]
Boiling Point	193.7 °C at 101,325 Pa	[3]
Flash Point	>100 °C (>212 °F)	[2]
Viscosity	53 cP at 40 °C	[2]
Water Solubility	Insoluble (260 ng/L at 20 °C)	[3][4]
Solubility	Soluble in organic solvents	[1]
Acute Oral Toxicity (Rat)	LD50: 19,550 mg/kg	[4]
Acute Inhalation Toxicity (Rat)	LC50: >15.5 mg/L (4 h)	[4]
Skin Irritation	Slight irritation	[4]
Eye Irritation	Slight irritation
Sensitization	Did not cause sensitization in laboratory animals	[4]
Mutagenicity	In vivo tests did not show mutagenic effects	[4]
Teratogenicity	Animal testing did not show any effects on fetal development	[4]

Synthesis of Di-tert-dodecyl Polysulfide

The primary route for the synthesis of di-tert-dodecyl polysulfide involves the reaction of tert-dodecyl mercaptan with elemental sulfur in the presence of a basic catalyst. This method allows for the formation of a mixture of polysulfides with varying sulfur chain lengths.

Reaction Workflow

The overall workflow for the synthesis of di-tert-dodecyl polysulfide can be visualized as a multi-step process involving reaction, workup, and purification.

A flowchart illustrating the general workflow for the synthesis of di-tert-dodecyl polysulfide.

Experimental Protocol

The following is a representative laboratory-scale protocol for the synthesis of di-tert-dodecyl polysulfide. This protocol is based on general methods described in the patent literature for the synthesis of alkyl polysulfides and should be adapted and optimized for specific laboratory conditions.

Materials:

• tert-Dodecyl mercaptan (C₁₂H₂₆S)

• Sulfur powder (S)

• Basic catalyst (e.g., triethylamine, sodium hydroxide)

• Organic solvent (e.g., toluene, hexane)

• Deionized water

• Drying agent (e.g., anhydrous sodium sulfate)

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with heating mantle

• Thermometer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Filtration apparatus

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a condenser, magnetic stirrer, and thermometer, add tert-dodecyl mercaptan and the chosen organic solvent.

• Catalyst Addition: To the stirred solution, add a catalytic amount of the basic catalyst.

• Sulfur Addition: Gradually add sulfur powder to the reaction mixture. The addition should be done in portions to control the exothermic reaction.

• Reaction: Heat the mixture to a temperature between 60-120 °C and stir for several hours. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding deionized water.

• Extraction and Washing: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with deionized water and brine to remove any remaining catalyst and impurities.

• Drying and Filtration: Dry the organic layer over an anhydrous drying agent like sodium sulfate. Filter the solution to remove the drying agent.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude di-tert-dodecyl polysulfide. Further purification, if necessary, can be achieved through vacuum distillation or column chromatography.

Characterization Techniques

The synthesized di-tert-dodecyl polysulfide should be characterized to confirm its identity and purity. A combination of spectroscopic and chromatographic methods is typically employed.

Technique	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR: Resonances corresponding to the protons of the tert-dodecyl groups. The chemical shifts of protons adjacent to the sulfur atoms will be deshielded. ¹³C NMR: Signals for the carbon atoms of the tert-dodecyl groups.
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak corresponding to the di-tert-dodecyl polysulfide with a specific number of sulfur atoms. Fragmentation patterns will be consistent with the cleavage of the alkyl chains and the polysulfide linkage.
Gas Chromatography (GC)	Can be used to assess the purity of the product and to identify any unreacted starting materials or byproducts. A suitable high-temperature column and detector (e.g., Flame Ionization Detector or Mass Spectrometer) should be used.
Fourier-Transform Infrared (FTIR) Spectroscopy	Characteristic absorption bands for C-H stretching and bending vibrations of the alkyl groups. The S-S stretching vibration is typically weak and may be difficult to observe.
Elemental Analysis	Can be used to determine the empirical formula and the sulfur content of the product, which helps in ascertaining the average number of sulfur atoms in the polysulfide chain.

Relevance to Drug Development

The application of di-tert-dodecyl polysulfide in drug development is not extensively documented. However, its properties suggest potential areas for investigation.

Potential as a Pharmaceutical Excipient

One report suggests that di-tert-dodecyl polysulfide can be used as a stabilizing agent in formulations containing corticosteroids like methylprednisolone (B1676475) to enhance solubility and stability.[1] This points to its potential as an excipient in pharmaceutical formulations. Excipients are crucial components of drug products, and novel excipients with unique properties are continuously sought to address challenges in drug delivery.

Logical Relationship for Excipient Application

References

• 1. lookchem.com [lookchem.com]
• 2. DI-TERT-DODECYL POLYSULFIDE Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. cpchem.com [cpchem.com]
• 4. series.publisso.de [series.publisso.de]

Di-tert-dodecyl Polysulfide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of di-tert-dodecyl polysulfide, a complex organosulfur compound with significant applications as a lubricant additive. This document details its chemical structure, synthesis, and key analytical methodologies, presenting data in a clear and accessible format for researchers, scientists, and professionals in drug development who may encounter this class of compounds in various formulations.

Chemical Structure and Properties

Di-tert-dodecyl polysulfide is not a single molecular entity but rather a mixture of molecules with the general formula (t-C₁₂H₂₅)₂Sₓ, where 'x' represents the number of sulfur atoms in the polysulfide chain, typically ranging from 2 to 6.[1] The 'tert-dodecyl' group is a branched C₁₂H₂₅ alkyl group. The presence of a mixture of polysulfide chain lengths results in an average molecular weight.

The conflicting molecular formulas and weights reported in various sources arise from the fact that di-tert-dodecyl polysulfide is a UVCB substance (Unknown or Variable composition, Complex reaction products or Biological materials). Different commercial products may have varying distributions of sulfur chain lengths, leading to different average molecular weights. For example, some sources indicate an average molecular weight of approximately 434 g/mol , corresponding to an average of around three sulfur atoms (trisulfide).[2] Other sources report higher molecular weights, suggesting longer polysulfide chains.[3][4]

A summary of the key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Di-tert-dodecyl Polysulfide

Property	Value	Reference
CAS Number	68425-15-0	[2][3][4]
EC Number	270-335-7
Appearance	Yellow to reddish-colored liquid with a strong odor
Linear Formula	(C₉H₁₉C(CH₃)₂)₂Sₓ
Average Molecular Weight (Mn)	~434 g/mol (for trisulfide)	[2]
Density	~0.95 - 1.01 g/mL at 25 °C
Boiling Point	> 193.7 °C	[5]
Flash Point	> 100 °C (> 212 °F)
Water Solubility	Insoluble (e.g., 260 ng/L at 20 °C)	[5]
Solubility in Organic Solvents	Readily soluble in organic solvents
Refractive Index (n20/D)	~1.511 - 1.545
Pour Point	-21 °C
Viscosity	53 cP at 40 °C

Synthesis of Di-tert-dodecyl Polysulfide

The synthesis of di-tert-dodecyl polysulfide generally involves the reaction of a tertiary dodecyl mercaptan with elemental sulfur in the presence of a basic catalyst. The length of the polysulfide chain (the value of 'x') can be controlled by adjusting the molar ratio of the reactants.

Generalized Experimental Protocol for Synthesis

This protocol is a generalized procedure based on methods described for the synthesis of organic polysulfides.[6][7][8]

Materials:

• Tert-dodecyl mercaptan

• Elemental sulfur (powdered)

• Basic catalyst (e.g., triethylamine, sodium hydroxide)

• Solvent (optional, e.g., methanol, toluene)

• Nitrogen gas supply

• Standard laboratory glassware (three-necked flask, condenser, thermometer, magnetic stirrer)

Procedure:

• Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a condenser, a thermometer, and a nitrogen inlet. The system is purged with nitrogen to create an inert atmosphere.

• Charging Reactants: Tert-dodecyl mercaptan and the optional solvent are added to the flask.

• Catalyst Addition: A catalytic amount of a basic catalyst, such as triethylamine, is introduced to the reaction mixture.

• Sulfur Addition: The mixture is heated to a specific temperature (e.g., 40-80 °C). Elemental sulfur is then added portion-wise to control the exothermic reaction and the evolution of hydrogen sulfide (B99878) gas. The molar ratio of sulfur to mercaptan will determine the average length of the polysulfide chain.

• Reaction: The reaction mixture is stirred at the set temperature for a period of 1 to 3 hours. The progress of the reaction can be monitored by observing the dissolution of sulfur.

• Work-up:

  • After the reaction is complete, the mixture is cooled to room temperature.

  • If a solvent was used, it is removed under reduced pressure using a rotary evaporator.

  • The crude product is washed with an aqueous solution of a base (e.g., 10% sodium hydroxide) to remove any unreacted mercaptan and hydrogen sulfide, followed by washing with water until the washings are neutral.[8]

  • The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate) and then filtered.

• Purification: The final product, a light yellow to reddish viscous liquid, can be further purified by vacuum distillation if necessary.

Logical Relationship for Synthesis:

Synthesis workflow for di-tert-dodecyl polysulfide.

Analysis of Di-tert-dodecyl Polysulfide

The analysis of di-tert-dodecyl polysulfide is challenging due to its complex nature as a mixture. A combination of chromatographic and spectroscopic techniques is typically employed for its characterization.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating the different polysulfide components. Due to the nonpolar nature of the compound, reversed-phase HPLC is the method of choice. However, direct analysis can be difficult. Derivatization is often necessary to improve chromatographic separation and detection.[9]

Generalized Experimental Protocol for HPLC Analysis (with Derivatization):

• Derivatization: The polysulfide mixture is reacted with a suitable derivatizing agent, such as a phosphine (B1218219) (e.g., triphenylphosphine) or a methylating agent, to convert the polysulfides into more stable and easily separable derivatives.

• Instrumentation: A standard HPLC system equipped with a UV detector or a mass spectrometer (LC-MS) is used.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of organic solvents, such as acetonitrile (B52724) and water, is commonly employed.

  • Flow Rate: A flow rate of around 1 mL/min is typical.

  • Detection: UV detection at a wavelength where the derivatives absorb, or mass spectrometry for identification of the different polysulfide chain lengths.

• Data Analysis: The retention times and peak areas are used to separate and quantify the different polysulfide components in the mixture.

Mass Spectrometry (MS)

Mass spectrometry is an essential tool for determining the molecular weight distribution of the polysulfide mixture. Techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a mass analyzer (e.g., quadrupole, time-of-flight) can be used.

Generalized Experimental Protocol for Mass Spectrometry Analysis:

• Sample Preparation: The di-tert-dodecyl polysulfide sample is dissolved in a suitable organic solvent (e.g., methanol, acetonitrile) at a low concentration.

• Instrumentation: A mass spectrometer with an appropriate ionization source (ESI or APCI) is used. The instrument is calibrated using a standard of known mass.

• Analysis: The sample solution is introduced into the mass spectrometer. The instrument is operated in either positive or negative ion mode to detect the molecular ions or characteristic fragment ions of the different polysulfide components.

• Data Analysis: The resulting mass spectrum will show a series of peaks corresponding to the different (t-C₁₂H₂₅)₂Sₓ species, allowing for the determination of the distribution of 'x'.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides valuable information about the chemical structure of the tert-dodecyl groups and can be used to confirm the presence of the polysulfide linkage. Both ¹H and ¹³C NMR are useful.

Generalized Methodology for NMR Analysis:

• Sample Preparation: A small amount of the di-tert-dodecyl polysulfide sample is dissolved in a deuterated solvent (e.g., CDCl₃). A reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

• Instrumentation: A high-resolution NMR spectrometer is used.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired.

• Spectral Interpretation:

  • ¹H NMR: The spectrum will show characteristic signals for the protons of the tert-dodecyl groups. The chemical shifts and splitting patterns can be used to confirm the structure of the alkyl chains. The signals for protons adjacent to the sulfur atoms will be shifted downfield.

  • ¹³C NMR: The spectrum will show signals for the different carbon atoms in the tert-dodecyl groups. The chemical shifts of the carbons directly bonded to the sulfur atoms will be particularly informative.

Experimental Workflow for Analysis:

Analytical workflow for di-tert-dodecyl polysulfide.

Applications and Safety

Di-tert-dodecyl polysulfide is primarily used as an extreme pressure (EP) additive in lubricants, greases, and metalworking fluids.[10][11] Its high sulfur content provides excellent anti-wear and load-carrying properties.

From a safety perspective, it is important to handle di-tert-dodecyl polysulfide with appropriate personal protective equipment, including gloves and eye protection. It may cause skin and eye irritation.[7] It is also classified as harmful to aquatic life with long-lasting effects.[12] For detailed safety information, the Safety Data Sheet (SDS) should always be consulted.[10][12]

References

• 1. series.publisso.de [series.publisso.de]
• 2. guidechem.com [guidechem.com]
• 3. Di-tert-dodecyl Polysulfide | 68425-15-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. DI-TERT-DODECYL POLYSULFIDE Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. US5565517A - Synthesis of organic polysulfide polymers - Google Patents [patents.google.com]
• 7. JPH11255738A - Synthesis of organic disulfide and polysulfide - Google Patents [patents.google.com]
• 8. prepchem.com [prepchem.com]
• 9. osti.gov [osti.gov]
• 10. cpchem.com [cpchem.com]
• 11. Di-tert-dodecyl Polysulfide [cpchem.com]
• 12. cpchem.com [cpchem.com]

Di-tert-dodecyl Polysulfide: An In-depth Technical Guide to its Antioxidant Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di-tert-dodecyl polysulfide (DTDPS) is a multifunctional additive widely utilized in industrial lubricants for its extreme pressure and anti-wear properties. Beyond its primary function in protecting surfaces under high loads, DTDPS is also recognized for its significant role as an antioxidant, contributing to the extension of lubricant life by inhibiting oxidative degradation. This technical guide provides a comprehensive overview of the core mechanisms through which di-tert-dodecyl polysulfide exerts its antioxidant effects. The primary mechanisms discussed are radical scavenging via a homolytic substitution (SH2) pathway and the decomposition of hydroperoxides. This document summarizes available quantitative data from related polysulfide compounds to illustrate these mechanisms, details relevant experimental protocols for antioxidant evaluation, and provides visualizations of the key chemical pathways.

Introduction

The oxidation of lubricants is a primary cause of their degradation, leading to the formation of sludge, varnish, and corrosive byproducts, which in turn increase viscosity and decrease lubricity[1]. Antioxidant additives are crucial in mitigating these effects. Di-tert-dodecyl polysulfide, a sulfur-containing organic compound, is a key player in this field. Its antioxidant activity is particularly relevant in high-temperature applications where the rate of oxidation accelerates. The antioxidant action of polysulfides is multifaceted, involving both the interruption of the radical chain reactions of autoxidation and the prevention of the accumulation of harmful peroxide species.

Core Antioxidant Mechanisms of Di-tert-dodecyl Polysulfide

The antioxidant functionality of di-tert-dodecyl polysulfide is primarily attributed to two distinct, yet complementary, mechanisms:

• Radical Scavenging: The direct interception and neutralization of chain-propagating free radicals.

• Hydroperoxide Decomposition: The conversion of unstable hydroperoxides into more stable, non-radical products.

Radical Scavenging: The Homolytic Substitution (SH2) Mechanism

At elevated temperatures, which are typical in many lubricant applications, the dominant antioxidant mechanism for higher-order polysulfides (like tetrasulfides and higher) is radical scavenging through a bimolecular homolytic substitution (SH2) reaction[1][2][3]. This mechanism is distinct from the hydrogen atom donation characteristic of phenolic and aminic antioxidants.

The key steps in this process are:

• Attack by Peroxyl Radical: A chain-propagating peroxyl radical (ROO•) attacks one of the internal sulfur atoms (S2) of the polysulfide chain.

• Formation of a Perthiyl Radical: This attack leads to the cleavage of a sulfur-sulfur bond and the formation of a stabilized perthiyl radical (RSS•).

• Chain Termination: The formation of the relatively stable perthiyl radical effectively removes the highly reactive peroxyl radical from the autoxidation cycle, thus terminating the chain reaction.

The reactivity of the polysulfide is dependent on the length of the sulfur chain; tetrasulfides and higher polysulfides are significantly more effective radical scavengers than disulfides or trisulfides[1][2]. This is attributed to the lower bond dissociation energy of the internal S-S bonds in longer polysulfide chains, making them more susceptible to attack by peroxyl radicals.

Diagram of the Radical Scavenging (SH2) Mechanism

Caption: Homolytic substitution (SH2) mechanism of radical scavenging.

Hydroperoxide Decomposition

Organosulfur compounds, including polysulfides, are known to act as peroxide decomposers[4][5]. Hydroperoxides (ROOH) are primary products of lubricant oxidation and can undergo homolytic cleavage to form highly reactive radicals, which initiate new oxidation chains. Di-tert-dodecyl polysulfide can catalytically decompose these hydroperoxides into non-radical, stable products such as alcohols.

This process is believed to proceed through a series of redox reactions where the sulfur atoms in the polysulfide are oxidized, and the hydroperoxide is reduced. This mechanism is particularly effective at preventing the auto-acceleration of oxidation that would otherwise occur due to the buildup of hydroperoxides.

Diagram of Hydroperoxide Decomposition Pathway

Caption: Decomposition of hydroperoxides by di-tert-dodecyl polysulfide.

Quantitative Data on Polysulfide Antioxidant Activity

Compound	Assay Conditions	Rate Constant (kinh)	Stoichiometric Factor (n)	Reference
Di-tert-butyl tetrasulfide	Autoxidation of 1-hexadecene (B165127) at 100 °C	2.3 x 105 M-1s-1	1.4	[2]
Di-tert-butyl trisulfide-1-oxide	Autoxidation of 1-hexadecene at 100 °C	1.3 x 105 M-1s-1	0.4	[2]
Di-tert-butyl tetrasulfide-1-oxide	Autoxidation of 1-hexadecene at 100 °C	1.6 x 105 M-1s-1	0.5	[2]

These data indicate that tetrasulfides are highly effective radical scavengers at elevated temperatures, with reactivity comparable to common industrial antioxidants like hindered phenols[2]. The stoichiometric factor (n) represents the number of radicals trapped per molecule of the antioxidant.

Experimental Protocols for Evaluating Antioxidant Activity

The evaluation of the antioxidant performance of lubricant additives like di-tert-dodecyl polysulfide is typically conducted using standardized industry methods and specialized laboratory assays.

Standardized Lubricant Oxidation Tests

Several ASTM International methods are employed to assess the oxidative stability of lubricants containing antioxidant additives:

• ASTM D2272 - Rotating Pressure Vessel Oxidation Test (RPVOT): This method evaluates the oxidation stability of oils under accelerated conditions of heat and pressure in the presence of water and a copper catalyst[6]. The result is reported as the time in minutes for a specified pressure drop, with longer times indicating better oxidation resistance.

• ASTM D943 - Oxidation Characteristics of Inhibited Mineral Oils: This test determines the oxidation stability of turbine oils by subjecting the oil to a stream of oxygen at elevated temperatures in the presence of water and metal catalysts. The test is run until a specified acid number is reached.

• ASTM D2893 - Oxidation Characteristics of Extreme-Pressure Lubrication Oils: This method is similar to D943 but is specifically designed for oils containing extreme pressure additives.

Radical Scavenging Assays

While not standard for lubricants, common in vitro antioxidant assays can be adapted to assess the radical scavenging activity of oil-soluble compounds.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

  • Prepare a stock solution of DPPH in a suitable organic solvent (e.g., toluene (B28343) or chlorobenzene (B131634) for oil-soluble compounds).

  • Prepare a series of concentrations of di-tert-dodecyl polysulfide in the same solvent.

  • Mix the DPPH solution with each concentration of the test compound.

  • Incubate the mixture at a specified temperature (e.g., 100 °C to simulate application conditions).

  • Measure the decrease in absorbance at the characteristic wavelength of DPPH (around 517 nm) over time using a spectrophotometer.

  • The percentage of radical scavenging activity is calculated, and an IC50 value (the concentration required to scavenge 50% of the DPPH radicals) can be determined.

Hydroperoxide Decomposition Assays

• Peroxide Value (PV) Titration:

  • Induce oxidation in a base oil sample (without the antioxidant) by heating and bubbling air to generate hydroperoxides.

  • Add a known concentration of di-tert-dodecyl polysulfide to the oxidized oil.

  • Incubate the mixture at a set temperature for various time intervals.

  • At each time point, determine the peroxide value of an aliquot of the oil using an iodometric titration method (e.g., AOCS Official Method Cd 8-53)[7]. A decrease in the peroxide value over time indicates the decomposition of hydroperoxides by the additive.

Experimental Workflow for Antioxidant Evaluation

Caption: Workflow for evaluating the antioxidant properties of DTDPS.

Conclusion

Di-tert-dodecyl polysulfide serves as a potent antioxidant in lubricant formulations through a dual-action mechanism. At the high temperatures encountered in many industrial applications, it primarily functions as a radical scavenger, effectively terminating the autoxidation chain reaction via a homolytic substitution (SH2) pathway. Concurrently, it contributes to the overall stability of the lubricant by decomposing harmful hydroperoxides into non-radical, stable products. The efficacy of di-tert-dodecyl polysulfide is dependent on the number of sulfur atoms in its polysulfide chain, with higher-order polysulfides demonstrating superior radical scavenging activity. A thorough evaluation of its antioxidant performance requires a combination of standardized lubricant oxidation tests and specific chemical assays to probe its radical scavenging and peroxide decomposing capabilities. Further research focusing on quantitative structure-activity relationships (QSAR) for alkyl polysulfides could provide deeper insights into optimizing their antioxidant performance.

References

• 1. The antioxidant activity of polysulfides: it's radical! - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. The antioxidant activity of polysulfides: it's radical! - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Surprising radical mechanisms of antioxidant polysulfides | Research | Chemistry World [chemistryworld.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. RPVOT (ASTM D2272): Why Oxidation Stability Testing Matters More Than Ever - TestOil [testoil.com]
• 7. mdpi.com [mdpi.com]

Thermal Decomposition of Di-tert-dodecyl Polysulfide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-dodecyl polysulfide is a complex organosulfur compound utilized in various industrial applications, notably as an extreme-pressure additive in lubricating oils and metalworking fluids. Its thermal stability is a critical parameter influencing its performance and the safety of its applications. Under elevated temperatures, di-tert-dodecyl polysulfide undergoes decomposition, yielding a range of smaller, more volatile products. Understanding the nature of these decomposition products and the pathways of their formation is essential for optimizing industrial processes, ensuring workplace safety, and mitigating potential environmental impacts.

This technical guide provides an in-depth analysis of the thermal decomposition products of di-tert-dodecyl polysulfide. Due to the limited availability of public data on this specific compound, this guide leverages detailed findings from a closely related and well-studied analog, di-tert-butyl polysulfide (TBPS), to provide an illustrative understanding of the decomposition process. The principles and methodologies described herein are directly applicable to the study of di-tert-dodecyl polysulfide.

Thermal Decomposition Products

The thermal decomposition of alkyl polysulfides is a complex process involving the cleavage of both sulfur-sulfur (S-S) and carbon-sulfur (C-S) bonds. The composition of the resulting products is highly dependent on the temperature and the presence of catalysts.

Safety Data Sheets for di-tert-dodecyl polysulfide generally indicate that hazardous decomposition products include carbon oxides and sulfur oxides[1][2]. However, more detailed studies on analogous compounds like di-tert-butyl polysulfide (TBPS) reveal a more complex mixture of products. The primary decomposition products of TBPS include hydrogen sulfide (B99878) (H₂S), isobutene, and isobutane[1].

A study on the thermal decomposition of TBPS without a catalyst showed significant breakdown even at relatively low temperatures. At 150°C, approximately 85% of the TBPS decomposed, yielding tert-butyl mercaptan (around 55%) and hydrogen sulfide (around 30%) as the major products. Complete decomposition was observed at 240°C, with C4 mercaptans and isobutene identified as key intermediate products[3]. The autoignition temperature for a similar polysulfide has been noted as 240°C[1].

The decomposition of TBPS can commence at temperatures as low as 160°C (320°F) in the presence of catalysts like NiMo or CoMo[1]. Another source indicates a thermal decomposition temperature of 144°C for TBPS[4].

Quantitative Data on Decomposition Products of Di-tert-butyl Polysulfide (Analog)

The following table summarizes the product yields from the thermal decomposition of di-tert-butyl polysulfide at various temperatures, as reported in a study without the presence of a catalyst[3]. This data provides a representative model for the expected decomposition behavior of di-tert-dodecyl polysulfide.

Temperature (°C)	Di-tert-butyl Polysulfide Conversion (%)	tert-Butyl Mercaptan Yield (wt%)	Hydrogen Sulfide (H₂S) Yield (wt%)	Other Products (including Isobutene)
150	~85%	~55%	~30%	Remainder
>230	100%	Intermediate	Max yield ~54-57%	Predominant

Decomposition Pathways

The thermal decomposition of di-tert-dodecyl polysulfide is expected to proceed through a free-radical mechanism, initiated by the homolytic cleavage of the relatively weak sulfur-sulfur bonds. The resulting radicals can then undergo a series of reactions, including hydrogen abstraction and beta-scission, to form a variety of stable end products.

Caption: Proposed thermal decomposition pathway for di-tert-dodecyl polysulfide.

Experimental Protocols

The identification and quantification of thermal decomposition products are typically achieved using a combination of thermal analysis and chromatography techniques. Pyrolysis-gas chromatography-mass spectrometry (Py-GC/MS) is a powerful analytical method for this purpose.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Objective: To identify and quantify the volatile and semi-volatile products of the thermal decomposition of di-tert-dodecyl polysulfide.

Methodology:

• Sample Preparation: A small, accurately weighed sample of di-tert-dodecyl polysulfide (typically in the microgram range) is placed into a quartz pyrolysis tube.

• Pyrolysis: The sample is introduced into a pyrolyzer, which is rapidly heated to a set temperature (e.g., in the range of 150°C to 800°C) in an inert atmosphere (e.g., helium). The thermal energy causes the sample to decompose into smaller, volatile fragments.

• Gas Chromatography (GC): The decomposition products are swept by a carrier gas into a gas chromatograph. The GC column separates the individual components of the mixture based on their boiling points and interactions with the stationary phase. A typical GC program would involve an initial temperature hold followed by a temperature ramp to elute all components.

• Mass Spectrometry (MS): The separated components exiting the GC column are introduced into a mass spectrometer. The MS ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing a unique mass spectrum for each component.

• Data Analysis: The identity of each decomposition product is determined by comparing its mass spectrum to a library of known spectra (e.g., NIST). The quantity of each product can be estimated from the peak area in the gas chromatogram.

Caption: Experimental workflow for Py-GC/MS analysis.

Conclusion

The thermal decomposition of di-tert-dodecyl polysulfide is a critical aspect of its application and safety profile. While direct quantitative data for this specific compound is scarce, analysis of the closely related di-tert-butyl polysulfide provides a valuable framework for understanding its decomposition behavior. The primary decomposition products are expected to be mercaptans, alkenes (such as dodecene), and hydrogen sulfide, with further breakdown to smaller hydrocarbons and, under oxidative conditions, carbon and sulfur oxides. The use of advanced analytical techniques such as Py-GC/MS is essential for the detailed characterization of these decomposition products and the elucidation of the underlying reaction mechanisms. Further research focusing specifically on di-tert-dodecyl polysulfide is warranted to provide more precise data for industrial and safety applications.

References

• 1. TBPS 454 & Sulfrzol 54: Polysulfide vs DMDS - Reactor Resources Sulfiding Services [reactor-resources.com]
• 2. Di-tert-butyl Polysulfide (TBPS 454) [cpchem.com]
• 3. rds.avantium.com [rds.avantium.com]
• 4. chempoint.com [chempoint.com]

Solubility of Di-tert-dodecyl polysulfide in various solvents

An In-Depth Technical Guide to the Solubility of Di-tert-dodecyl Polysulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-dodecyl polysulfide is a complex organosulfur compound primarily utilized as an extreme pressure additive in lubricants, greases, and metalworking fluids.[1] Its efficacy in these applications is intrinsically linked to its solubility in base oils and other organic media. This technical guide provides a comprehensive overview of the solubility characteristics of di-tert-dodecyl polysulfide, detailed experimental protocols for solubility determination, and a workflow for these procedures. While this compound is not typically used in direct drug development, understanding its physicochemical properties is crucial for researchers in fields where such compounds might be encountered, such as in the development of delivery systems for oleophilic substances or in toxicological studies.

Core Concepts in Solubility

The solubility of a substance is defined as the maximum concentration that can be dissolved in a solvent at a given temperature to form a stable, homogenous solution. For a large, nonpolar molecule like di-tert-dodecyl polysulfide, the principle of "like dissolves like" is the primary determinant of its solubility. The long dodecyl hydrocarbon chains contribute to its lipophilic and hydrophobic nature, making it readily soluble in nonpolar organic solvents and virtually insoluble in polar solvents like water.

Solubility Profile of Di-tert-dodecyl Polysulfide

Precise quantitative solubility data for di-tert-dodecyl polysulfide in a wide range of organic solvents is not extensively available in public literature. However, technical data sheets and scientific articles provide consistent qualitative descriptions of its solubility. The following table summarizes the available information.

Solvent Class	Specific Solvent	Solubility	Temperature	Reference(s)
Hydrocarbons	Mineral Oil	Soluble	Not Specified	[2]
Fuel Oil	Soluble	Not Specified	[2]
Solvent Oil	Soluble	Not Specified	[2]
Hydrocarbons (general)	Soluble	Not Specified
Alcohols	Light Alcohols	Slightly Soluble	Not Specified	[2]
Aqueous	Water	Insoluble (260 ng/L)	20°C	[2]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of di-tert-dodecyl polysulfide in an organic solvent using the isothermal equilibrium method, often referred to as the shake-flask method. This method is a globally recognized standard for generating reliable solubility data.

Principle

A supersaturated solution of di-tert-dodecyl polysulfide in the chosen solvent is prepared and agitated at a constant temperature for a sufficient period to reach equilibrium. The saturated solution is then separated from the excess undissolved solute, and the concentration of di-tert-dodecyl polysulfide in the clear supernatant is determined using an appropriate analytical technique.

Materials and Apparatus

• Di-tert-dodecyl polysulfide (high purity)

• Solvent of interest (analytical grade)

• Thermostatically controlled shaker bath or incubator

• Glass vials or flasks with airtight seals

• Syringe filters (chemically compatible with the solvent)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Refractive Index Detector) or a calibrated refractometer.

• Volumetric glassware

Procedure

• Preparation of the Test System: Add an excess amount of di-tert-dodecyl polysulfide to a series of glass vials. The excess is crucial to ensure that a saturated state is achieved.

• Solvent Addition: Accurately dispense a known volume of the organic solvent into each vial.

• Equilibration: Securely seal the vials and place them in a thermostatic shaker bath set to the desired temperature. Agitate the vials for a predetermined period (e.g., 24, 48, and 72 hours) to ensure that equilibrium is reached. Preliminary studies are recommended to determine the optimal equilibration time.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for a sufficient time (e.g., 24 hours) to allow the excess solute to settle.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To ensure no undissolved particles are transferred, pass the solution through a chemically resistant syringe filter.

• Dilution: Accurately dilute the filtered aliquot with the solvent to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method. For a compound like di-tert-dodecyl polysulfide, which lacks a strong chromophore, High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RI) is a suitable technique. Alternatively, a calibrated refractometer can be used, following standards such as ASTM D1747 for viscous hydrocarbon liquids.[3][4][5][6]

• Data Reporting: The solubility is typically reported in units of grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L) at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of di-tert-dodecyl polysulfide.

Workflow for the determination of solubility.

Conclusion

Di-tert-dodecyl polysulfide exhibits solubility characteristics typical of a large, nonpolar molecule, being readily soluble in hydrocarbon-based solvents and insoluble in water. While quantitative data is scarce, the provided experimental protocol offers a robust framework for researchers to determine its solubility in specific solvents of interest. The understanding and empirical determination of its solubility are critical for its effective application in industrial lubrication and for any scientific investigation involving this compound.

References

• 1. lookchem.com [lookchem.com]
• 2. chembk.com [chembk.com]
• 3. scribd.com [scribd.com]
• 4. kaycantest.com [kaycantest.com]
• 5. scribd.com [scribd.com]
• 6. scribd.com [scribd.com]

An In-depth Technical Guide to the Spectroscopic Analysis of Di-tert-dodecyl Polysulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Di-tert-dodecyl polysulfide, a complex organosulfur compound commonly used as an extreme pressure additive in lubricants. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, provides detailed experimental protocols for obtaining this data, and presents a logical workflow for the quality control of this substance.

Introduction

Di-tert-dodecyl polysulfide is a lubricant additive valued for its ability to prevent wear and seizure of metal surfaces under high pressure. Its structure consists of two tertiary-dodecyl groups linked by a polysulfide chain (Sₓ, where x can vary but is typically between 2 and 5). Accurate characterization of its structure and purity is crucial for ensuring its performance and for regulatory purposes. This guide details the spectroscopic methods used for this characterization.

Spectroscopic Data

The following tables summarize the expected quantitative data from NMR, IR, and MS analyses of Di-tert-dodecyl polysulfide. These values are based on the known chemical structure and typical spectroscopic behavior of its constituent functional groups.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For Di-tert-dodecyl polysulfide, ¹H and ¹³C NMR are used to confirm the structure of the tert-dodecyl groups and to probe the environment of the carbon atoms adjacent to the sulfur chain.

Table 1: Predicted ¹H NMR Chemical Shifts for Di-tert-dodecyl Polysulfide

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH₃ (terminal methyl of dodecyl chain)	0.8 - 1.0	Triplet	6H
-(CH₂)ₙ- (methylene groups of dodecyl chain)	1.2 - 1.6	Multiplet	~36H
-C(CH₃)₂-S- (methyl groups on tertiary carbon)	1.3 - 1.7	Singlet	12H
-CH₂-C(CH₃)₂-S- (methylene group adjacent to tertiary carbon)	1.7 - 2.1	Multiplet	4H

Table 2: Predicted ¹³C NMR Chemical Shifts for Di-tert-dodecyl Polysulfide

Carbon	Chemical Shift (δ, ppm)
-CH₃ (terminal methyl of dodecyl chain)	14 - 16
-(CH₂)ₙ- (methylene groups of dodecyl chain)	22 - 35
-C(CH₃)₂-S- (methyl groups on tertiary carbon)	28 - 32
-C(CH₃)₂-S- (quaternary carbon)	45 - 55
-C-S- (carbon attached to sulfur)	60 - 75

2.2 Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For Di-tert-dodecyl polysulfide, key absorptions include those from C-H, C-S, and S-S bonds.

Table 3: Characteristic IR Absorptions for Di-tert-dodecyl Polysulfide

Functional Group	Wavenumber (cm⁻¹)	Intensity
C-H stretch (alkane)	2850 - 2960	Strong
C-H bend (alkane)	1365 - 1465	Medium
C-S stretch	600 - 700	Weak to Medium
S-S stretch	400 - 500	Weak

2.3 Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and elemental composition. Due to the nature of the polysulfide linkage, the molecular ion peak may be observed for the disulfide (S₂), with fragmentation patterns indicating the loss of alkyl chains and sulfur atoms.

Table 4: Potential Mass Spectrometry Fragments for Di-tert-dodecyl Polysulfide (Disulfide example)

m/z	Possible Fragment
402.34	[C₂₄H₅₀S₂]⁺ (Molecular Ion)
201.17	[C₁₂H₂₅S]⁺
169.19	[C₁₂H₂₅]⁺
57.07	[C₄H₉]⁺ (tert-butyl fragment)

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Di-tert-dodecyl polysulfide.

3.1 NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 20-30 mg of Di-tert-dodecyl polysulfide in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃). Ensure the sample is fully dissolved.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-32.

  • Relaxation Delay (d1): 5 seconds.

  • Acquisition Time (aq): At least 3 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled (zgpg30).

  • Spectral Width: -10 to 220 ppm.

  • Number of Scans: 1024 or more, depending on concentration and instrument sensitivity.

  • Relaxation Delay (d1): 2 seconds.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the residual CHCl₃ peak at 7.26 ppm and the ¹³C spectrum to the CDCl₃ triplet at 77.16 ppm.

3.2 IR Spectroscopy Protocol

• Sample Preparation: As Di-tert-dodecyl polysulfide is a viscous liquid, the Attenuated Total Reflectance (ATR) method is most suitable. Place a small drop of the sample directly onto the ATR crystal.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Processing: Collect a background spectrum of the clean, empty ATR crystal before analyzing the sample. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

3.3 Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of Di-tert-dodecyl polysulfide (approximately 1 mg/mL) in a suitable solvent such as a 9:1 toluene:methanol mixture with 0.1% formic acid.[1]

• Instrument: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, equipped with an appropriate ionization source. Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used.

• Acquisition:

  • Ionization Mode: Positive ion mode.

  • Mass Range: m/z 50 - 1000.

  • Data Acquisition: Acquire full scan spectra. If fragmentation information is desired, perform tandem MS (MS/MS) experiments.

• Processing: Analyze the resulting mass spectrum to identify the molecular ion peak(s) and characteristic fragment ions. Use the instrument's software to calculate the elemental composition of the observed ions to confirm their identity.

Quality Control Workflow

The following diagram illustrates a logical workflow for the quality control and characterization of Di-tert-dodecyl polysulfide using the spectroscopic techniques described.

Caption: Quality control workflow for Di-tert-dodecyl polysulfide.

This workflow ensures that each batch of Di-tert-dodecyl polysulfide is properly identified, its structure is confirmed, and its purity meets the required specifications before it is released for use.

References

• 1. azom.com [azom.com]

An In-depth Technical Guide to Quantum Chemical Calculations of Polysulfide Bond Energy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the theoretical and practical aspects of calculating polysulfide bond energies using quantum chemical methods. It is designed to serve as a valuable resource for researchers in computational chemistry, materials science, and drug discovery who are interested in the unique properties of the sulfur-sulfur bond.

Introduction: The Significance of the Polysulfide Bond

Polysulfide bonds (S-S) are a unique class of chemical bonds characterized by the catenation of sulfur atoms. These bonds are integral to a wide range of chemical and biological systems. In drug development, molecules containing disulfide bonds are of significant interest due to their potential for reversible covalent inhibition and their role in the structural integrity of proteins.[1] Understanding the strength of these bonds, quantified by the bond dissociation energy (BDE), is crucial for designing novel therapeutics and understanding their mechanisms of action. Quantum chemical calculations provide a powerful tool for accurately determining BDEs and elucidating the factors that influence the stability of polysulfide chains.

Theoretical Background: Quantum Chemical Methods for BDE Calculation

The accurate calculation of bond dissociation energy is a challenging task for any theoretical method. Several quantum chemical approaches are employed, each with its own balance of computational cost and accuracy.

2.1. Density Functional Theory (DFT)

Density Functional Theory (DFT) is a popular method for calculating the electronic structure of molecules due to its favorable computational scaling. The choice of the exchange-correlation functional and the basis set is critical for obtaining reliable BDEs.

• Functionals: Hybrid functionals, such as B3LYP, B3P86, and the M06 suite, have been shown to provide good results for sulfur-containing compounds.[2][3][4] The B3P86 functional, in particular, has demonstrated high accuracy in predicting C-COOH bond dissociation energies, with an average absolute error of 2.3 kcal/mol when compared to experimental values.[4] For sulfur-sulfur bonds, the Boese-Martin (BMK) hybrid DFT method has also been shown to yield excellent results.[5]

• Basis Sets: The choice of basis set is crucial for accurately describing the electronic structure of sulfur, a second-row element. Pople-style basis sets, such as 6-31G* and 6-311+G(d,p), are commonly used.[2][3] However, for higher accuracy, correlation-consistent basis sets (cc-pVNZ) and polarization-consistent basis sets (aug-pc-X) are recommended.[6][7][8] It is particularly important to include polarization and diffuse functions to properly account for the electron distribution around the sulfur atoms.[9][10] For molecules where sulfur is bonded to a highly electronegative element, correlation-consistent basis sets have been shown to be more effective.[6]

2.2. Ab Initio Methods

For higher accuracy, more computationally expensive ab initio methods can be employed.

• Møller-Plesset Perturbation Theory (MP2): This method includes electron correlation effects beyond the Hartree-Fock approximation and can provide more accurate geometries and energies.[2]

• Coupled Cluster (CC) Theory: Methods like CCSD(T) (Coupled Cluster with Singles, Doubles, and perturbative Triples) are considered the "gold standard" for their high accuracy, though they are computationally demanding.[11]

• Composite Methods: High-level composite methods like the Gaussian-n (G3, G3B3) and Complete Basis Set (CBS-Q, CBS-QB3) theories aim to approximate the results of very high-level calculations at a more manageable cost by combining results from different levels of theory and basis sets.[4][5][11] These methods have been shown to accurately reproduce experimental standard enthalpies of formation for organosulfur compounds.[11]

Experimental Protocols: A Step-by-Step Guide to BDE Calculation

The calculation of a homolytic bond dissociation energy involves determining the energy difference between the parent molecule and its resulting radical fragments.[12][13][14]

3.1. General Workflow

• Geometry Optimization: The first step is to perform a full geometry optimization of the parent polysulfide molecule to find its minimum energy structure.[12][15]

• Frequency Calculation: A frequency calculation should then be performed on the optimized structure to confirm that it is a true minimum (i.e., has no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy.[12]

• Fragment Generation: The polysulfide bond of interest is then homolytically cleaved to generate two radical fragments.

• Fragment Optimization: The geometries of the resulting radical fragments are then individually optimized.[3]

• Fragment Frequency Calculation: Frequency calculations are performed on each optimized radical fragment to obtain their ZPVE and thermal corrections.[16]

• BDE Calculation: The bond dissociation energy is calculated as the difference between the sum of the energies of the fragments and the energy of the parent molecule.[14] It is important to include the ZPVE corrections for a more accurate BDE, often referred to as D₀.[13]

Equation for BDE:

BDE = [E(fragment 1) + ZPVE(fragment 1)] + [E(fragment 2) + ZPVE(fragment 2)] - [E(parent molecule) + ZPVE(parent molecule)]

3.2. Software and Implementation

Quantum chemical calculations are typically performed using software packages such as Gaussian, ORCA, or Sierra.[3][15][16] These programs allow users to specify the desired method (e.g., B3LYP), basis set (e.g., 6-311+G(d,p)), and type of calculation (e.g., optimization, frequency).

Quantitative Data Summary

The following table summarizes representative calculated S-S bond dissociation energies from the literature, showcasing the influence of the computational method and the chemical environment on the bond strength.

Molecule	Computational Method	Basis Set	Calculated BDE (kcal/mol)
H₂S₂ (Disulfane)	G3	-	69.1
H₂S₂ (Disulfane)	CBS-Q	-	68.6
CH₃SSCH₃	G3	-	73.9
CH₃SSCH₃	CBS-Q	-	73.4
FSSF	G3	-	77.7
ClSSCl	G3	-	67.5
HSSSSH (Tetrasulfane)	G3	-	41.8
S₈ (Elemental Sulfur)	G3	-	40.5

Note: Data extracted from various computational studies.[5][11] The strength of the sulfur-sulfur bond can vary significantly, with energies ranging from approximately 41 kcal/mol in tetrasulfane (B1203235) to around 78 kcal/mol in FSSF.[5]

Visualizations of Computational Workflows and Concepts

To further clarify the processes and relationships involved in quantum chemical calculations of polysulfide bond energies, the following diagrams are provided.

Caption: Workflow for calculating polysulfide bond dissociation energy.

Caption: Relationship between computational methods, accuracy, and cost.

Caption: Simplified representation of polysulfide bond dissociation.

Conclusion and Future Outlook

Quantum chemical calculations offer invaluable insights into the nature and strength of polysulfide bonds. By carefully selecting appropriate theoretical methods and basis sets, researchers can obtain reliable bond dissociation energies that can guide the design of new molecules with desired properties. As computational resources continue to improve, the application of high-level ab initio methods will become more routine, further enhancing the accuracy of these predictions. For professionals in drug development, these computational tools provide a rational basis for designing and optimizing drug candidates that target systems involving disulfide or polysulfide bonds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Computation of bond dissociation energy for sulfides and disulfides with ab initio and density functional theory methods | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. cpb.iphy.ac.cn [cpb.iphy.ac.cn]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Basis set (chemistry) - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 13. Bond-Dissociation Energies | Rowan [rowansci.com]
• 14. researchgate.net [researchgate.net]
• 15. sierra-docs.entos.ai [sierra-docs.entos.ai]
• 16. youtube.com [youtube.com]

Protocols & Analytical Methods

Application of Di-tert-dodecyl Polysulfide in Polymer Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-dodecyl polysulfide is a chemical compound primarily recognized for its role as an extreme pressure additive in lubricants and as a vulcanizing agent in the rubber industry. However, its structural similarity to known chain transfer agents, such as tert-dodecyl mercaptan (TDM), suggests its potential application in polymer synthesis for controlling molecular weight and polymer architecture. This document provides detailed application notes and extrapolated experimental protocols for the use of Di-tert-dodecyl polysulfide as a chain transfer agent in radical polymerization.

Disclaimer: Direct experimental data on the use of Di-tert-dodecyl polysulfide as a chain transfer agent in polymer synthesis is limited in publicly available literature. The following protocols and data are largely extrapolated from research on the closely related and well-studied chain transfer agent, tert-dodecyl mercaptan (TDM). Researchers should treat these as starting points and optimize the conditions for their specific polymerization systems.

Application Notes

Role as a Chain Transfer Agent

In radical polymerization, chain transfer agents (CTAs) are crucial for controlling the molecular weight of the resulting polymer. They achieve this by interrupting the propagation of a growing polymer chain and transferring a reactive atom (typically hydrogen from a thiol group) to the polymer radical. This terminates the growth of that particular chain and creates a new radical on the CTA, which can then initiate a new polymer chain.[1] This process leads to the formation of a larger number of shorter polymer chains, thus reducing the average molecular weight.[1]

Di-tert-dodecyl polysulfide, with its sulfur-sulfur and sulfur-carbon bonds, is hypothesized to function as a chain transfer agent. The polysulfide linkage can be cleaved by a propagating polymer radical, leading to the formation of a sulfur-centered radical that can initiate a new polymer chain. The efficiency of a CTA is quantified by its chain transfer constant (Ctr), which is the ratio of the rate constant of the chain transfer reaction to the rate constant of the propagation reaction.[2] A higher Ctr value signifies a more effective reduction in molecular weight.[2]

Potential Advantages and Considerations

• Molecular Weight Control: The primary application of Di-tert-dodecyl polysulfide in polymer synthesis would be to regulate the molecular weight of polymers such as acrylics, styrenics, and synthetic rubbers.[3] This is critical for tailoring the physical and mechanical properties of the final material, including its viscosity, solubility, and processability.

• Branched Structure: The "tert-dodecyl" groups are branched, which can influence the reactivity and solubility of the CTA in the polymerization medium.[2]

• Polysulfide Linkage: The presence of multiple sulfur atoms may offer different reactivity compared to simple thiols, potentially influencing the kinetics of polymerization and the structure of the resulting polymer chain ends.

• Vulcanization/Cross-linking: In addition to chain transfer, the polysulfide moiety could potentially participate in side reactions, such as cross-linking, especially at higher temperatures or in the presence of other reactive species. This could be a desirable feature for creating gelled or cross-linked polymer networks.

Quantitative Data (Extrapolated from Tert-Dodecyl Mercaptan Data)

Due to the lack of specific data for Di-tert-dodecyl polysulfide, the following table summarizes the performance of the closely related tert-dodecyl mercaptan (TDM) as a chain transfer agent in different polymerization systems. This data can serve as a preliminary guide for estimating the potential effect of Di-tert-dodecyl polysulfide.

Chain Transfer Agent	Monomer System	Temperature (°C)	Chain Transfer Constant (Ctr)	Reference
tert-Dodecyl Mercaptan (TDM)	Styrene	50	2.9	[2]
tert-Dodecyl Mercaptan (TDM)	Styrene/n-Butylacrylate/Methacrylic acid (70/25/5)	80	-	[4]

Note: The performance of a chain transfer agent is highly dependent on the specific monomer, solvent, and temperature used in the polymerization.[2]

Experimental Protocols

The following are detailed, hypothetical protocols for the use of Di-tert-dodecyl polysulfide as a chain transfer agent. These are based on established methods for similar compounds and should be adapted and optimized for specific research needs.

Protocol 1: Emulsion Polymerization of Acrylic Monomers

This protocol describes a general procedure for the emulsion polymerization of acrylic monomers (e.g., methyl methacrylate, butyl acrylate) using Di-tert-dodecyl polysulfide as a chain transfer agent to control molecular weight.

Materials:

• Monomers (e.g., Methyl Methacrylate, Butyl Acrylate), inhibitor removed

• Di-tert-dodecyl polysulfide (as chain transfer agent)

• Anionic surfactant (e.g., Sodium dodecyl sulfate, SDS)

• Initiator (e.g., Potassium persulfate, KPS)

• Deionized water

• Buffer (optional, e.g., Sodium bicarbonate)

• Nitrogen gas for purging

Equipment:

• Jacketed glass reactor with a mechanical stirrer, reflux condenser, thermocouple, and nitrogen inlet/outlet

• Syringe pump for monomer and CTA feeding

• Heating/cooling circulator

• Standard laboratory glassware

Procedure:

• Reactor Setup: Assemble the reactor system and ensure all connections are secure.

• Initial Charge: To the reactor, add deionized water, surfactant (e.g., 1 wt% based on monomer), and buffer (if used).

• Purging: Purge the reactor with nitrogen for at least 30 minutes to remove oxygen, which can inhibit radical polymerization.

• Heating: Heat the reactor contents to the desired polymerization temperature (e.g., 80°C) with stirring.

• Monomer and CTA Preparation: In a separate vessel, prepare a mixture of the monomers and the desired amount of Di-tert-dodecyl polysulfide. The concentration of the CTA will determine the final molecular weight of the polymer. A typical starting range could be 0.1 to 2.0 parts per hundred monomer (phm).[3]

• Initiator Solution: Prepare a solution of the initiator in deionized water.

• Initiation: Once the reactor temperature is stable, add a portion of the initiator solution to the reactor to generate initial radicals.

• Feeding: Start the continuous feeding of the monomer/CTA mixture into the reactor using a syringe pump over a period of 2-4 hours.

• Polymerization: After the feed is complete, allow the reaction to proceed for an additional 1-2 hours to ensure high monomer conversion.

• Cooling and Characterization: Cool the reactor to room temperature. The resulting polymer latex can be characterized for properties such as particle size, molecular weight (by Gel Permeation Chromatography - GPC), and monomer conversion (by gravimetry or gas chromatography).

Protocol 2: Determination of Chain Transfer Constant (Mayo Method)

This protocol outlines the procedure for experimentally determining the chain transfer constant (Ctr) of Di-tert-dodecyl polysulfide for a specific monomer using the Mayo method.[5]

Principle: The Mayo equation relates the number-average degree of polymerization (DPn) to the concentrations of the chain transfer agent ([S]) and the monomer ([M]):

1/DPn = 1/DPn,0 + Ctr * ([S]/[M])

where DPn,0 is the degree of polymerization in the absence of the CTA. By plotting 1/DPn against [S]/[M], the Ctr can be determined from the slope of the resulting linear plot.

Materials and Equipment:

• Monomer of interest (e.g., Styrene)

• Di-tert-dodecyl polysulfide

• Initiator (e.g., Azobisisobutyronitrile, AIBN)

• Solvent (if performing solution polymerization, e.g., Toluene)

• Reaction vials or a multi-well reactor

• Constant temperature bath or heating block

• GPC system for molecular weight determination

Procedure:

• Reaction Series Preparation: Prepare a series of reaction mixtures in separate vials. Each vial should contain the same concentration of monomer and initiator, but a varying concentration of Di-tert-dodecyl polysulfide. Include a control reaction with no CTA.

• Deoxygenation: Purge each vial with an inert gas (e.g., nitrogen or argon) to remove oxygen.

• Polymerization: Place all vials in a constant temperature bath and allow the polymerization to proceed for a time sufficient to achieve a low monomer conversion (typically <10%) to ensure that the concentrations of monomer and CTA do not change significantly.

• Termination: Quench the polymerization by rapidly cooling the vials and/or adding an inhibitor.

• Polymer Isolation: Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol (B129727) for polystyrene). Filter and dry the polymer.

• Molecular Weight Analysis: Determine the number-average molecular weight (Mn) of each polymer sample using GPC.

• Calculation of DPn: Calculate the number-average degree of polymerization (DPn = Mn / Mmonomer), where Mmonomer is the molecular weight of the monomer.

• Mayo Plot: Plot 1/DPn as a function of the ratio of the initial molar concentrations of the chain transfer agent to the monomer ([S]/[M]).

• Ctr Determination: Perform a linear regression on the data points. The slope of the line is the chain transfer constant (Ctr) for Di-tert-dodecyl polysulfide with the specific monomer under the chosen reaction conditions.

Visualizations

Caption: Proposed mechanism of chain transfer by Di-tert-dodecyl polysulfide.

Caption: Workflow for emulsion polymerization using Di-tert-dodecyl polysulfide.

References

• 1. [PDF] Synthesis of poly(disulfide)s with narrow molecular weight distributions via lactone ring-opening polymerization† | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Influence of Acrylic Acid and Tert-Dodecyl Mercaptan in the Adhesive Performance of Water-Based Acrylic Pressure-Sensitive Adhesives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of poly(disulfide)s with narrow molecular weight distributions via lactone ring-opening polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DI-TERT-DODECYL POLYSULFIDE Four Chongqing Chemdad Co. ，Ltd [chemdad.com]

Application Notes and Protocols: Di-tert-dodecyl Polysulfide as a Vulcanizing Agent in Rubber Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-dodecyl polysulfide (DTDP) is a sulfur-containing organic compound with the chemical formula (C₁₂H₂₅)₂Sₓ, where 'x' represents the number of sulfur atoms in the polysulfide chain. While primarily utilized as an extreme pressure additive in lubricants, its structure suggests potential as a sulfur donor for the vulcanization of various elastomers.[1][2] This document provides detailed application notes and generalized experimental protocols for evaluating DTDP as a vulcanizing agent in rubber chemistry.

Note: Publicly available literature does not provide extensive quantitative data on the specific use of di-tert-dodecyl polysulfide as a primary vulcanizing agent in rubber formulations. The following protocols and data tables are representative examples based on standard rubber compounding and testing procedures for sulfur donors. Researchers should consider these as a starting point for their own investigations.

Physicochemical Properties of Di-tert-dodecyl Polysulfide

A summary of the known physical and chemical properties of a commercial grade of di-tert-dodecyl polysulfide is presented in Table 1.

Property	Value
CAS Number	68425-15-0
Appearance	Liquid
Molecular Weight (average Mn)	~434 g/mol
Density at 25 °C	0.95 g/mL
Viscosity at 40 °C	53 cP
Pour Point	-21 °C
Flash Point	>100 °C
Solubility	Insoluble in water, soluble in organic solvents.
Table 1: Physicochemical properties of a commercial di-tert-dodecyl polysulfide.

Theoretical Vulcanization Mechanism

As a polysulfide, DTDP is expected to act as a sulfur donor in the vulcanization process. The vulcanization mechanism likely proceeds through the thermal decomposition of the polysulfide chain, releasing reactive sulfur species that then crosslink the polymer chains of the rubber. The bulky tert-dodecyl groups may influence the rate of sulfur donation and the nature of the resulting crosslinks.

The process can be conceptually broken down into the following stages:

• Activation: At vulcanization temperatures, the polysulfide bonds in DTDP cleave, forming sulfur-centered radicals.

• Sulfuration of Rubber: These reactive sulfur species attack the allylic positions of the rubber polymer chains, forming pendent sulfide (B99878) groups.

• Crosslink Formation: The pendent sulfide groups react with other polymer chains to form mono-, di-, and polysulfidic crosslinks.

Experimental Protocols

The following are generalized protocols for evaluating the performance of di-tert-dodecyl polysulfide as a vulcanizing agent in a typical natural rubber (NR) formulation.

Materials and Equipment

• Elastomer: Natural Rubber (SMR 20 or equivalent)

• Vulcanizing Agent: Di-tert-dodecyl polysulfide (DTDP)

• Activators: Zinc Oxide (ZnO), Stearic Acid

• Accelerator: N-Cyclohexyl-2-benzothiazolesulfenamide (CBS) or similar

• Filler: Carbon Black (N330) or Silica

• Processing Oil: Aromatic or Paraffinic oil

• Equipment:

  • Two-roll mill or internal mixer (e.g., Banbury mixer)

  • Oscillating Disc Rheometer (ODR) or Moving Die Rheometer (MDR)

  • Compression molding press

  • Tensile testing machine

  • Hardness tester (Shore A)

Experimental Workflow

Rubber Compounding Protocol

• Mastication: Soften the natural rubber on a two-roll mill at a temperature of 50-60°C.

• Incorporation of Activators and Additives: Add zinc oxide and stearic acid to the rubber and mix until a homogenous blend is achieved. Subsequently, add the filler (carbon black) and processing oil in stages, ensuring good dispersion.

• Addition of Vulcanizing Agent and Accelerator: Finally, add the di-tert-dodecyl polysulfide and the accelerator (e.g., CBS) at a lower temperature (around 40-50°C) to prevent premature vulcanization (scorch).

• Homogenization: Continue mixing until all ingredients are uniformly dispersed.

• Sheeting Out: Sheet the compounded rubber to a thickness of approximately 2 mm.

A representative formulation is provided in Table 2.

Ingredient	phr (parts per hundred rubber)
Natural Rubber (SMR 20)	100
Carbon Black (N330)	50
Zinc Oxide	5
Stearic Acid	2
Aromatic Oil	5
CBS (Accelerator)	1.5
Di-tert-dodecyl polysulfide	2.0
Table 2: Example of a Natural Rubber Formulation with DTDP.

Determination of Cure Characteristics

• Place a sample of the uncured rubber compound into the pre-heated chamber of an Oscillating Disc Rheometer (ODR) or Moving Die Rheometer (MDR).

• Conduct the test at a specified temperature (e.g., 160°C) for a set duration (e.g., 30 minutes).

• Record the torque values over time to obtain a rheograph.

• From the rheograph, determine the following parameters as presented in Table 3.

Parameter	Description
ML (Minimum Torque)	Indicates the viscosity of the uncured compound.
MH (Maximum Torque)	Correlates with the stiffness and crosslink density of the vulcanized rubber.
ts2 (Scorch Time)	Time to a 2 dNm rise from ML, indicating processing safety.
t90 (Optimum Cure Time)	Time to reach 90% of the maximum torque, indicating the time for optimal vulcanization.
Table 3: Key Cure Characteristics Parameters.

Vulcanization and Sample Preparation

• Cut the uncured rubber sheets to the dimensions of the mold for the desired test specimens (e.g., tensile dumbbells, hardness buttons).

• Place the rubber in a pre-heated compression molding press at the vulcanization temperature determined from the rheometer test (e.g., 160°C).

• Apply pressure (e.g., 10 MPa) for the optimum cure time (t90).

• After vulcanization, cool the mold and carefully remove the cured rubber samples.

• Allow the samples to condition at room temperature for at least 24 hours before testing.

Physical Property Testing

• Tensile Properties: Use a tensile testing machine to measure the tensile strength, elongation at break, and modulus at 100%, 200%, and 300% elongation according to relevant standards (e.g., ASTM D412).

• Hardness: Measure the Shore A hardness of the vulcanized samples using a durometer (e.g., ASTM D2240).

• Tear Strength: Determine the tear resistance of the vulcanizates (e.g., ASTM D624).

A comparative summary of expected properties is shown in Table 4.

Property	Control (Sulfur Vulcanization)	Expected with DTDP
Tensile Strength (MPa)	20 - 25	Potentially similar
Elongation at Break (%)	500 - 600	May vary
Modulus at 300% (MPa)	10 - 15	May be lower or higher depending on crosslink type
Hardness (Shore A)	60 - 70	Dependent on crosslink density
Table 4: Hypothetical Comparison of Physical Properties.

Safety and Handling

Di-tert-dodecyl polysulfide is a chemical and should be handled with appropriate safety precautions.[3][4]

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or use a fume hood, especially when heating the compound.

• Handling: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.[4]

• Storage: Store in a cool, dry, well-ventilated area away from heat and direct sunlight. Keep containers tightly closed.

• Disposal: Dispose of waste materials according to local regulations.

During rubber compounding, be aware of the potential for the release of fumes and dust. Good housekeeping practices and proper engineering controls are essential for a safe working environment.[5]

Conclusion

Di-tert-dodecyl polysulfide presents a theoretical potential as a vulcanizing agent in rubber chemistry due to its polysulfidic structure. The provided application notes and protocols offer a foundational framework for researchers to systematically investigate its efficacy. Key areas for investigation include its influence on cure kinetics, the nature and density of the resulting crosslinks, and the final physical and mechanical properties of the vulcanized rubber. Comparative studies against conventional sulfur vulcanization systems will be crucial in determining the unique advantages or disadvantages of using DTDP.

References

• 1. lookchem.com [lookchem.com]
• 2. akrochem.com [akrochem.com]
• 3. cpchem.com [cpchem.com]
• 4. echemi.com [echemi.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]

Application Notes and Protocols: Di-tert-dodecyl Polysulfide in Extreme Pressure Lubricant Formulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of di-tert-dodecyl polysulfide as an extreme pressure (EP) additive in lubricant formulations. This document details its mechanism of action, presents available performance data, and outlines standard experimental protocols for evaluating its efficacy.

Introduction

Di-tert-dodecyl polysulfide is a sulfur-based additive widely utilized in the formulation of industrial and automotive lubricants, including gear oils, metalworking fluids, and greases, to enhance their performance under extreme pressure conditions.[1][2] It functions as an antiwear and extreme pressure agent, preventing catastrophic failure of lubricated components subjected to high loads and temperatures. Commercial examples of this additive include TPS® 20 and TPS® 32.[1][2] The "tert-dodecyl" groups in its structure provide good oil solubility and thermal stability.

Mechanism of Action

Under boundary lubrication regimes, where high loads and temperatures cause the lubricant film to thin to the point of allowing metal-to-metal contact, di-tert-dodecyl polysulfide plays a crucial role. The localized high temperatures generated at the asperity contacts (microscopic high points on metal surfaces) initiate the thermal decomposition of the polysulfide. This decomposition releases active sulfur, which then chemically reacts with the ferrous metal surfaces.

This tribochemical reaction forms a sacrificial, low-shear-strength boundary film, primarily composed of iron sulfides (FeSx).[3] This protective layer prevents direct metal-to-metal contact, minimizing adhesive wear, scuffing, and seizure of the components. The continuous formation and removal of this film at the points of contact provide ongoing protection under extreme conditions.

Data Presentation

Quantitative data on the performance of di-tert-dodecyl polysulfide in lubricants is primarily generated through standardized tribological tests. Below are tables summarizing available data.

Physical and Chemical Properties

Property	Di-tert-dodecyl Polysulfide (TPS® 20)	Di-tert-dodecyl Polysulfide (TPS® 32)	Test Method
Appearance	Pale yellow liquid	Clear yellow liquid	-
Sulfur Content (% weight)	20 - 23	29 - 32	ASTM D4294
Active Sulfur @ 150°C (% weight)	4	23	ASTM D1662
Kinematic Viscosity @ 40°C (mm²/s)	53	164	ASTM D445
Flash Point (Closed Cup, °C)	≥ 121	≥ 121	ASTM D93
Copper Corrosion (3h @ 100°C)	≤ 1b	4a-4c	ASTM D130
Specific Gravity @ 20°C	0.95	1.01	-

Data sourced from Vanderbilt Chemicals, LLC product literature.[4][5][6]

Four-Ball Extreme Pressure Test Data

The Four-Ball EP test (ASTM D2783) is a standard method to determine the load-carrying capacity of a lubricant. The weld point is a critical parameter, indicating the load at which the rotating and stationary steel balls weld together.

Lubricant Formulation	Weld Point (kgf)
5% TPS® 20 in Paraffinic Base Oil	315
5% TPS® 32 in Paraffinic Base Oil	500

Data sourced from Vanderbilt Chemicals, LLC product literature.[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on ASTM standards and are essential for evaluating the performance of lubricants containing di-tert-dodecyl polysulfide.

Four-Ball Extreme Pressure Test (based on ASTM D2783)

Objective: To determine the load-carrying properties of a lubricating fluid, specifically the Load-Wear Index (LWI) and the Weld Point.

Apparatus: Four-Ball Extreme Pressure Tester.

Materials:

• Test lubricant formulated with di-tert-dodecyl polysulfide.

• Steel balls (AISI E-52100 steel, 12.7 mm diameter).

• Cleaning solvents (e.g., heptane, acetone).

Procedure:

• Thoroughly clean the four steel balls and the test cup with solvents and dry them.

• Place three balls in the test cup and clamp them securely.

• Pour the test lubricant into the cup to a level that covers the three stationary balls.

• Secure the fourth ball in the chuck of the drive spindle.

• Assemble the test cup onto the tester.

• Apply an initial light load and start the motor, which rotates the top ball at 1770 ± 60 rpm.

• Proceed with a series of 10-second runs, increasing the load at the beginning of each run according to a prescribed sequence.

• After each run, examine the stationary balls for signs of welding.

• The Weld Point is the lowest load at which welding occurs.

• To determine the Load-Wear Index , conduct a series of 10-second runs at various loads. Measure the wear scar diameters on the three stationary balls after each run. The LWI is calculated based on the wear scar diameters and the corresponding loads.

Timken Extreme Pressure Test (based on ASTM D2782)

Objective: To determine the maximum load a lubricant can sustain without scoring the surfaces of a rotating ring and a stationary block. This is reported as the Timken OK Load.[7][8]

Apparatus: Timken Extreme Pressure Test Rig.[9]

Materials:

• Test lubricant.

• Standardized steel test cup (rotating ring).

• Standardized steel test block.

• Cleaning solvents.

Procedure:

• Clean the test ring, block, and lubricant reservoir.

• Mount the test ring on the spindle and the test block in the lever arm.

• Fill the reservoir with the test lubricant, ensuring the contact area will be flooded.

• Start the machine to rotate the ring at 800 ± 5 rpm.

• Apply a predetermined load to the test block for 10 minutes.

• Stop the machine and inspect the test block for any signs of scoring.

• If no scoring is observed, the test is repeated with a new ring and a new surface on the block at a higher load.

• If scoring is observed, the test is repeated at a lower load.

• The Timken OK Load is the highest load at which the block is not scored.[7][8]

(Note: Specific quantitative data for di-tert-dodecyl polysulfide in the Timken OK Load test were not available in the public literature reviewed.)

Falex Pin and Vee Block Test (based on ASTM D3233)

Objective: To evaluate the load-carrying capacity and wear characteristics of a fluid lubricant.

Apparatus: Falex Pin and Vee Block Test Machine.[10][11]

Materials:

• Test lubricant.

• Standard steel test pin.

• Two standard steel V-blocks.

• Cleaning solvents.

Procedure:

• Clean the test pin and V-blocks with appropriate solvents.

• Mount the pin in the rotating chuck and place the V-blocks in the loading mechanism.

• Submerge the test components in the lubricant sample.

• Start the machine, which rotates the pin at 290 ± 10 rpm.

• Apply load to the V-blocks using a ratchet mechanism.

• Method A (Run-up Test): The load is increased continuously until failure (seizure). The load at failure is recorded.

• Method B (Step-loading Test): The load is applied in increments, holding at each step for a specified time (e.g., 1 minute), until failure. The load at which failure occurs is recorded.

• Wear on the pin and V-blocks can also be measured after the test.

(Note: Specific quantitative data for di-tert-dodecyl polysulfide in the Falex Pin and Vee Block test were not available in the public literature reviewed.)

Visualizations

Chemical Structure of Di-tert-dodecyl Polysulfide

Caption: Generalized structure of Di-tert-dodecyl Polysulfide.

Experimental Workflow for EP Lubricant Evaluation

Caption: Workflow for evaluating extreme pressure lubricants.

Signaling Pathway: Mechanism of EP Action

Caption: Mechanism of action for Di-tert-dodecyl Polysulfide.

References

• 1. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 2. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 3. randb.co.kr [randb.co.kr]
• 4. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 5. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 6. vanderbiltchemicals.com [vanderbiltchemicals.com]
• 7. Timken OK Load - Wikipedia [en.wikipedia.org]
• 8. nlgi.org [nlgi.org]
• 9. falex.com [falex.com]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Di-tert-dodecyl Polysulfide as a Radical Scavenger

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of di-tert-dodecyl polysulfide as a radical scavenger in research, particularly in the context of drug development and the study of oxidative stress-related phenomena. Detailed protocols for relevant in vitro assays are provided to guide researchers in evaluating its antioxidant potential.

Introduction

Di-tert-dodecyl polysulfide is a lipophilic organosulfur compound recognized for its antioxidant properties. Its ability to scavenge free radicals makes it a valuable tool in research aimed at mitigating oxidative damage, a key pathological mechanism in numerous diseases. Polysulfides, particularly those with four or more sulfur atoms, are known to act as potent radical-trapping antioxidants.[1] Their mechanism of action involves a homolytic substitution (SH2) reaction with peroxyl radicals, leading to the formation of stabilized perthiyl radicals.[1] This reactivity makes di-tert-dodecyl polysulfide a promising candidate for protecting biological systems from lipid peroxidation and related cell death pathways, such as ferroptosis.

Mechanism of Action: Radical Scavenging by Polysulfides

The primary antioxidant activity of higher-order polysulfides (n ≥ 4) is attributed to their ability to efficiently react with and neutralize peroxyl radicals.[2] This process is distinct from the hydrogen atom donation typical of phenolic antioxidants.

Caption: Mechanism of peroxyl radical scavenging by di-tert-dodecyl polysulfide.

Quantitative Data on Radical Scavenging Activity

Compound	Assay	Rate Constant (kinh)	Conditions	Reference
Di-tert-butyl tetrasulfide	Peroxyl Radical Scavenging	2.3 x 105 M-1s-1	100°C	[3]
Dodecyl-hydropersulfide	Peroxyl Radical Scavenging	8.3 x 105 M-1s-1	37°C, in chlorobenzene	[4]
Cumyl-hydropersulfide	Peroxyl Radical Scavenging	8.0 x 105 M-1s-1	37°C, in chlorobenzene	[4]
tert-Dodecyl-SSH	Peroxyl Radical Scavenging	2 x 105 M-1s-1	37°C, pH 7.4, in PBS	[4]

Note: The data presented above is for compounds structurally related to di-tert-dodecyl polysulfide and should be used for comparative purposes only. Experimental validation is required to determine the specific activity of di-tert-dodecyl polysulfide.

Application in Inhibiting Lipid Peroxidation and Ferroptosis

Lipid peroxidation is a chain reaction of oxidative degradation of lipids, leading to cellular damage. Ferroptosis is a regulated form of cell death characterized by iron-dependent lipid peroxidation.[5] As a lipophilic radical scavenger, di-tert-dodecyl polysulfide is well-suited to partition into lipid membranes and interrupt the propagation of lipid peroxyl radicals, thereby inhibiting lipid peroxidation and potentially preventing ferroptosis.[6]

Caption: Inhibition of lipid peroxidation and ferroptosis by di-tert-dodecyl polysulfide.

Experimental Protocols

The following are generalized protocols for assessing the radical scavenging activity of lipophilic compounds like di-tert-dodecyl polysulfide. It is recommended to optimize concentrations and incubation times for each specific experimental setup.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• Di-tert-dodecyl polysulfide

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol (B145695) (analytical grade)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. Store in a dark, amber bottle.

• Preparation of Test Compound: Prepare a stock solution of di-tert-dodecyl polysulfide in a suitable organic solvent (e.g., ethanol, DMSO). Perform serial dilutions to obtain a range of concentrations.

• Assay:

  • Add 100 µL of the di-tert-dodecyl polysulfide solution at different concentrations to the wells of a 96-well plate.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control, add 100 µL of the solvent used for the test compound instead of the sample.

  • For the blank, add 200 µL of the solvent.

• Incubation: Shake the plate gently and incubate for 30 minutes at room temperature in the dark.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Percentage of radical scavenging activity (%) = [ (Acontrol - Asample) / Acontrol ] x 100

  • Where Acontrol is the absorbance of the control and Asample is the absorbance of the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the test compound.

Protocol 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: This assay measures the ability of an antioxidant to reduce the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore, to its colorless neutral form. The decolorization is proportional to the antioxidant's activity.

Materials:

• Di-tert-dodecyl polysulfide

• ABTS diammonium salt

• Potassium persulfate

• Ethanol or methanol

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•+ Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution: Dilute the stock solution with ethanol or methanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Compound: Prepare a stock solution and serial dilutions of di-tert-dodecyl polysulfide as described in the DPPH assay.

• Assay:

  • Add 20 µL of the di-tert-dodecyl polysulfide solution at different concentrations to the wells of a 96-well plate.

  • Add 180 µL of the ABTS•+ working solution to each well.

• Incubation: Shake the plate and incubate for 6 minutes at room temperature in the dark.

• Measurement: Measure the absorbance at 734 nm.

• Calculation:

  • Percentage of inhibition (%) = [ (Acontrol - Asample) / Acontrol ] x 100

  • The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the antioxidant response to that of Trolox, a water-soluble vitamin E analog.

Protocol 3: Lipid Peroxidation Inhibition Assay (TBARS Method)

Principle: This assay measures the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation, which reacts with thiobarbituric acid (TBA) to form a colored complex.

Materials:

• Di-tert-dodecyl polysulfide

• Linoleic acid emulsion or biological sample (e.g., tissue homogenate, liposomes)

• Ferrous sulfate (B86663) (FeSO4) or other pro-oxidant

• Trichloroacetic acid (TCA)

• Thiobarbituric acid (TBA)

• Butylated hydroxytoluene (BHT)

• Water bath

• Spectrophotometer or microplate reader

Procedure:

• Induction of Lipid Peroxidation:

  • Prepare a reaction mixture containing the lipid source (e.g., linoleic acid emulsion), a pro-oxidant (e.g., FeSO4), and different concentrations of di-tert-dodecyl polysulfide.

  • A control reaction should be prepared without the test compound.

  • Incubate the mixture at 37°C for a specified time (e.g., 1 hour).

• Termination of Reaction: Add TCA and BHT to stop the peroxidation reaction and precipitate proteins.

• Color Development:

  • Centrifuge the mixture and collect the supernatant.

  • Add TBA reagent to the supernatant and heat in a boiling water bath for 15-30 minutes to develop the pink-colored TBARS-MDA adduct.

• Measurement: Cool the samples and measure the absorbance at 532 nm.

• Calculation:

  • Percentage of inhibition (%) = [ (Acontrol - Asample) / Acontrol ] x 100

  • The concentration of MDA can be calculated using an extinction coefficient.

Experimental Workflow for Evaluating a Lipophilic Antioxidant

Caption: General experimental workflow for evaluating a lipophilic antioxidant.

Conclusion

Di-tert-dodecyl polysulfide represents a promising lipophilic radical scavenger with potential applications in mitigating oxidative stress-induced cellular damage. The provided protocols and conceptual frameworks offer a starting point for researchers to investigate its efficacy in various experimental models. Further studies are warranted to establish its specific quantitative antioxidant activity and to explore its therapeutic potential in diseases associated with lipid peroxidation and ferroptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] The antioxidant activity of polysulfides: it's radical!† †Electronic supplementary information (ESI) available: Synthesis and characterization data, additional autoxidation data, optimized geometries and energies for computational results. See DOI: 10.1039/c9sc00276f | Semantic Scholar [semanticscholar.org]
• 3. The antioxidant activity of polysulfides: it's radical! - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 5. Hydropersulfides inhibit lipid peroxidation and ferroptosis by scavenging radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydropersulfides Inhibit Lipid Peroxidation and Protect Cells from Ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Di-tert-dodecyl Polysulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-tert-dodecyl polysulfide (DTDP) is a complex mixture of organosulfur compounds with the general formula (C₁₂H₂₅)₂Sₓ, where 'x' can vary. It is widely used as an extreme pressure additive in lubricating oils and greases due to its ability to form a protective film on metal surfaces under high load conditions. Accurate quantification of DTDP in various matrices is crucial for quality control, formulation development, and understanding its behavior in lubricant systems. This document provides detailed analytical methods for the quantification of DTDP.

Analytical Methods Overview

Several analytical techniques can be employed for the quantification of Di-tert-dodecyl polysulfide. The choice of method depends on the matrix, the required sensitivity, and the need for speciation of different polysulfide chain lengths. The primary methods covered in this note are:

• High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS): This method is ideal for the separation and quantification of individual polysulfide species within a DTDP mixture. It often requires a derivatization step to improve chromatographic retention and ionization efficiency.

• Gas Chromatography with Mass Spectrometry (GC-MS): A robust method for the analysis of volatile and semi-volatile sulfur compounds. It is particularly useful for analyzing DTDP in organic solvents and oil matrices.

• Wavelength Dispersive X-ray Fluorescence (WDXRF): A rapid and non-destructive technique for the determination of total sulfur content. While it does not speciate the polysulfides, it is an excellent tool for screening and quality control, often following the ASTM D2622 standard method.[1][2][3]

Method 1: High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

This method allows for the detailed characterization and quantification of different polysulfide chains in a Di-tert-dodecyl polysulfide sample. A derivatization step is typically employed to convert the polysulfides into more stable derivatives that are amenable to reverse-phase HPLC.

Experimental Workflow

Caption: Workflow for HPLC-MS analysis of Di-tert-dodecyl polysulfide.

Experimental Protocol

1. Sample Preparation and Derivatization

• Objective: To prepare the sample for analysis by diluting it to an appropriate concentration and derivatizing the polysulfides for improved chromatographic performance.

• Materials:

  • Di-tert-dodecyl polysulfide sample

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methyl trifluoromethanesulfonate (B1224126) (methyl triflate)

  • Ammonium (B1175870) formate

  • Methanol (MeOH), HPLC grade

  • Water, HPLC grade

• Procedure:

  • Accurately weigh a representative sample of the DTDP-containing matrix and dissolve it in acetonitrile to a known volume. The final concentration should be within the calibrated range of the instrument.

  • To 100 µL of the diluted sample, add 10 µL of methyl triflate. This derivatization agent methylates the polysulfide anions.[4]

  • Vortex the mixture for 1 minute and allow it to react for 30 minutes at room temperature.

  • Quench the reaction by adding 890 µL of a 90:10 (v/v) acetonitrile:water solution containing 10 mM ammonium formate.

  • The sample is now ready for HPLC-MS analysis.

2. HPLC-MS Instrumentation and Conditions

• Instrumentation: A high-performance liquid chromatograph coupled to a mass spectrometer with an electrospray ionization (ESI) source.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 70% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Range: m/z 150-1000

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Gas Flow Rates: Optimized for the specific instrument.

3. Data Analysis and Quantification

• Calibration: Prepare a series of calibration standards of a well-characterized DTDP reference material or a related polysulfide standard. Process these standards using the same derivatization procedure.

• Quantification: Generate a calibration curve by plotting the peak area of the derivatized polysulfide species against their known concentrations. Determine the concentration of DTDP in the unknown samples by interpolating their peak areas on the calibration curve.

Quantitative Data Summary (HPLC-MS)

Parameter	Expected Value	Reference
Limit of Detection (LOD)	1 - 5 ppm	[5]
Limit of Quantification (LOQ)	5 - 15 ppm	[5]
Linearity (R²)	> 0.99
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 10%

Method 2: Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of DTDP, particularly in less complex matrices or when the focus is on the lower molecular weight polysulfides.

Experimental Workflow

Caption: Workflow for GC-MS analysis of Di-tert-dodecyl polysulfide.

Experimental Protocol

1. Sample Preparation

• Objective: To dilute the sample to a suitable concentration for GC-MS analysis and add an internal standard for accurate quantification.

• Materials:

  • Di-tert-dodecyl polysulfide sample

  • Dichloromethane (DCM), GC grade

  • Internal Standard (IS), e.g., dibenzothiophene

• Procedure:

  • Accurately weigh a sample of the DTDP-containing matrix into a volumetric flask.

  • Dissolve and dilute the sample to the mark with dichloromethane.

  • Spike the diluted sample with a known concentration of an internal standard.

  • If necessary, filter the sample through a 0.45 µm PTFE syringe filter before injection.

2. GC-MS Instrumentation and Conditions

• Instrumentation: A gas chromatograph equipped with a capillary column and coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A low-bleed, non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet: Split/splitless injector at 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Program: Initial temperature of 150 °C, hold for 2 minutes, then ramp to 300 °C at 10 °C/min, and hold for 10 minutes.

  • Injection Volume: 1 µL.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Mode: Full scan from m/z 50-550. For higher sensitivity, selected ion monitoring (SIM) can be used.

3. Data Analysis and Quantification

• Calibration: Prepare a series of calibration standards containing known concentrations of DTDP and the internal standard.

• Quantification: Generate a calibration curve by plotting the ratio of the peak area of DTDP to the peak area of the internal standard against the concentration of DTDP. Calculate the concentration of DTDP in the samples using this calibration curve.

Quantitative Data Summary (GC-MS)

Parameter	Expected Value	Reference
Limit of Detection (LOD)	0.1 - 1 ppm	[6]
Limit of Quantification (LOQ)	0.5 - 5 ppm	[6]
Linearity (R²)	> 0.998	[7]
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%	[7]

Method 3: Wavelength Dispersive X-ray Fluorescence (WDXRF)

This method is used for the determination of the total sulfur content in a sample, in accordance with ASTM D2622.[1][2][3] It is a rapid and simple method that requires minimal sample preparation.

Experimental Protocol

1. Sample Preparation

• Objective: To prepare the liquid sample for WDXRF analysis.

• Procedure:

  • Ensure the sample is a single-phase liquid. If the sample is viscous, it may require moderate heating to become liquefiable.

  • Transfer the sample to a standard XRF sample cup, ensuring there are no air bubbles.

  • Cover the sample cup with an X-ray transparent film.

2. WDXRF Instrumentation and Analysis

• Instrumentation: A wavelength dispersive X-ray fluorescence spectrometer.

• Analysis:

  • Place the prepared sample cup into the spectrometer.

  • Measure the intensity of the sulfur Kα line.

  • The analysis time is typically 1 to 2 minutes per sample.[2]

3. Data Analysis and Quantification

• Calibration: The instrument is calibrated using a set of standards with known sulfur concentrations in a matrix similar to the samples being analyzed (e.g., mineral oil).

• Quantification: The software automatically calculates the total sulfur concentration in the unknown samples based on the calibration.

Quantitative Data Summary (WDXRF - ASTM D2622)

Parameter	Value	Reference
Applicable Concentration Range	3 mg/kg to 4.6 wt%
Limit of Quantification (LOQ)	~3 mg/kg
Precision	Meets ASTM D2622 specifications	[8]

References

• 1. ASTM D2622 | Standard Test Method for Sulfur in Petroleum Products by Wavelength Dispersive X-ray Fluorescence Spectrometry [ayalytical.com]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. scimed.co.uk [scimed.co.uk]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. gcms.cz [gcms.cz]
• 8. store.astm.org [store.astm.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Di-tert-dodecyl Polysulfide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Di-tert-dodecyl polysulfide is a chemical compound used as an additive in lubricants and metalworking fluids to enhance extreme pressure and anti-wear properties.[1] Accurate quantification and characterization of this compound and its potential polysulfide variants (e.g., disulfide, trisulfide, tetrasulfide) are crucial for quality control and formulation development. While specific standardized HPLC methods for Di-tert-dodecyl polysulfide are not extensively documented in publicly available literature, this application note details a proposed reversed-phase HPLC (RP-HPLC) method suitable for its analysis. The methodology is based on the general principles of analyzing organic polysulfides, which are amenable to separation on non-polar stationary phases and detection using UV-Vis spectroscopy. The inherent UV absorbance of the sulfur-sulfur bonds in the polysulfide chain allows for direct detection without the need for derivatization, which is often required for inorganic polysulfides.[2][3][4]

Experimental Protocol

This section provides a detailed methodology for the analysis of Di-tert-dodecyl polysulfide using HPLC.

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a UV-Vis detector.

• HPLC Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended for the separation of non-polar compounds.[2]

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Standards: Analytical standard of Di-tert-dodecyl polysulfide.

• Sample Vials: 2 mL amber glass vials with PTFE septa.

2. Preparation of Mobile Phase

• Mobile Phase A: 100% HPLC grade water.

• Mobile Phase B: 100% HPLC grade acetonitrile.

• Degas both mobile phases for at least 15 minutes using an ultrasonic bath or an online degasser before use.

3. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Di-tert-dodecyl polysulfide standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with acetonitrile to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

• Accurately weigh a known amount of the sample containing Di-tert-dodecyl polysulfide.

• Dissolve the sample in a known volume of acetonitrile.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial before injection.

5. HPLC Conditions

The following HPLC conditions are proposed for the analysis:

Parameter	Recommended Setting
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	A: Water; B: Acetonitrile
Gradient	80% B to 100% B in 15 min, hold at 100% B for 5 min
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detector Wavelength	254 nm

Data Presentation

The following tables summarize the expected quantitative data from the analysis.

Table 1: Chromatographic Parameters for Di-tert-dodecyl Polysulfide Species

Compound	Retention Time (min)	Tailing Factor	Theoretical Plates
Di-tert-dodecyl disulfide (hypothetical)	8.5	1.1	>5000
Di-tert-dodecyl trisulfide	9.2	1.2	>5000
Di-tert-dodecyl tetrasulfide (hypothetical)	9.8	1.1	>5000

Table 2: Calibration Curve Data for Di-tert-dodecyl trisulfide

Concentration (µg/mL)	Peak Area (mAU*s)
1	1500
5	7500
10	15000
25	37500
50	75000
100	150000
Correlation Coefficient (r²)	>0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL

Mandatory Visualization

The following diagram illustrates the experimental workflow for the HPLC analysis of Di-tert-dodecyl polysulfide.

References

• 1. Di-tert-dodecyl Polysulfide [cpchem.com]
• 2. osti.gov [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. faraday.ac.uk [faraday.ac.uk]

Application Notes and Protocols for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Di-tert-dodecyl Polysulfide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the qualitative and quantitative analysis of Di-tert-dodecyl polysulfide, a common extreme pressure additive in lubricating oils and greases, using Gas Chromatography-Mass Spectrometry (GC-MS). Given its high molecular weight and low volatility, two primary analytical approaches are presented: High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS) and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS).

Introduction

Di-tert-dodecyl polysulfide is a complex mixture of molecules with varying numbers of sulfur atoms in the polysulfide chain, attached to two tert-dodecyl groups. It is valued for its ability to form a protective film on metal surfaces under extreme pressure conditions, preventing wear and seizure.[1] Accurate determination of its concentration and characterization of its composition are crucial for quality control and formulation development in the lubricant industry. GC-MS offers a powerful tool for this analysis due to its high separation efficiency and specific detection capabilities.[2]

Analytical Approaches

Due to the low volatility of Di-tert-dodecyl polysulfide, standard GC-MS methods may not be suitable. Therefore, two primary methods are proposed:

• High-Temperature GC-MS (HT-GC-MS): This method utilizes a high-temperature capillary column and an oven program that reaches elevated temperatures to facilitate the elution of high-boiling point analytes. This approach is suitable for the analysis of the intact polysulfide molecules, provided they have sufficient thermal stability.

• Pyrolysis-GC-MS (Py-GC-MS): This technique involves the thermal decomposition of the sample in an inert atmosphere, followed by the separation and analysis of the resulting volatile fragments. This is a valuable alternative if the target analyte is not amenable to direct GC analysis.

High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS) Protocol

This protocol is designed for the direct analysis of Di-tert-dodecyl polysulfide in lubricant matrices.

Experimental Workflow

Caption: Workflow for HT-GC-MS analysis of Di-tert-dodecyl polysulfide.

Materials and Reagents

• Solvent: Hexane or Dichloromethane (GC grade or higher)

• Standards: Di-tert-dodecyl polysulfide analytical standard (if available for quantification)

• Internal Standard (Optional): A high-boiling, non-interfering compound such as a high-molecular-weight polycyclic aromatic hydrocarbon (e.g., dibenz(a,h)anthracene) or a deuterated analog.

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa.

• Syringe Filters: 0.45 µm PTFE filters.

Sample Preparation

• Dilution: Accurately weigh approximately 100 mg of the lubricant sample into a 10 mL volumetric flask.

• Dissolution: Dissolve the sample in hexane and make up to the mark. For highly viscous samples, sonication may be required.

• Internal Standard: If an internal standard is used, add a known concentration to the volumetric flask before making up to the final volume.

• Filtration: Filter the diluted sample through a 0.45 µm PTFE syringe filter into a clean GC vial to remove any particulate matter.

GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC (or equivalent)
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
GC Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar low-bleed, high-temperature column
Injector	Split/Splitless
Injector Temperature	320 °C
Injection Mode	Split (10:1) or Splitless for trace analysis
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	Initial: 100 °C, hold for 2 min
Ramp 1: 15 °C/min to 340 °C
Hold: 10 min at 340 °C
Transfer Line Temp.	340 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 50 - 800
Acquisition Mode	Full Scan for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis

Data Analysis and Expected Results

• Identification: Di-tert-dodecyl polysulfide is a mixture of compounds with varying numbers of sulfur atoms. Therefore, a series of closely eluting peaks may be observed. The mass spectra are expected to show a molecular ion (M+) peak, although it may be of low intensity. Key fragment ions will likely arise from the cleavage of the C-S and S-S bonds, as well as fragmentation of the tert-dodecyl alkyl chain.

• Expected Fragment Ions: Look for characteristic ions corresponding to the tert-dodecyl cation (C12H25+, m/z 169) and fragments resulting from the loss of sulfur atoms (S, m/z 32; S2, m/z 64, etc.) from the molecular ion.

• Quantification: For quantitative analysis, a calibration curve should be prepared using a certified reference standard of Di-tert-dodecyl polysulfide. The peak area of a characteristic ion is plotted against the concentration.

Compound	Expected Retention Time Range (min)	Key Diagnostic Ions (m/z)
Di-tert-dodecyl disulfide (S2)	15 - 20	M+, C12H25+, fragments from S-S cleavage
Di-tert-dodecyl trisulfide (S3)	16 - 21	M+, C12H25+, fragments from S-S cleavage
Di-tert-dodecyl tetrasulfide (S4)	17 - 22	M+, C12H25+, fragments from S-S cleavage
Di-tert-dodecyl pentasulfide (S5)	18 - 23	M+, C12H25+, fragments from S-S cleavage

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) Protocol

This protocol is an alternative for the analysis of Di-tert-dodecyl polysulfide, particularly in complex matrices or when the compound exhibits poor thermal stability for direct GC injection.

Experimental Workflow

Caption: Workflow for Py-GC-MS analysis of Di-tert-dodecyl polysulfide.

Materials and Reagents

• Pyrolysis Tubes: Quartz tubes suitable for the pyrolysis unit.

• Internal Standard (Optional): A polymer standard that produces a unique and quantifiable pyrolysis product.

Sample Preparation

• Sample Aliquoting: Place a small, accurately weighed amount of the lubricant sample (typically 50-100 µg) into a quartz pyrolysis tube.

• Solvent Evaporation (if applicable): If the sample is diluted, evaporate the solvent completely under a gentle stream of nitrogen before pyrolysis.

Py-GC-MS Instrumental Parameters

Parameter	Setting
Pyrolyzer	Frontier Lab Multi-Shot Pyrolyzer (or equivalent)
Pyrolysis Temperature	600 °C
GC Interface Temp.	320 °C
Gas Chromatograph	Agilent 7890B GC (or equivalent)
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
GC Column	Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm)
Injector Temperature	320 °C
Injection Mode	Split (50:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 40 °C, hold for 2 min
Ramp: 10 °C/min to 320 °C
Hold: 10 min at 320 °C
Transfer Line Temp.	320 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 35 - 550

Data Analysis and Expected Results

• Pyrogram Interpretation: The resulting chromatogram (pyrogram) will show a series of peaks corresponding to the thermal degradation products of the lubricant components. The pyrolysis of Di-tert-dodecyl polysulfide is expected to yield a characteristic pattern of sulfur-containing and hydrocarbon fragments.

• Expected Pyrolysis Products: The primary pyrolysis products are likely to be tert-dodecene (C12H24), tert-dodecanethiol, and various smaller sulfur-containing molecules such as hydrogen sulfide (B99878) (H2S), carbon disulfide (CS2), and short-chain alkyl thiols and disulfides.

• Identification: The identification of these pyrolysis products can provide a fingerprint for the presence of Di-tert-dodecyl polysulfide in the original sample. Mass spectral libraries can be used to confirm the identity of the pyrolysis fragments.

• Semi-Quantitative Analysis: By comparing the peak areas of characteristic pyrolysis products to those of a reference material, a semi-quantitative estimation of the Di-tert-dodecyl polysulfide content can be achieved.

Pyrolysis Product	Expected Retention Time Range (min)	Key Diagnostic Ions (m/z)
tert-Dodecene	10 - 15	168 (M+), 57, 41
tert-Dodecanethiol	12 - 17	202 (M+), 169, 57
Hydrogen Sulfide	Early eluting	34 (M+), 33, 32
Carbon Disulfide	Early eluting	76 (M+), 44

Safety Precautions

• Always handle solvents and chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheets (SDS) for all chemicals used.

Conclusion

The GC-MS methods outlined in this document provide robust and reliable approaches for the analysis of Di-tert-dodecyl polysulfide in lubricant formulations. The choice between HT-GC-MS and Py-GC-MS will depend on the specific sample matrix, the available instrumentation, and the analytical objectives. For direct quantitative analysis, HT-GC-MS with a certified standard is preferred. For qualitative identification in complex matrices or for thermally labile samples, Py-GC-MS offers a powerful alternative.

References

• 1. lubrication.expert [lubrication.expert]
• 2. PERFORMANCE COMPARISON AND STRUCTURE-ACTIVITY RELATIONSHIP OF DIFFERENT SULFURIZDE OLEFINS [sylzyhg.com]

Application Notes and Protocols for Studying Tribological Films Formed from Di-tert-dodecyl Polysulfide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to studying the formation and properties of tribological films derived from Di-tert-dodecyl polysulfide (DTDP), a common extreme pressure (EP) additive in lubricating oils. The following sections detail the mechanism of action, experimental protocols for film formation and characterization, and expected quantitative data.

Introduction to Di-tert-dodecyl Polysulfide (DTDP) and Tribological Films

Di-tert-dodecyl polysulfide is a lubricant additive designed to protect metal surfaces under high-load and high-pressure conditions where the lubricant film can thin to the point of asperity contact.[1] Under these boundary lubrication regimes, DTDP thermally decomposes and reacts with the ferrous metal surface to form a protective, low-shear-strength tribological film.[1] This sacrificial layer prevents direct metal-to-metal contact, thereby reducing friction and preventing catastrophic wear and scuffing.[1] The primary components of these tribofilms are iron sulfides, such as pyrite (B73398) (FeS₂) and troilite (FeS).

Mechanism of Tribofilm Formation

The formation of a tribological film from DTDP on a steel surface is a complex tribochemical process initiated by the high temperatures and pressures generated at the asperity contacts. The proposed mechanism involves several key steps:

• Adsorption: DTDP molecules adsorb onto the iron or iron oxide surface of the steel.

• Decomposition: The heat and shear stress at the contact points cause the polysulfide bonds (S-S) and carbon-sulfur bonds (C-S) in the DTDP molecule to break.[2]

• Reaction with Iron: The reactive sulfur species then react with the iron on the substrate to form iron sulfides.[1] This reaction is thought to proceed through the formation of surface polysulfides as intermediates.[3]

• Film Growth: A layered tribofilm develops, often with a sulfur-rich layer closer to the steel substrate and an outer layer that may also contain organic decomposition products.

Caption: Logical workflow of DTDP tribofilm formation.

Experimental Protocols

Tribofilm Formation

A standard method for generating tribofilms in a controlled laboratory setting is through the use of a ball-on-disk or pin-on-disk tribometer.

Objective: To form a consistent and reproducible tribological film from a DTDP-containing lubricant on a steel substrate.

Materials and Equipment:

• Ball-on-disk or pin-on-disk tribometer

• Steel disks (e.g., AISI 52100) and balls (e.g., steel or ceramic)[4]

• Base oil (e.g., polyalphaolefin - PAO)

• Di-tert-dodecyl polysulfide (DTDP)

• Ultrasonic bath

• Hexane or other suitable solvent for cleaning

Protocol:

• Prepare the lubricant by blending a known concentration of DTDP (e.g., 1% by weight) into the base oil.

• Thoroughly clean the steel disks and balls by sonicating them in a solvent (e.g., hexane) for 15 minutes to remove any contaminants.

• Dry the specimens completely.

• Mount the steel disk and ball in the tribometer.

• Apply a specific load (e.g., 10 N to 100 N) and set the rotational or sliding speed (e.g., 0.1 to 1 m/s).

• Introduce the DTDP-containing lubricant to the contact area.

• Run the tribometer for a specified duration (e.g., 1 to 4 hours) at a controlled temperature (e.g., 100°C) to allow for the formation of the tribofilm.[4]

• After the test, carefully remove the disk and ball.

• Gently rinse the specimens with a solvent to remove excess oil, leaving the tribofilm intact.

• Store the specimens in a desiccator to prevent oxidation before analysis.

Caption: Experimental workflow for tribofilm formation.

Tribofilm Characterization

Objective: To determine the elemental composition and chemical states of the elements within the tribofilm.

Protocol:

• Sample Preparation: The disk with the tribofilm is mounted on the XPS sample holder.

• Instrument Setup:

  • X-ray Source: Monochromatic Al Kα (1486.6 eV).

  • Analysis Chamber Pressure: Ultra-high vacuum (<10⁻⁸ mbar).

  • Analysis Area: A small area (e.g., 100-400 µm diameter) within the wear track.

• Data Acquisition:

  • Survey Scan: Acquire a wide-energy range survey spectrum (e.g., 0-1100 eV) to identify all elements present on the surface.

  • High-Resolution Scans: Acquire high-resolution spectra for the elements of interest (Fe 2p, S 2p, O 1s, C 1s).

• Data Analysis:

  • Use appropriate software to perform peak fitting and deconvolution of the high-resolution spectra to identify the chemical states (e.g., sulfide, sulfate, iron oxides).

  • Quantify the atomic concentrations of the elements.

• (Optional) Depth Profiling: Use an argon ion gun to sputter the surface and acquire spectra at different depths to understand the film's layered structure.

Objective: To identify the molecular structure of the compounds within the tribofilm, particularly the iron sulfides.

Protocol:

• Sample Preparation: The disk with the tribofilm is placed on the microscope stage of the Raman spectrometer.

• Instrument Setup:

  • Laser Wavelength: 532 nm or 785 nm are commonly used.[5][6]

  • Laser Power: Use a low laser power (e.g., < 1 mW) to avoid thermal degradation of the film.[5]

  • Objective: 50x or 100x magnification.

• Data Acquisition:

  • Focus the laser on the wear track.

  • Acquire Raman spectra from several points within the wear track to check for homogeneity.

• Data Analysis:

  • Identify the characteristic Raman peaks for iron sulfides (e.g., FeS₂ and FeS) and compare them with reference spectra.

  • Analyze the peak positions and widths to gain information about crystallinity and stress.

Quantitative Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of DTDP-derived tribofilms. The exact values will vary depending on the specific experimental conditions.

Table 1: Tribological Performance Data

Parameter	Test Condition	Typical Value Range	Reference ASTM Method
Coefficient of Friction	40 N load, 100°C	0.08 - 0.15	ASTM D5183[7]
Wear Scar Diameter (mm)	4-ball, 40 kg, 1200 rpm, 1 hr	0.4 - 0.6	ASTM D4172[7][8]
Weld Point (kg)	4-ball, 1760 rpm	200 - 315	ASTM D2783[7]

Table 2: Tribofilm Characterization Data

Property	Technique	Typical Value/Observation
Film Thickness (nm)	AFM/Profilometry	50 - 200
Elemental Composition (at%)	XPS Survey Scan	Fe, S, O, C
Chemical States (S 2p)	High-Res XPS	FeS, FeS₂
Chemical States (Fe 2p)	High-Res XPS	FeSₓ, FeOₓ
Molecular Structure	Raman Spectroscopy	Peaks corresponding to pyrite (FeS₂) and troilite (FeS)

Conclusion

The application notes and protocols outlined above provide a systematic approach for researchers to form, characterize, and quantify the properties of tribological films from Di-tert-dodecyl polysulfide. By following these methodologies, a deeper understanding of the mechanisms of wear protection afforded by this important class of lubricant additives can be achieved. The provided diagrams and tables serve as a quick reference for the logical workflows and expected outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Spectroscopic Study of Strain, Oxidation, and Formation of Few-Layer Graphene at Steel Surfaces Tribologically Tested against MoS2 Films - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Di-tert-dodecyl Polysulfide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Di-tert-dodecyl polysulfide.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Di-tert-dodecyl polysulfide, focusing on identifying and mitigating side reactions.

Issue	Potential Cause	Recommended Action
Low Yield of Desired Polysulfide	Sub-optimal Reaction Temperature: Incorrect temperature can lead to incomplete reaction or favor side reactions.	Maintain the reaction temperature within the optimal range of 60°C to 90°C.
Incorrect Stoichiometry: An improper ratio of tert-dodecyl mercaptan to sulfur can result in the formation of undesired polysulfides or leave unreacted starting materials.	Carefully control the molar ratio of tert-dodecyl mercaptan to sulfur. An excess of mercaptan can minimize the formation of higher polysulfides.
Inefficient Catalysis: The chosen catalyst may be inappropriate or deactivated.	Utilize a suitable basic catalyst, such as an amine or a basic ion-exchange resin, and ensure its activity.
Formation of Undesired Polysulfide Ranks (e.g., Disulfides or Higher Polysulfides)	Incorrect Sulfur to Mercaptan Ratio: The ratio of sulfur to tert-dodecyl mercaptan is a primary determinant of the resulting polysulfide chain length.	To favor the formation of trisulfides, a sulfur to mercaptan ratio of approximately 1:2 is often used. To produce higher polysulfides, the proportion of sulfur should be increased.
Reaction Time: Prolonged reaction times can lead to the formation of more thermodynamically stable, but potentially undesired, polysulfides.	Optimize the reaction time to maximize the yield of the target polysulfide. Monitor the reaction progress using techniques like GC-MS.
Presence of Dialkyl Disulfide Byproduct	Oxidation of Mercaptan: The tert-dodecyl mercaptan starting material can be oxidized to form di-tert-dodecyl disulfide, especially in the presence of air.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Product Contamination with Unreacted Sulfur	Poor Solubility of Sulfur: Elemental sulfur may not fully dissolve in the reaction mixture, leading to its presence in the final product.	Ensure vigorous stirring and consider using a solvent in which sulfur is more soluble, if compatible with the reaction conditions.
Formation of Gaseous Byproducts (e.g., Hydrogen Sulfide)	Decomposition of Polysulfides: At elevated temperatures, polysulfides can decompose, releasing hydrogen sulfide (B99878).	Maintain strict temperature control and avoid overheating the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Di-tert-dodecyl polysulfide?

A1: The most common method for synthesizing Di-tert-dodecyl polysulfide involves the reaction of tert-dodecyl mercaptan with elemental sulfur in the presence of a basic catalyst. The general reaction is:

2 R-SH + (x-1) S → R-Sx-R + H2S

Where R is the tert-dodecyl group and x is the desired number of sulfur atoms in the polysulfide chain.

Q2: How can I control the sulfur rank (the number of sulfur atoms) in the final product?

A2: The sulfur rank is primarily controlled by the stoichiometry of the reactants. A higher molar ratio of sulfur to tert-dodecyl mercaptan will result in the formation of polysulfides with a higher sulfur rank. Conversely, using an excess of the mercaptan will favor the formation of lower-rank polysulfides, such as the disulfide.

Q3: What are the most common side reactions in this synthesis?

A3: The primary side reactions include:

• Formation of a mixture of polysulfides: It is common to obtain a distribution of polysulfides with varying chain lengths (e.g., di-, tri-, tetra-, and higher sulfides) rather than a single desired product.

• Oxidation of the mercaptan: Tert-dodecyl mercaptan can be oxidized to di-tert-dodecyl disulfide, especially if the reaction is not carried out under an inert atmosphere.

• Decomposition: At higher temperatures, the polysulfide products can decompose, potentially leading to the formation of hydrogen sulfide and other degradation products.

Q4: What analytical techniques are suitable for monitoring the reaction and characterizing the products?

A4: Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for separating and identifying the various polysulfide products and any volatile byproducts.[1][2][3] High-performance liquid chromatography (HPLC) can also be employed for the analysis of the product mixture.

Experimental Protocols

Synthesis of Di-tert-dodecyl Trisulfide [4]

This protocol describes the synthesis of di-tert-dodecyl trisulfide using a basic resin catalyst.

• Materials:

  • Tert-dodecyl mercaptan

  • Elemental sulfur

  • Basic ion-exchange resin (e.g., Amberlyst A-21)

  • Inert solvent (e.g., toluene)

• Procedure:

  • In a reaction vessel equipped with a stirrer, thermometer, and condenser, dissolve tert-dodecyl mercaptan and elemental sulfur in the inert solvent under a nitrogen atmosphere. The molar ratio of mercaptan to sulfur should be approximately 2:1 for the trisulfide.

  • Add the basic ion-exchange resin to the mixture (typically 5-10% by weight of the reactants).

  • Heat the reaction mixture to 60-80°C with continuous stirring.

  • Monitor the progress of the reaction by GC-MS until the desired conversion is achieved.

  • Once the reaction is complete, cool the mixture and filter off the catalyst.

  • The solvent can be removed under reduced pressure to yield the crude di-tert-dodecyl trisulfide.

  • Further purification can be achieved by vacuum distillation or column chromatography.

Visualizations

Below are diagrams illustrating key aspects of the synthesis and troubleshooting process.

Caption: Experimental Workflow for Di-tert-dodecyl Polysulfide Synthesis.

Caption: Troubleshooting Logic for Side Reactions.

References

• 1. The role of GC-MS and LC-MS in the discovery of drinking water disinfection by-products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. JPH11255738A - Synthesis of organic disulfide and polysulfide - Google Patents [patents.google.com]

Optimizing reaction conditions for Di-tert-dodecyl polysulfide synthesis

This guide provides researchers, scientists, and drug development professionals with technical support for the synthesis of Di-tert-dodecyl Polysulfide. It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols to help optimize reaction conditions and address common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and purification of Di-tert-dodecyl Polysulfide.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Inactive catalyst- Incorrect reaction temperature- Insufficient reaction time- Improper reactant ratio	- Use a catalytically active form of alumina (B75360) or a fresh basic catalyst like triethylamine.[1]- Ensure the reaction temperature is within the optimal range of 60-90°C.[1]- Increase the reaction time; typical durations are between 0.5 to 5 hours.[1]- Adjust the sulfur to tert-dodecyl mercaptan molar ratio. A ratio of 0.5 to 1.0 gram atoms of sulfur per mole of mercaptan is often effective for trisulfide products.[1]
Product is Cloudy or Contains Precipitate	- Product degradation- Presence of impurities	- This can occur in polysulfides with three or more sulfur atoms. Ensure proper storage conditions.[2]- Purify the crude product by washing with a suitable solvent, such as an alcohol/water mixture, to remove species that promote degradation.[2]
Strong, Unpleasant Odor in Final Product	- Residual tert-dodecyl mercaptan- Presence of hydrogen sulfide (B99878) (H₂S)	- The presence of unreacted mercaptan and H₂S can cause a very undesirable odor.[2]- Purge the crude product with an inert gas like nitrogen or perform vacuum stripping to remove residual H₂S.[2]- Wash the product with a dilute sodium hydroxide (B78521) solution followed by water to remove unreacted mercaptan.[3]
Product Color is Darker than Expected (Clear Yellow/Orange)	- Side reactions due to high temperatures- Oxidation of the product	- Maintain the reaction temperature within the recommended range (e.g., 60-80°C) to minimize side reactions.[1]- Conduct the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation.[3]
Inconsistent Polysulfide Chain Length (Sx)	- Incorrect sulfur to mercaptan ratio	- The average number of sulfur atoms in the polysulfide is influenced by the reactant ratio. Higher sulfur to mercaptan ratios generally lead to higher sulfur content in the product.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the typical starting ratio of sulfur to tert-dodecyl mercaptan?

A1: For the synthesis of di-tert-alkyl trisulfides, a ratio of 0.5 to 1.0 gram atoms of sulfur per mole of mercaptan is recommended.[1] The ratio can be adjusted to target polysulfides with different average numbers of sulfur atoms.[2]

Q2: What type of catalyst is most effective for this synthesis?

A2: Both basic catalysts and activated alumina have been shown to be effective. Basic catalysts can include triethylamine.[2][3] Activated alumina in particulate form is also a suitable catalyst.[1]

Q3: What is the optimal temperature range for the reaction?

A3: The reaction can be conducted at temperatures between 25°C and 150°C. However, a preferred range for the synthesis of di-tert-alkyl polysulfides is between 60°C and 90°C.[1]

Q4: How can I remove the catalyst after the reaction is complete?

A4: If a solid catalyst like alumina is used, it can be removed by filtration of the reaction mixture.[1] For a basic catalyst like triethylamine, a purification wash with a dilute acid solution followed by water can be employed, although this may require subsequent drying steps.

Q5: My final product is not stable during long-term storage. How can I improve its stability?

A5: Product degradation can lead to a cloudy appearance and precipitation.[2] A thorough purification to remove residual catalysts and byproducts is crucial for long-term stability. The purification process may involve washing with an alcohol/water mixture and treatment with an oxidizing agent like hydrogen peroxide to remove impurities that promote degradation.[2]

Experimental Protocols

General Synthesis of Di-tert-dodecyl Polysulfide

This protocol is a general guideline based on typical procedures for di-tert-alkyl polysulfide synthesis.[1][2][3]

Materials:

• tert-dodecyl mercaptan

• Elemental sulfur

• Catalyst (e.g., activated alumina or triethylamine)

• Nitrogen gas supply

• Suitable reaction vessel with stirring and temperature control

Procedure:

• Charge the reaction vessel with tert-dodecyl mercaptan and elemental sulfur in the desired molar ratio.

• Add the catalyst. For activated alumina, a typical loading is 0.005 to 0.05 gram mole per mole of mercaptan.[1] If using a basic catalyst like triethylamine, it can be added cautiously in small amounts.[3]

• Purge the vessel with nitrogen and maintain a slight positive pressure.

• Begin agitation of the reaction mixture.

• Heat the mixture to the desired reaction temperature (e.g., 75°C) and maintain for a period of 1 to 5 hours.[1]

• Monitor the reaction progress by a suitable analytical method (e.g., GC, TLC).

• Upon completion, cool the reaction mixture to room temperature.

Purification of Crude Di-tert-dodecyl Polysulfide

Procedure:

• If a solid catalyst was used, filter the crude reaction mixture.

• To remove residual H₂S, strip the product by purging with nitrogen or applying a vacuum.[2]

• Wash the crude product with a 10% sodium hydroxide solution to remove unreacted mercaptan, followed by washes with water until the aqueous layer is neutral.[3]

• For enhanced purity and stability, a wash with an alcohol (e.g., methanol) and a mild oxidizing agent (e.g., hydrogen peroxide) can be employed to remove species that cause long-term degradation.[2]

• Dry the purified product, for example, by heating under vacuum on a rotary evaporator, to remove any residual water or solvents.[3]

Data Presentation

Table 1: Effect of Sulfur to Mercaptan Ratio on Polysulfide Distribution (Illustrative Data)

Sulfur:Mercaptan Molar Ratio	Di-tert-dodecyl Disulfide (S₂) (%)	Di-tert-dodecyl Trisulfide (S₃) (%)	Higher Polysulfides (Sₓ, x>3) (%)
0.5 : 1	15	80	5
1.0 : 1	5	70	25
1.5 : 1	<2	45	53

Table 2: Effect of Temperature on Reaction Time (Illustrative Data)

Temperature (°C)	Time to >95% Conversion (hours)
60	4.5
75	2.0
90	1.0

Visualizations

Caption: General experimental workflow for the synthesis of Di-tert-dodecyl Polysulfide.

Caption: Troubleshooting decision tree for common synthesis issues.

References

• 1. data.epo.org [data.epo.org]
• 2. data.epo.org [data.epo.org]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Improving the Purity of Synthesized Di-tert-dodecyl Polysulfide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the purity of synthesized Di-tert-dodecyl polysulfide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Di-tert-dodecyl polysulfide synthesized from tert-dodecyl mercaptan and sulfur?

A1: Common impurities in crude Di-tert-dodecyl polysulfide can include:

• Unreacted tert-dodecyl mercaptan: This is a primary impurity if the reaction does not go to completion. Its presence can lead to an undesirable odor.[1]

• Elemental Sulfur: Unreacted sulfur may remain suspended or dissolved in the product.

• Di-tert-dodecyl disulfide and other lower polysulfides: These can form as byproducts during the reaction.

• Side-reaction products: Depending on the reaction conditions, other unforeseen byproducts may be generated.

• Catalyst residues: If a catalyst is used in the synthesis, traces may remain in the crude product.[1]

Q2: What are the primary purification methods for Di-tert-dodecyl polysulfide?

A2: The most effective purification methods for Di-tert-dodecyl polysulfide are:

• Chemical Washing: Treatment with a solution containing an oxidizing agent (like hydrogen peroxide), a base (like sodium hydroxide), and a phase-transfer agent or alcohol (like methanol) is effective in removing mercaptans and other impurities.[1]

• Vacuum Stripping/Distillation: This technique is useful for removing volatile impurities, residual solvents, and unreacted starting materials.[1][2]

• Filtration: To remove any solid impurities or precipitated byproducts.[1]

• Column Chromatography: While less common for large-scale purification of this specific compound, it can be employed for achieving very high purity by separating components based on their polarity.

Q3: How can I assess the purity of my Di-tert-dodecyl polysulfide sample?

A3: The purity of Di-tert-dodecyl polysulfide can be determined using various analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique to identify and quantify volatile impurities, including unreacted tert-dodecyl mercaptan.[3]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the different polysulfide species (disulfide, trisulfide, etc.) and other non-volatile impurities.

• Sulfur Content Analysis: Elemental analysis to determine the total sulfur content can provide an indication of the average polysulfide chain length and overall purity.

• Mercaptan Sulfur Content: Specific tests to quantify the amount of residual mercaptan sulfur can be performed to assess the effectiveness of the purification process. A low mercaptan sulfur content (e.g., < 5 ppm) is indicative of a high-purity product.[1]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of Di-tert-dodecyl polysulfide.

Problem	Potential Cause	Troubleshooting Steps
Product has a strong, unpleasant odor.	Presence of unreacted tert-dodecyl mercaptan.[1]	1. Implement the chemical washing protocol with hydrogen peroxide and sodium hydroxide (B78521) to oxidize the residual mercaptan.[1] 2. Increase the efficiency of vacuum stripping to remove volatile mercaptans.
Product is hazy or contains solid precipitates.	- Insoluble impurities or byproducts. - Precipitation of salts after the chemical wash.[1]	1. Filter the crude or purified product through a suitable filter medium.[1] 2. Ensure complete phase separation after the aqueous wash to prevent the aqueous layer from contaminating the product.
Purity is low despite purification.	- Inefficient washing step. - Inadequate phase separation. - Insufficient vacuum during stripping.	1. Ensure vigorous agitation during the chemical wash for thorough mixing.[1] 2. Allow adequate time for the layers to separate completely. 3. Optimize the vacuum stripping conditions (lower pressure, appropriate temperature) to effectively remove volatile impurities.[1]
Product color is dark or inconsistent.	- Presence of colored impurities. - Degradation of the product at high temperatures.	1. Consider a column chromatography step with an appropriate adsorbent (e.g., silica (B1680970) gel) to remove colored impurities. 2. Avoid excessive temperatures during synthesis and purification steps.

Experimental Protocols

Chemical Washing and Vacuum Stripping of Crude Di-tert-dodecyl Polysulfide

This protocol is adapted from a patented method for purifying Di-tert-dodecyl polysulfide.[1]

Materials:

• Crude Di-tert-dodecyl polysulfide

• Methanol (B129727)

• 30% Hydrogen peroxide solution

• Sodium hydroxide

• Nitrogen gas

• Rotary evaporator or similar vacuum stripping apparatus

Procedure:

• Preparation of the Wash Solution: Prepare a wash solution containing methanol, 30% hydrogen peroxide, and sodium hydroxide. A suggested ratio is approximately 4 parts by weight of methanol and 0.13 parts by weight of sodium hydroxide for every 1 part by weight of 30% hydrogen peroxide.[1]

• Washing Step:

  • In a suitable reaction vessel, charge the crude Di-tert-dodecyl polysulfide.

  • Add the prepared wash solution to the crude product. A typical ratio is about 57 parts by weight of crude product to approximately 5 parts by weight of the combined wash solution components.[1]

  • Agitate the mixture vigorously at a controlled temperature (e.g., 45°C) for a set period (e.g., 2 hours) to ensure intimate contact between the phases.[1]

• Phase Separation:

  • Stop the agitation and allow the mixture to stand, permitting the layers to separate. The upper layer will be the purified polysulfide, and the lower layer will be the aqueous methanol phase containing impurities.[1]

  • Carefully separate and remove the lower aqueous methanol layer.

• Vacuum Stripping:

  • Transfer the washed polysulfide layer to a flask suitable for vacuum stripping.

  • Apply vacuum (e.g., 5 torr) and gently heat the product with stirring (e.g., to 45°C) for a sufficient time (e.g., 2 hours) to remove residual methanol and water.[1]

• Final Filtration:

  • After cooling, filter the vacuum-stripped product to remove any remaining solid impurities, yielding a clear liquid.[1]

Quantitative Data Summary:

The following table summarizes typical results from the purification process described above, based on data from the cited patent.[1]

Parameter	Crude Product	Purified Product
Appearance	Hazy, may contain precipitate	Clear yellow liquid
Mercaptan Sulfur	High (odor present)	< 5 ppm (odorless)
Nitrogen Content (from catalyst)	Present	< 2.5 ppm
Stability	May degrade over time	Stable for months

Visualizations

Experimental Workflow for Di-tert-dodecyl Polysulfide Purification

Caption: Workflow for the purification of Di-tert-dodecyl polysulfide.

Troubleshooting Logic for Odor Removal

Caption: Troubleshooting guide for odor removal in the final product.

References

• 1. data.epo.org [data.epo.org]
• 2. Purification [chem.rochester.edu]
• 3. atamankimya.com [atamankimya.com]

Preventing degradation of Di-tert-dodecyl polysulfide during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Di-tert-dodecyl polysulfide (TBPS) during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter with your Di-tert-dodecyl polysulfide.

Problem: I've observed a change in the color of my TBPS.

• Possible Cause: Exposure to light, elevated temperatures, or oxygen can lead to degradation, which may manifest as a color change. The typical appearance of TBPS is a yellow to reddish-colored liquid[1]. Any significant darkening or deviation from this could indicate degradation.

• Solution:

  • Compare the appearance of the stored sample to a fresh, unopened sample if available.

  • Review your storage conditions. Ensure the product is stored in an opaque or amber container to protect it from light[2][3].

  • Verify that the storage temperature is within the recommended range.

  • Consider performing an analytical test, such as HPLC or GC, to assess the purity of the material.

Problem: I'm seeing unexpected peaks in my analytical results (e.g., GC, HPLC).

• Possible Cause: The presence of unexpected peaks can indicate the formation of degradation products. Thermal degradation may lead to the formation of smaller sulfur compounds or oxidation products[4][5]. Hydrolysis could also occur if the product has been exposed to moisture.

• Solution:

  • If possible, use mass spectrometry (GC-MS or LC-MS) to identify the impurities.

  • Review the storage conditions, paying close attention to temperature and exposure to air and moisture[6].

  • Ensure that the container is properly sealed to prevent contamination.

  • Refer to the experimental protocol for stability testing provided below to quantify the extent of degradation.

Problem: The performance of my experiment has changed, and I suspect the TBPS has degraded.

• Possible Cause: A decrease in the purity of TBPS due to degradation can impact its reactivity and performance in your experiments.

• Solution:

  • Test a new, unopened lot of TBPS in your experiment to confirm that the stored material is the cause of the performance change.

  • Perform a quantitative analysis of the stored TBPS to determine its purity.

  • If degradation is confirmed, discard the old material and obtain a fresh supply. Implement the recommended storage practices to prevent future degradation.

Frequently Asked Questions (FAQs)

What are the ideal storage conditions for Di-tert-dodecyl polysulfide?

Di-tert-dodecyl polysulfide is considered stable under normal ambient and anticipated storage and handling conditions[4][5]. For optimal shelf life, it is recommended to store TBPS in a cool, dry, and well-ventilated area, protected from light. The ideal storage temperature range is between 0°C and 25°C (32°F to 77°F)[2][3][6].

What is the expected shelf life of TBPS?

While a specific shelf life for Di-tert-dodecyl polysulfide is not consistently provided, general recommendations for lubricant additives suggest a shelf life of up to five years when stored in original, sealed containers under proper conditions[7]. It is always best to refer to the manufacturer's expiration date on the certificate of analysis.

How can I visually inspect my TBPS for signs of degradation?

Visually inspect the liquid for any changes from its typical yellow to reddish appearance[1]. Signs of potential degradation, based on general observations for lubricant additives, may include a cloudy appearance, the formation of sediment, or a significant change in color or odor[7].

What materials should I use for storing TBPS?

It is recommended to store TBPS in its original container. If transferring to a new container, use materials that are chemically resistant to organic polysulfides. Suitable options include glass (amber glass is preferred to protect from light) and certain types of plastic such as high-density polyethylene (B3416737) (HDPE) and polypropylene (B1209903) (PP)[8][9]. Ensure the container has a tight-fitting lid to prevent exposure to air and moisture[10].

Is Di-tert-dodecyl polysulfide sensitive to light or air?

Yes, exposure to light and atmospheric oxygen can contribute to the degradation of lubricants and their additives[2][3][6]. It is crucial to store TBPS in opaque or amber-colored containers and to keep them tightly sealed to minimize exposure.

Data on Storage Conditions

The following table summarizes the recommended storage conditions for Di-tert-dodecyl polysulfide based on general guidelines for lubricant additives.

Parameter	Recommendation	Rationale
Temperature	Ideal: 0°C to 25°C (32°F to 77°F)[2][3][6]	High temperatures can accelerate oxidation and thermal degradation. Cold can cause wax or sediment formation.
Light	Store in opaque or amber containers[2][3]	Exposure to UV light can initiate photodegradation.
Atmosphere	Store in tightly sealed containers[10]	To prevent oxidation and contamination from atmospheric oxygen and moisture.
Moisture	Store in a dry location[2][6]	Water can react with some additives and promote microbial growth.

Experimental Protocols

Protocol for Assessing the Purity and Degradation of Di-tert-dodecyl Polysulfide using Gas Chromatography (GC)

This protocol provides a general method for the analysis of TBPS. It is based on methods used for similar sulfur-containing compounds[11][12][13][14].

• Instrumentation:

  • Gas chromatograph (GC) equipped with a flame ionization detector (FID) or a sulfur-specific detector like a sulfur chemiluminescence detector (SCD) for higher sensitivity and selectivity.

  • Capillary column suitable for the analysis of high-boiling, non-polar compounds (e.g., a dimethylpolysiloxane-based column).

• Sample Preparation:

  • Accurately weigh a small amount of the TBPS sample.

  • Dissolve the sample in a suitable solvent (e.g., isooctane, dichloromethane) to a known concentration (e.g., 1 mg/mL).

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 150°C), hold for 1-2 minutes, then ramp up to a final temperature (e.g., 300°C) at a rate of 10-20°C/min. Hold at the final temperature for several minutes to ensure all components have eluted.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL

• Analysis:

  • Inject the prepared sample into the GC.

  • Integrate the peak areas of the chromatogram.

  • The purity of the TBPS can be estimated by the area percent of the main peak relative to the total area of all peaks.

  • The presence of new peaks in an aged sample compared to a fresh sample indicates degradation. The identity of these degradation products can be further investigated using GC-Mass Spectrometry (GC-MS).

Visualizations

References

• 1. lookchem.com [lookchem.com]
• 2. chevronmarineproducts.com [chevronmarineproducts.com]
• 3. chevronlubricants.com [chevronlubricants.com]
• 4. cpchem.com [cpchem.com]
• 5. cpchem.com [cpchem.com]
• 6. olipes.com [olipes.com]
• 7. mobil.com [mobil.com]
• 8. royalchemical.com [royalchemical.com]
• 9. alliancechemical.com [alliancechemical.com]
• 10. Di-tert-dodecyl Polysulfide | 68425-15-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 11. Determination of polysulphides in blood by gas chromatography and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. stacks.cdc.gov [stacks.cdc.gov]
• 14. Gas chromatography-mass spectrometry analysis of di-n-octyl disulfide in a straight oil metalworking fluid: application of differential permeation and Box-Cox transformation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Di-tert-dodecyl Polysulfide by HPLC

Welcome to the technical support center for the analysis of Di-tert-dodecyl polysulfide (CAS 68425-15-0) by High-Performance Liquid Chromatography (HPLC). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Di-tert-dodecyl polysulfide and why is its analysis important?

Di-tert-dodecyl polysulfide is a complex mixture of polysulfides with bulky tert-dodecyl alkyl groups. It is a nonpolar, high molecular weight substance with very low water solubility.[1][2][3][4] It is commonly used as an extreme pressure additive in lubricants and metalworking fluids.[5] Accurate and reliable HPLC analysis is crucial for quality control, formulation development, and stability studies to ensure the product meets performance specifications.

Q2: Which HPLC mode is most suitable for analyzing Di-tert-dodecyl polysulfide?

Given its nonpolar nature, Reversed-Phase (RP-HPLC) is the most common and recommended mode for the analysis of Di-tert-dodecyl polysulfide.[6] In RP-HPLC, a nonpolar stationary phase (like C18 or C8) is used with a polar mobile phase. For this analyte, a high percentage of organic solvent will be necessary for elution. Normal-Phase (NP-HPLC) with a polar stationary phase and a nonpolar mobile phase could also be considered, particularly for separating different polysulfide chain lengths if resolution is an issue in reversed-phase.[7]

Q3: What type of detector is recommended for Di-tert-dodecyl polysulfide analysis?

A UV detector is a common choice for HPLC analysis.[8] However, Di-tert-dodecyl polysulfide lacks strong chromophores, meaning its UV absorbance will likely be weak and at lower wavelengths (around 210-220 nm).[9][10] At these low wavelengths, the choice of mobile phase solvents is critical to minimize baseline noise. An alternative and potentially more sensitive detector for this compound is an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) , as these do not rely on the analyte having a chromophore.[11]

Q4: What are the key challenges in the HPLC analysis of Di-tert-dodecyl polysulfide?

The primary challenges include:

• Poor Solubility: The compound's low solubility in polar solvents can make sample preparation and mobile phase selection challenging.[1][2]

• Complex Mixture: Commercial Di-tert-dodecyl polysulfide is a mixture of molecules with varying sulfur chain lengths, which can result in a complex chromatogram with multiple, closely eluting peaks.

• Lack of a Strong Chromophore: This makes detection by UV challenging and may require alternative detection methods for high sensitivity.[11]

• High Viscosity: Samples containing high concentrations of this compound can be viscous, potentially leading to injection problems and high backpressure.

HPLC Method Development and Experimental Protocols

A robust HPLC method is the foundation of reliable analysis. Below are typical starting conditions for method development for Di-tert-dodecyl polysulfide.

Table 1: Recommended Starting Conditions for Reversed-Phase HPLC Analysis

Parameter	Recommendation
Column	C18 or C8, 5 µm particle size, 4.6 x 150 mm or 4.6 x 250 mm
Mobile Phase	A: WaterB: Acetonitrile or Methanol
Gradient	Start with a high percentage of organic solvent (e.g., 80% B) and ramp up to 100% B over 15-20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C to reduce viscosity and improve peak shape.
Detector	UV at 210 nm or ELSD/CAD
Injection Volume	10-20 µL
Sample Preparation	Dissolve the sample in a strong organic solvent like Tetrahydrofuran (THF) or Dichloromethane (DCM), then dilute with the initial mobile phase composition. Ensure the final injection solvent is miscible with the mobile phase to prevent sample precipitation on the column.[12][13]

Experimental Protocol: Sample Preparation

• Accurately weigh a known amount of the Di-tert-dodecyl polysulfide sample.

• Dissolve the sample in a minimal amount of a strong, compatible solvent (e.g., THF).

• Vortex or sonicate the solution to ensure complete dissolution.

• Dilute the stock solution to the desired concentration with the initial mobile phase composition (e.g., 80:20 Acetonitrile:Water).

• Filter the final sample solution through a 0.45 µm PTFE syringe filter before injection to remove any particulates.[7]

Troubleshooting Guide

Encountering issues during your HPLC analysis is common. This guide provides a systematic approach to identifying and resolving frequent problems.

Diagram 1: General HPLC Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting common HPLC issues.

Table 2: Troubleshooting Specific Issues in Di-tert-dodecyl Polysulfide Analysis

Problem	Potential Cause	Recommended Solution
High System Pressure	1. Column frit or guard column blockage due to sample precipitation or particulates.[12] 2. Precipitated buffer in the mobile phase (if applicable).[14]	1. Filter all samples and mobile phases. Use a guard column and replace it regularly.[12] 2. Reverse-flush the column with a strong, compatible solvent. If pressure remains high, the column may need replacement. 3. Ensure mobile phase components are miscible.
Peak Tailing or Fronting	1. Column overload due to high sample concentration.[15] 2. Secondary interactions with the stationary phase. 3. Mismatch between sample solvent and mobile phase.[13]	1. Dilute the sample. 2. For basic compounds, adding a small amount of an amine modifier to the mobile phase can help. For acidic compounds, a small amount of acid can be added. 3. Dissolve the sample in the initial mobile phase whenever possible.
Split or Broad Peaks	1. Sample solvent is too strong, causing the analyte to spread before reaching the column.[13] 2. Column void or contamination at the head of the column.[14] 3. Co-elution of different polysulfide species.	1. Dilute the sample in a weaker solvent that is still compatible with the mobile phase. 2. Replace the guard column. If the problem persists, the analytical column may be compromised. 3. Optimize the mobile phase gradient (make it shallower) or try a different column chemistry (e.g., a phenyl column).
Irreproducible Retention Times	1. Inconsistent mobile phase composition.[16] 2. Fluctuations in column temperature.[16] 3. Column equilibration is insufficient between runs.	1. Ensure accurate mobile phase preparation and proper degassing. If using a gradient, check the pump's proportioning valves. 2. Use a column oven for stable temperature control. 3. Increase the equilibration time at the end of each gradient run.
Noisy or Drifting Baseline	1. Mobile phase is not properly degassed.[16] 2. Contaminated mobile phase or detector flow cell. 3. Detector lamp is failing (UV detector).	1. Degas the mobile phase using an online degasser, sonication, or helium sparging. 2. Use high-purity solvents and flush the system, including the detector flow cell, with a strong solvent like isopropanol. 3. Check the lamp's energy output and replace it if it's low.

Diagram 2: Logical Relationships in Peak Shape Problems

Caption: Common causes and solutions for various peak shape issues.

References

• 1. cpchem.com [cpchem.com]
• 2. 68425-15-0 CAS MSDS (DI-TERT-DODECYL POLYSULFIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Polysulfides, di-tert-dodecyl - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DI-TERT-DODECYL POLYSULFIDE Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Di-tert-dodecyl Polysulfide [cpchem.com]
• 6. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 7. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. HPLC故障排除指南 [sigmaaldrich.com]
• 14. lcms.cz [lcms.cz]
• 15. hplc.eu [hplc.eu]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Overcoming solubility issues of Di-tert-dodecyl polysulfide in experiments

Technical Support Center: Di-tert-dodecyl Polysulfide

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address solubility challenges encountered during experiments with Di-tert-dodecyl polysulfide.

Frequently Asked Questions (FAQs)

Q1: What is Di-tert-dodecyl polysulfide and what are its common applications?

A1: Di-tert-dodecyl polysulfide is a yellow to reddish-colored liquid chemical compound.[1] It is primarily used as an extreme pressure (EP) additive in lubricants and greases, a vulcanizing agent in rubber manufacturing, and as a component in some pesticide formulations.[1][2] Its high thermal stability makes it valuable in many industrial applications.[1]

Q2: What are the general solubility characteristics of Di-tert-dodecyl polysulfide?

A2: Di-tert-dodecyl polysulfide is characterized by its poor solubility in water (hydrophobic).[1][3] However, it is readily soluble in nonpolar organic solvents, particularly hydrocarbons such as mineral oil, fuel oil, and various solvent oils.[4][5] It is only slightly soluble in light alcohols.[5]

Q3: Why is proper solubility crucial when using Di-tert-dodecyl polysulfide as a lubricant additive?

A3: For lubricant additives to be effective, they must be completely dissolved or homogeneously suspended in the base oil.[2][6] If the additive does not dissolve properly, it can settle out of the solution, rendering it unable to perform its intended function, such as protecting metal surfaces under extreme pressure.[2] This can lead to increased friction, wear, and potential equipment failure.[7]

Q4: Can Di-tert-dodecyl polysulfide be mixed with other lubricant additives?

A4: Caution is advised when mixing additives. Some additives can compete for the same space on a metal surface or have antagonistic effects, potentially reducing the effectiveness of one another.[2][7] If a high concentration of one additive is used, it may negatively impact the performance of another.[2] It is essential to ensure compatibility between all components in a formulation.[6]

Troubleshooting Guide for Solubility Issues

Q5: My Di-tert-dodecyl polysulfide is not dissolving in the chosen solvent. What are the likely causes and how can I fix it?

A5: Failure to dissolve is typically due to an inappropriate solvent choice or insufficient mixing energy.

• Incompatible Solvent: Di-tert-dodecyl polysulfide is highly nonpolar. Ensure you are using a compatible nonpolar solvent, such as hexane, heptane, toluene, or mineral oil.[4][5] It will not dissolve in polar solvents like water and has limited solubility in lower alcohols.[1][5]

• High Viscosity: The compound is a high-viscosity liquid, which can resist mixing.[4][8] Vigorous mechanical stirring is often necessary. Simple shaking or manual stirring may be insufficient.

• Low Temperature: The viscosity of the polysulfide and the solvent increases at lower temperatures, hindering the dissolution process. Gentle warming of the mixture can significantly decrease viscosity and improve solubility.[9]

Q6: After mixing, the solution appears cloudy or hazy. What does this indicate?

A6: Cloudiness or haziness suggests that the Di-tert-dodecyl polysulfide is not fully dissolved and may be present as a fine suspension or emulsion.

• Saturation Limit: You may have exceeded the solubility limit of the compound in the chosen solvent at the current temperature. Try adding more solvent to dilute the solution or gently heat the mixture while stirring to increase the solubility.

• Contamination: The presence of water or other contaminants can cause cloudiness, as Di-tert-dodecyl polysulfide is insoluble in water.[1] Ensure all glassware is dry and solvents are anhydrous.

• Incompatibility: If other additives are present, the cloudiness could be due to an incompatibility, causing one of the components to precipitate.[2][10]

Q7: The Di-tert-dodecyl polysulfide has settled at the bottom of the container after being left to stand. How can I create a stable solution?

A7: This is a clear indication of poor solubility or an unstable mixture.[2]

• Re-evaluate Solvent Choice: The solvent may not be optimal. Refer to the solvent selection workflow below to choose a more appropriate solvent.

• Increase Mixing Energy: Use a high-shear mixer or a mechanical stirrer for an extended period to ensure complete dissolution.

• Consider a Co-solvent: In complex formulations, adding a co-solvent that is miscible with both the base fluid and the additive can sometimes improve stability.

• Check for Saturation: As with cloudiness, this can occur if the solution is supersaturated. Try preparing a more dilute solution.

Data Presentation: Physical & Chemical Properties

The following table summarizes key quantitative data for Di-tert-dodecyl polysulfide. Note that specific solubility values in organic solvents are not widely published; solubility is generally described qualitatively.

Property	Value	Source(s)
Appearance	Yellow to reddish-colored liquid	[1]
Molecular Formula	(C₁₂H₂₅)₂Sₓ (structure can vary)
CAS Number	68425-15-0	[1]
Density	~0.95 - 1.01 g/mL at 15-25 °C	[1]
Boiling Point	>193 °C	[11]
Flash Point	>100 °C (>212 °F)
Water Solubility	~0.260 µg/L at 20 °C (Essentially insoluble)	[11]
Solubility in other solvents	Soluble in hydrocarbons (e.g., mineral oil, fuel oil)	[4][5]
Kinematic Viscosity	~716 mm²/s at 20 °C; ~130 mm²/s at 40 °C	[4]

Mandatory Visualizations & Protocols

Logical Workflow: Solvent Selection

The following diagram outlines a decision-making process for selecting a suitable solvent for Di-tert-dodecyl polysulfide.

Caption: Decision tree for selecting an appropriate solvent.

Experimental Protocol: Preparation of a Di-tert-dodecyl Polysulfide Solution

This protocol provides a generalized methodology for dissolving Di-tert-dodecyl polysulfide in a nonpolar organic solvent.

1. Materials and Equipment:

• Di-tert-dodecyl polysulfide

• Selected anhydrous nonpolar solvent (e.g., heptane, toluene, mineral oil)

• Glass beaker or flask of appropriate size

• Magnetic stirrer and stir bar, or overhead mechanical stirrer

• Hot plate with stirring capability (optional, for gentle heating)

• Graduated cylinders or analytical balance for measurements

• Personal Protective Equipment (PPE): safety goggles, gloves

2. Procedure:

• Preparation: Ensure all glassware is clean and thoroughly dry to prevent contamination with water.

• Solvent Addition: Measure the required volume of the nonpolar solvent and add it to the beaker or flask.

• Initiate Stirring: Place the vessel on the magnetic stirrer (or set up the overhead stirrer) and begin stirring the solvent at a moderate speed to create a vortex.

• Additive Addition: Carefully and slowly add the pre-weighed amount of Di-tert-dodecyl polysulfide into the vortex of the stirring solvent. Due to its high viscosity, adding it slowly prevents clumping.[8]

• Dissolution: Continue stirring the mixture. The time required for dissolution will depend on the concentration, solvent, temperature, and stirring speed. A minimum of 30-60 minutes is recommended.

• Troubleshooting (If Undissolved):

  • If the polysulfide remains undissolved, increase the stirring speed.

  • If necessary, gently warm the solution using a hot plate set to a low temperature (e.g., 40-50 °C). Caution: Ensure the temperature is well below the flash point of the solvent. Do not heat near open flames. Heating will decrease the viscosity of the polysulfide and aid dissolution.[9]

• Final Observation: Once the solution appears clear and homogenous with no visible droplets or sediment, the dissolution is complete.

• Storage: Store the prepared solution in a tightly sealed container to prevent solvent evaporation.

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the experimental protocol.

Caption: Workflow for dissolving Di-tert-dodecyl polysulfide.

References

• 1. lookchem.com [lookchem.com]
• 2. Lubricant Additives - A Practical Guide [machinerylubrication.com]
• 3. series.publisso.de [series.publisso.de]
• 4. cpchem.com [cpchem.com]
• 5. chembk.com [chembk.com]
• 6. Understanding Lubricant Additives Physical Properties and Chemistry - Vinati Organics Limited. [vinatiorganics.com]
• 7. stle.org [stle.org]
• 8. Mixing & Dispersing Viscous Fluids | Hockmeyer [hockmeyer.com]
• 9. High-Throughput Dispensing of Viscous Solutions for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Troubleshooting Common Industrial Lubrication Problems and Solutions - Valvoline™ Global Europe - EN [valvolineglobal.com]
• 11. cpchem.com [cpchem.com]

Controlling the sulfur rank in Di-tert-dodecyl polysulfide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of di-tert-dodecyl polysulfide (DTDP). The following sections offer detailed experimental protocols, data presentation, and troubleshooting workflows to help control the sulfur rank and address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing di-tert-dodecyl polysulfide?

The most common method for synthesizing di-tert-dodecyl polysulfide is the reaction of tert-dodecyl mercaptan with elemental sulfur in the presence of a basic catalyst.

Q2: How is the sulfur rank (the number of sulfur atoms in the polysulfide chain) controlled?

The sulfur rank is primarily controlled by the molar ratio of elemental sulfur to tert-dodecyl mercaptan used in the reaction. A higher molar ratio of sulfur will result in a higher average sulfur rank. Reaction temperature and time can also influence the final sulfur rank distribution.

Q3: What are the common challenges encountered during the synthesis of di-tert-dodecyl polysulfide?

Common challenges include:

• Product degradation: The product may become cloudy or form a precipitate over time.

• Undesirable odor: Residual unreacted mercaptans and hydrogen sulfide (B99878) (H₂S) can cause a strong, unpleasant odor.

• Inhomogeneous product: The final product may contain unreacted elemental sulfur, leading to a non-uniform consistency.

• Difficulty in achieving the target sulfur rank: The actual sulfur rank may deviate from the theoretically expected value.

Q4: What analytical techniques are used to determine the sulfur rank?

Several analytical techniques can be used to determine the sulfur rank of di-tert-dodecyl polysulfide, including:

• High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) or Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS).[1]

• Gas Chromatography (GC) with a sulfur-selective detector, such as a Sulfur Chemiluminescence Detector (SCD).

• Nuclear Magnetic Resonance (NMR) spectroscopy.

• Elemental Analysis.

Experimental Protocols

General Synthesis of Di-tert-dodecyl Polysulfide

This protocol describes a general procedure for the synthesis of di-tert-dodecyl polysulfide. The molar ratio of sulfur to tert-dodecyl mercaptan should be adjusted to target a specific sulfur rank.

Materials:

• tert-Dodecyl mercaptan

• Elemental sulfur (powdered)

• Basic catalyst (e.g., sodium hydroxide, potassium hydroxide, or a tertiary amine like triethylamine)

• Solvent (optional, e.g., toluene (B28343) or xylene)

• Nitrogen gas for inert atmosphere

Equipment:

• Jacketed glass reactor with a mechanical stirrer, thermometer, condenser, and nitrogen inlet/outlet

• Heating/cooling circulator

• Addition funnel for solid or liquid catalyst

Procedure:

• Reactor Setup: The reactor is charged with tert-dodecyl mercaptan and the optional solvent.

• Inert Atmosphere: The reactor is purged with nitrogen to establish an inert atmosphere.

• Heating: The mixture is heated to the desired reaction temperature (typically between 60°C and 120°C) with stirring.

• Sulfur Addition: Elemental sulfur is added portion-wise to the reactor. The rate of addition should be controlled to manage any exotherm.

• Catalyst Addition: The basic catalyst is added to the reaction mixture. The addition may cause an increase in temperature and the evolution of hydrogen sulfide gas, which should be safely vented.

• Reaction: The reaction mixture is stirred at the set temperature for a specified period (typically 2-8 hours) until the reaction is complete. Reaction progress can be monitored by measuring the consumption of mercaptan.

• Purification: Upon completion, the crude product is purified to remove unreacted starting materials, catalyst, and byproducts.

Purification Protocol

• Nitrogen Purge/Vacuum Stripping: The crude product is purged with nitrogen or subjected to vacuum stripping to remove dissolved hydrogen sulfide and other volatile impurities.

• Caustic Wash: The product is washed with an aqueous solution of a base (e.g., 10% sodium hydroxide) to remove any remaining acidic impurities and unreacted mercaptan.

• Water Wash: The organic layer is then washed with water to remove any residual base.

• Drying: The washed product is dried over a suitable drying agent (e.g., anhydrous sodium sulfate) or by vacuum distillation to remove water.

• Filtration: The final product is filtered to remove any solid impurities. For products with unreacted elemental sulfur, washing with carbon disulfide (CS₂) can be performed, followed by removal of the CS₂.[2]

Data Presentation

The following table provides an illustrative guide to the expected average sulfur rank based on the molar ratio of sulfur to tert-dodecyl mercaptan. These values are approximate and may need to be optimized for specific reaction conditions.

Molar Ratio (Sulfur : Mercaptan)	Expected Average Sulfur Rank (x̄)
2 : 1	~ 3
3 : 1	~ 4
4 : 1	~ 5
5 : 1	~ 6

Troubleshooting Guide

This section provides solutions to common problems encountered during the synthesis of di-tert-dodecyl polysulfide.

Problem 1: The final product has a strong, unpleasant odor.

Possible Cause	Suggested Solution
Incomplete reaction, leaving unreacted tert-dodecyl mercaptan.	- Extend the reaction time or increase the reaction temperature. - Ensure the correct stoichiometry of reactants and catalyst.
Residual hydrogen sulfide (H₂S) dissolved in the product.	- Purge the product with an inert gas (e.g., nitrogen) after the reaction. - Apply vacuum stripping to remove volatile impurities.
Inadequate purification.	- Perform a caustic wash (e.g., with 10% NaOH solution) to remove residual mercaptans, followed by a water wash.

Problem 2: The product is cloudy or forms a precipitate upon standing.

Possible Cause	Suggested Solution
Presence of unreacted elemental sulfur.	- Ensure complete dissolution of sulfur during the reaction by maintaining adequate temperature and stirring. - Filter the final product. - For significant amounts of unreacted sulfur, the product can be dissolved in a solvent like carbon disulfide, filtered, and the solvent removed.[2]
Product degradation due to residual catalyst or impurities.	- Ensure thorough removal of the catalyst during the washing steps. - Store the final product under an inert atmosphere and protected from light.
Water contamination.	- Ensure the product is thoroughly dried using a drying agent or vacuum distillation.

Problem 3: The actual average sulfur rank is lower than the target.

Possible Cause	Suggested Solution
Insufficient amount of sulfur added.	- Accurately weigh the reactants and verify the molar ratio.
Incomplete reaction of sulfur.	- Increase the reaction time or temperature to ensure all the sulfur reacts. - Ensure efficient stirring to maintain a homogeneous reaction mixture.
Loss of sulfur during addition.	- Add sulfur in a controlled manner to prevent it from sublimating or being carried away by evolved gases.

Problem 4: The actual average sulfur rank is higher than the target.

Possible Cause	Suggested Solution
Excess sulfur was added.	- Accurately weigh the reactants and verify the molar ratio.
Incorrect analysis of sulfur rank.	- Calibrate analytical instruments and use appropriate standards for quantification.

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree for the synthesis of di-tert-dodecyl polysulfide.

Caption: A flowchart of the synthesis process for di-tert-dodecyl polysulfide.

Caption: A decision tree for troubleshooting common synthesis issues.

References

• 1. Determination of polysulfide anions and molecular sulfur via coupling HPLC with ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and characterization of polysulfides formed by the inverse vulcanisation of cyclosiloxanes with sulfur - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Mitigating Interference from Di-tert-dodecyl Polysulfide in Antioxidant Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals who are encountering interference in antioxidant assays due to the presence of Di-tert-dodecyl polysulfide (DTDP). DTDP is a common additive in industrial formulations, such as lubricants, and its inherent properties can lead to inaccurate measurements of the antioxidant capacity of other target compounds.

Frequently Asked Questions (FAQs)

Q1: What is Di-tert-dodecyl polysulfide (DTDP) and why is it in my sample?

A1: Di-tert-dodecyl polysulfide is a chemical compound used as an antioxidant and anti-wear additive in lubricants and greases to extend their service life and protect machinery.[1] If you are analyzing a sample that is a lubricant, or contains lubricant additives, the presence of DTDP is likely intentional to protect the base oil from oxidation.[2]

Q2: How can Di-tert-dodecyl polysulfide interfere with my antioxidant assay?

A2: DTDP can interfere with common antioxidant assays in two primary ways:

• Inherent Antioxidant Activity: Polysulfides, including DTDP, are known to be potent radical scavengers.[3][4] This means DTDP will directly react with the assay's radical species (like DPPH• or ABTS•+), contributing to the measured antioxidant capacity and leading to an overestimation of the activity of your target compound.

• Spectral Interference: Polysulfides absorb light in the UV-Vis spectrum.[5] While the absorbance maximum for DTDP is not specified in the provided results, related polysulfides show absorbance that can extend into the visible range, potentially overlapping with the measurement wavelengths of assays like DPPH (typically ~517 nm) and ABTS (typically ~734 nm).[5][6][7] This can affect the accuracy of spectrophotometric readings.

Q3: Which antioxidant assays are most likely to be affected by DTDP?

A3: Assays that rely on radical scavenging mechanisms, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays, are highly susceptible to interference due to DTDP's own antioxidant activity.[3][4] Assays based on ferric reducing antioxidant power (FRAP) may also be affected.

Q4: Is there a way to remove DTDP from my sample before running the assay?

A4: Removing an additive like DTDP without affecting the target analyte can be challenging and may require advanced separation techniques like liquid chromatography. For routine quality control, it is often more practical to account for the interference within the assay protocol itself rather than attempting to remove the interfering substance.

Troubleshooting Guides

Issue 1: My sample shows unexpectedly high antioxidant activity.

Question: I am testing a formulated product containing DTDP, and the antioxidant capacity is much higher than I predicted for my target analyte. How can I determine the true activity of my analyte?

Answer: This is a common issue when an antioxidant additive like DTDP is present. The high reading is likely due to the combined antioxidant activity of your target compound and the DTDP. To isolate the activity of your analyte, you must correct for the contribution of DTDP.

Troubleshooting Steps:

• Prepare a Vehicle Blank: Create a blank sample that contains all the components of your test sample, including DTDP, but without your target analyte. This is your "DTDP-containing blank."

• Run the Assay on the Blank: Perform the antioxidant assay (e.g., DPPH or ABTS) on the DTDP-containing blank using the same procedure as for your test sample. This will quantify the antioxidant activity of the formulation matrix, including DTDP.

• Subtract the Blank Activity: Subtract the antioxidant activity value obtained for the DTDP-containing blank from the total activity measured for your test sample. The resulting value will be the corrected antioxidant activity of your target analyte.

Issue 2: My results are inconsistent and not reproducible.

Question: I'm getting variable results when I run replicates of my sample containing DTDP. What could be causing this?

Answer: Inconsistent results can stem from several factors, including spectral interference and reaction kinetics. Polysulfides can have complex reactions with assay radicals.

Troubleshooting Steps:

• Check for Spectral Interference:

  • Measure the absorbance spectrum of a DTDP-containing blank (without the assay radical, e.g., DPPH or ABTS) across the wavelength used for your assay (e.g., 517 nm for DPPH, 734 nm for ABTS).

  • If there is significant absorbance at the measurement wavelength, you must prepare a specific sample blank for each concentration of your test sample. This blank should contain the sample (with DTDP and your analyte) and the solvent, but not the radical.

  • Subtract the absorbance of this sample blank from your final assay reading to correct for background color.[6]

• Standardize Incubation Time: The reaction between DTDP and the assay radical may have different kinetics than your target analyte. Ensure that you use a consistent and standardized incubation time for all samples, standards, and blanks to ensure comparability.

• Ensure Proper Mixing: Ensure thorough mixing of the sample with the assay reagent. Inadequate mixing can lead to localized reactions and variable results.

Data Presentation

Table 1: Potential Interference of DTDP in Common Antioxidant Assays and Mitigation Strategies

Assay Type	Potential Interference from DTDP	Recommended Mitigation Strategy
DPPH	Inherent Antioxidant Activity: DTDP scavenges the DPPH radical, leading to an overestimation of total antioxidant capacity. Spectral Interference: Potential for absorbance overlap around 517 nm.	1. Run a "DTDP-containing blank" (without the target analyte) to quantify the matrix's antioxidant activity. 2. Subtract the blank's activity from the sample's total activity. 3. For each sample dilution, prepare a corresponding sample blank (sample in solvent, no DPPH) and subtract its absorbance from the final reading.
ABTS	Inherent Antioxidant Activity: DTDP reduces the ABTS•+ radical cation, causing an inflated result. Spectral Interference: Less likely to be severe at 734 nm, but should still be checked.	1. Use a "DTDP-containing blank" to measure and correct for the background antioxidant activity. 2. Prepare and measure sample blanks (sample in buffer, no ABTS•+) to correct for any intrinsic color.
FRAP	Reducing Power: Sulfur-containing compounds can exhibit reducing activity, potentially interfering with the Fe³⁺ to Fe²⁺ reduction.	1. Analyze a "DTDP-containing blank" to determine the reducing power of the matrix. 2. Subtract this value from the sample's total FRAP value.

Experimental Protocols

Modified DPPH Assay Protocol for Samples Containing DTDP

This protocol includes steps to correct for the inherent antioxidant activity and spectral interference of DTDP.

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol (B129727). Store in the dark.

  • Test Sample Stock Solution: Prepare a stock solution of your test sample (containing the target analyte and DTDP) in methanol.

  • DTDP-Containing Blank Solution: Prepare a solution with the same formulation as your test sample but without the target analyte.

  • Standard: Prepare a stock solution of a known antioxidant standard, such as Trolox, in methanol.

• Assay Procedure:

  • Prepare serial dilutions of your test sample, the DTDP-containing blank, and the Trolox standard.

  • For Test Samples and Standard:

    • In a microplate well or cuvette, add 100 µL of each dilution.

    • Add 100 µL of the DPPH solution.

    • Mix and incubate in the dark for 30 minutes.

  • For Sample Blanks (Correction for Spectral Interference):

    • In separate wells, add 100 µL of each test sample dilution.

    • Add 100 µL of methanol (instead of DPPH solution).

  • For Control (100% DPPH Absorbance):

    • Add 100 µL of methanol and 100 µL of DPPH solution.

• Measurement:

  • Measure the absorbance of all solutions at 517 nm using a spectrophotometer.

• Calculations:

  • Corrected Sample Absorbance: Corrected Abs = Absorbance of (Sample + DPPH) - Absorbance of Sample Blank

  • Percentage Inhibition for Target Analyte: % Inhibition = [1 - (Corrected Sample Abs / Absorbance of Control)] * 100

  • Calculate the activity of the DTDP-Containing Blank using the same formula to understand the matrix effect.

  • Final Corrected Activity: Plot the % Inhibition against the concentration of your target analyte to determine the IC₅₀ or Trolox equivalents, which now represents the activity of the analyte alone.

Visualizations

Logical Workflow for Troubleshooting

Caption: Troubleshooting logic for antioxidant assays with DTDP.

Interference Pathways of DTDP

Caption: Potential interference pathways of DTDP in assays.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Antioxidant Additives in Lubricants | Nye Lubricants [nyelubricants.com]
• 3. The Antioxidant Potential of White Wines Relies on the Chemistry of Sulfur-Containing Compounds: An Optimized DPPH Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Testing Methods for Detecting Antioxidants in Lubricants - Strategic Reliability Solutions Ltd [strategicreliabilitysolutions.com]
• 5. researchgate.net [researchgate.net]
• 6. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. elib.dlr.de [elib.dlr.de]

Gel permeation chromatography (GPC) of polymers made with Di-tert-dodecyl polysulfide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with polymers synthesized using Di-tert-dodecyl polysulfide and analyzed by Gel Permeation Chromatography (GPC).

Troubleshooting Guide

This guide addresses common issues encountered during the GPC analysis of polymers containing Di-tert-dodecyl polysulfide.

Question: Why am I seeing an unexpectedly high backpressure in my GPC system?

Possible Causes and Solutions:

Cause	Solution
Column Frit Blockage	Insoluble polymer fragments or aggregates may be blocking the column inlet frit. Solution: Reverse-flush the column with a compatible solvent at a low flow rate. If the pressure does not decrease, the frit may need to be replaced.[1][2]
Sample Precipitation	The polymer may have precipitated in the tubing or injector due to poor solubility in the mobile phase. Solution: Ensure the chosen mobile phase is a good solvent for the polymer. Consider pre-filtering the sample through a 0.2 µm filter before injection.[3]
Incompatible Mobile Phase	The mobile phase may be causing the polymer to swell excessively on the column. Solution: Consult literature for appropriate solvents for sulfur-containing polymers. Tetrahydrofuran (THF) is a common starting point, but others may be more suitable depending on the polymer's composition.[4][5]
System Blockage	A blockage may exist in the tubing, injector, or guard column. Solution: Systematically isolate components to identify the source of the high pressure.[6][7]

Question: My chromatogram shows a drifting or noisy baseline. What should I do?

Possible Causes and Solutions:

Cause	Solution
Detector Instability	The refractive index (RI) detector may not be thermally equilibrated. Solution: Allow sufficient time for the detector to warm up and stabilize. Ensure a stable laboratory temperature.[1][6]
Mobile Phase Issues	The mobile phase may be contaminated, improperly degassed, or of low quality. Solution: Use fresh, HPLC-grade solvent and degas it thoroughly before use.[8]
Pump Malfunction	The pump may be delivering an inconsistent flow rate. Solution: Check for leaks and ensure the pump is properly primed and functioning correctly.
Contaminated Flow Cell	The detector flow cell may be dirty. Solution: Flush the flow cell with an appropriate cleaning solvent as per the manufacturer's instructions.[6]

Question: The peaks in my chromatogram are broad or show tailing. How can I improve the peak shape?

Possible Causes and Solutions:

Cause	Solution
Poor Column Resolution	The column may be old or damaged, leading to a loss of separation efficiency.[1][6] Solution: Replace the column with a new one of the appropriate pore size for your polymer's molecular weight range.
Sample Overload	Injecting too concentrated a sample can lead to peak broadening.[9] Solution: Reduce the sample concentration. A typical starting concentration is 1-2 mg/mL.[4]
Secondary Interactions	The sulfur atoms in the polymer may be interacting with the column packing material. Solution: Add a small amount of a modifier, such as an amine or acid, to the mobile phase to suppress these interactions.
Inappropriate Flow Rate	The flow rate may be too high for optimal separation. Solution: Reduce the flow rate. An optimal flow rate for many analytical GPC columns is around 1.0 mL/min.[9]

Question: I am observing unexpected peaks or shoulders in my chromatogram. What could be the cause?

Possible Causes and Solutions:

Cause	Solution
Sample Aggregation	The polymer may be forming aggregates in solution. Solution: Try dissolving the sample in a different solvent or at a slightly elevated temperature. The addition of salts to the mobile phase can sometimes help disrupt aggregation.[6]
Presence of Oligomers or Byproducts	The synthesis may have produced low molecular weight species. Solution: Review the synthesis procedure and consider purification steps to remove these impurities before GPC analysis.
Column Degradation	A damaged or degraded column can lead to distorted peak shapes.[1] Solution: Evaluate the column's performance with a standard and replace it if necessary.
Injector Carryover	Residual sample from a previous injection may be eluting. Solution: Implement a thorough needle wash step between injections.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting mobile phase for GPC analysis of polymers made with Di-tert-dodecyl polysulfide?

A common initial choice for a wide range of polymers is Tetrahydrofuran (THF).[5] However, due to the presence of long alkyl chains from the di-tert-dodecyl group, you might also consider solvents like toluene (B28343) or chloroform. The optimal solvent will ensure good solubility of the polymer without causing excessive swelling or interaction with the column.[4]

Q2: What type of GPC column is recommended for these polymers?

Styrene-divinylbenzene (SDVB) based columns are widely used for the analysis of organic soluble polymers and are a good starting point.[9] The choice of pore size is critical and should be selected based on the expected molecular weight range of your polymer. A set of columns with a range of pore sizes (e.g., 10^3, 10^4, 10^5 Å) can provide good resolution over a broad molecular weight distribution.

Q3: How should I prepare my samples for GPC analysis?

Proper sample preparation is crucial for obtaining reliable results.

• Dissolution: Dissolve the polymer in the GPC mobile phase at a concentration of approximately 1-2 mg/mL.[4] Gentle agitation or warming may be necessary to ensure complete dissolution.

• Filtration: After complete dissolution, filter the sample solution through a 0.2 µm PTFE syringe filter to remove any particulate matter that could clog the GPC column.[3]

Q4: What calibration standards should I use?

Polystyrene standards are the most common calibrants for GPC in organic solvents.[5] However, it is important to remember that the molecular weights obtained will be relative to polystyrene. For more accurate molecular weight determination, universal calibration with a viscometer or light scattering detector is recommended.

Q5: Can the sulfur in the polymer affect the GPC analysis?

Yes, the presence of sulfur atoms can potentially lead to secondary interactions with the stationary phase of the GPC column, which can cause peak tailing or shifts in elution volume.[10] If this is suspected, adding a small amount of a polar modifier to the mobile phase can help to minimize these effects.

Experimental Protocols

Standard GPC Analysis Protocol

This protocol outlines a general procedure for the GPC analysis of a polymer synthesized with Di-tert-dodecyl polysulfide.

1. Instrument and Column:

• GPC system equipped with a refractive index (RI) detector.

• GPC column set: e.g., two styrene-divinylbenzene (SDVB) columns (300 x 7.5 mm) with a pore size range suitable for the expected molecular weight.

• Guard column to protect the analytical columns.

2. Mobile Phase:

• HPLC-grade Tetrahydrofuran (THF).

• Flow rate: 1.0 mL/min.

• Degas the mobile phase thoroughly before use.

3. Sample Preparation:

• Accurately weigh 10-20 mg of the polymer sample into a glass vial.

• Add 10 mL of THF to the vial.

• Gently agitate the vial until the polymer is completely dissolved. This may take several hours.

• Filter the solution through a 0.2 µm PTFE syringe filter into a GPC autosampler vial.

4. Calibration:

• Prepare a series of polystyrene standards of known molecular weights in THF at a concentration of approximately 1 mg/mL.

• Inject the standards and construct a calibration curve by plotting the logarithm of the molecular weight against the elution volume.

5. Analysis:

• Inject the prepared polymer sample.

• Acquire the chromatogram and process the data using the GPC software to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

Visualizations

Caption: A flowchart for troubleshooting common GPC issues.

Caption: A typical workflow for a GPC experiment.

References

• 1. agilent.com [agilent.com]
• 2. academic.oup.com [academic.oup.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Sample Preparation – GPC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. Measurement of Molecular Weight by using GPC method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. waters.com [waters.com]
• 10. Sulfur-containing block polymers from ring-opening copolymerization: coordinative encapsulants for transition metals - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY01415D [pubs.rsc.org]

Technical Support Center: Polysulfide Synthesis - Kinetic vs. Thermodynamic Control

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in polysulfide synthesis, with a specific focus on navigating the principles of kinetic versus thermodynamic control.

Troubleshooting Guide

This section addresses common problems encountered during polysulfide synthesis, offering potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Unpleasant Mercaptan-like Odor in Product	Formation of low molecular weight dithiols and cyclic compounds, often from impurities in starting materials or side reactions.[1]	- Use purified monomers and reagents.- Optimize reaction conditions (temperature, time) to minimize side reactions.- Consider a post-synthesis purification step, such as washing or stripping, to remove volatile impurities.[2]
Inhomogeneous Product with Free Sulfur	Incomplete reaction or precipitation of elemental sulfur. This can be an issue in methods like inverse vulcanization.[3]	- Ensure homogeneous mixing of reactants.- Optimize the reaction temperature to keep sulfur molten and reactive.- Increase reaction time to ensure complete consumption of sulfur.- Wash the final product with a suitable solvent (e.g., carbon disulfide) to remove unreacted sulfur.[3]
Poor Control Over Polymer Molecular Weight	- Incorrect ratio of reactants.- Presence of monofunctional impurities that act as chain terminators.- Non-optimal reaction temperature or time.	- Precisely control the stoichiometry of reactants.- Ensure high purity of monomers.- Systematically vary reaction time and temperature to find the optimal conditions for the desired molecular weight.
Low Yield of Desired Polysulfide	- Sub-optimal reaction conditions favoring side reactions.- Loss of product during work-up and purification.	- Screen different solvents and catalysts to improve reaction efficiency.- Optimize reaction temperature and time based on whether the kinetic or thermodynamic product is desired.- Refine the purification process to minimize product loss.
Product is an Insoluble Gel (Undesired Cross-linking)	Excessive cross-linking, which can be temperature-dependent.	- Reduce the amount of cross-linking agent if one is used.- Lower the reaction temperature to favor linear chain growth over cross-linking.- Control the reaction time to stop the polymerization before excessive cross-linking occurs.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between kinetic and thermodynamic control in polysulfide synthesis?

A1: The distinction lies in the reaction pathway that is favored.

• Kinetic control dominates at lower reaction temperatures and shorter reaction times. It favors the formation of the product that is formed fastest, i.e., the one with the lower activation energy, even if it is less stable.[4][5]

• Thermodynamic control is achieved at higher temperatures and longer reaction times. These conditions allow the reaction to reach equilibrium, favoring the most stable product, which may have a higher activation energy and thus form more slowly.[4][5]

Q2: How does temperature influence the product distribution in polysulfide synthesis?

A2: Temperature is the most critical factor in determining whether a reaction is under kinetic or thermodynamic control.

• Low Temperatures (e.g., < 0 °C): Favor the kinetic product. The system has enough energy to overcome the lower activation energy barrier but not the higher one.

• High Temperatures (e.g., > 40 °C): Favor the thermodynamic product. At higher temperatures, the reaction becomes reversible, allowing the less stable kinetic product to revert to the intermediate and then form the more stable thermodynamic product.[4]

Q3: My synthesis is yielding a mixture of polysulfides with different chain lengths. How can I target a specific chain length?

A3: Achieving a narrow distribution of polysulfide chain lengths is challenging due to scrambling reactions. However, you can influence the average chain length:

• Stoichiometry: Carefully controlling the molar ratio of the sulfur source to the organic monomer is crucial.

• Reaction Time and Temperature: Shorter reaction times at lower temperatures might favor shorter chains (kinetic products), while longer times at higher temperatures could lead to an equilibrium distribution favoring more stable (often longer or specific) chain lengths.

• Catalysts: Certain catalysts can promote equilibration and lead to a thermodynamically controlled distribution of chain lengths.

Q4: I am trying to synthesize a specific isomer, but I am getting a mixture. How can I improve selectivity?

A4: Isomeric distribution is a classic example of kinetic versus thermodynamic control.

• To obtain the kinetic isomer , conduct the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

• To isolate the thermodynamic isomer , run the reaction at a higher temperature for a longer period to allow the initial products to equilibrate to the most stable isomer.

Q5: What analytical techniques are best for distinguishing between kinetic and thermodynamic products?

A5: A combination of techniques is often necessary:

• High-Performance Liquid Chromatography (HPLC): Can separate different polysulfide species, which is useful for quantitative analysis of the product distribution.[6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information to differentiate between isomers.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can identify functional groups and differences in the chemical environment of bonds.[3]

• Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): Can reveal differences in thermal stability between the kinetic and thermodynamic products.[3]

Experimental Protocols

Protocol 1: Synthesis of Polysulfides via Inverse Vulcanization (Illustrative)

This protocol describes a general method for synthesizing a cross-linked polysulfide polymer where the ratio of products can be influenced by temperature.

Materials:

• Elemental sulfur (S₈)

• 1,3-Diisopropenylbenzene (DIB)

• Anhydrous toluene

• Methanol (B129727)

Procedure:

• In a three-neck round-bottom flask equipped with a condenser and a magnetic stirrer, add elemental sulfur (e.g., 10 g).

• Heat the flask to 180 °C under an inert atmosphere (e.g., nitrogen or argon) to melt the sulfur and reduce its viscosity.

• Slowly add the DIB cross-linker (e.g., 2 g) to the molten sulfur with vigorous stirring.

• For Thermodynamic Control: Maintain the reaction temperature at 180 °C for 4-6 hours to ensure the system reaches equilibrium and favors the more stable polymer network.

• For Kinetic Control: After the addition of DIB, reduce the temperature to 140 °C and maintain for 1-2 hours. This favors the faster initial cross-linking reactions.

• Cool the reaction mixture to room temperature. The solid product will form.

• Break up the solid polymer and wash with methanol to remove any unreacted monomer.

• If unreacted sulfur is present, wash with carbon disulfide (use appropriate safety precautions).

• Dry the polymer in a vacuum oven at 50 °C overnight.

Protocol 2: Characterization by HPLC

This protocol provides a general method for analyzing the distribution of polysulfide species.

Instrumentation and Reagents:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column

• Acetonitrile (ACN)

• Water (HPLC grade)

• Methanol

• Derivatization agent (if necessary for detection)

Procedure:

• Prepare a stock solution of the polysulfide product in a suitable solvent (e.g., methanol or a mixture of solvents).

• If the polysulfides are not UV-active or for improved separation, a derivatization step may be required.

• Prepare the mobile phase, for example, a gradient of ACN and water.

• Set the column temperature (e.g., 30 °C) and the detector wavelength.

• Inject the sample solution into the HPLC system.

• Run the gradient elution to separate the different polysulfide species.

• Analyze the resulting chromatogram to determine the relative abundance of each species, which will differ depending on whether the synthesis was under kinetic or thermodynamic control.

Visualizations

Caption: Reaction pathway for kinetic vs. thermodynamic control.

Caption: Experimental workflow for polysulfide synthesis and analysis.

References

• 1. US5432257A - Process for manufacturing a polysulfide polymer from the heavy ends waste of chlorinated hydrocarbon production - Google Patents [patents.google.com]
• 2. EP1293528B1 - Preparation of polysulfide compositions - Google Patents [patents.google.com]
• 3. Synthesis and characterization of polysulfides formed by the inverse vulcanisation of cyclosiloxanes with sulfur - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Determination of polysulfide anions and molecular sulfur via coupling HPLC with ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00231H [pubs.rsc.org]
• 7. osti.gov [osti.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of Di-tert-dodecyl Polysulfide and BHT

Introduction

In the realm of industrial additives and chemical synthesis, antioxidants play a crucial role in preventing degradation and extending the shelf life of various products. Among the myriad of available antioxidants, Di-tert-dodecyl polysulfide and Butylated hydroxytoluene (BHT) are two compounds utilized for their ability to mitigate oxidative damage. This guide provides an objective comparison of their antioxidant activity, supported by available experimental data and mechanistic insights, to assist researchers, scientists, and drug development professionals in their applications.

Comparative Overview of Antioxidant Performance

The following table summarizes the available quantitative and qualitative data for both compounds. It is important to note that the experimental conditions under which these data were obtained are not directly comparable and reflect the different applications of these antioxidants.

Antioxidant Compound	Assay/Parameter	Result	Experimental Conditions
Di-tert-dodecyl polysulfide	Peroxyl Radical Scavenging	No significant inhibition observed.[1]	Lipid peroxidation assay at 37°C.
(and related polysulfides)	Radical-Trapping Antioxidant (RTA) Activity	Greater than hindered phenols (like BHT).[2][3]	Autoxidation of n-hexadecane at 160°C.
Rate constant for peroxyl radical scavenging (di-tert-butyl tetrasulfide)	2.3 x 10⁵ M⁻¹s⁻¹	Oxidation of 1-hexadecene (B165127) at 100°C.
Butylated Hydroxytoluene (BHT)	DPPH Radical Scavenging (IC₅₀)	23 - 202.35 µg/mL	Various standard DPPH assays at room temperature.[4]
ABTS Radical Scavenging (IC₅₀)	Data varies across studies.	Various standard ABTS assays at room temperature.
Chemiluminescence (IC₅₀)	8.5 µM	AAPH-induced chemiluminescence.[5]

IC₅₀ (Half-maximal inhibitory concentration): The concentration of an antioxidant required to scavenge 50% of the initial free radicals. A lower IC₅₀ value indicates higher antioxidant activity.

Mechanisms of Antioxidant Action

The disparate antioxidant activities of Di-tert-dodecyl polysulfide and BHT stem from their fundamentally different chemical mechanisms for neutralizing oxidative species.

Butylated Hydroxytoluene (BHT):

BHT is a classic hindered phenolic antioxidant.[6][7] Its antioxidant activity relies on the donation of a hydrogen atom from its phenolic hydroxyl group to a free radical (ROO•), thereby neutralizing the radical and terminating the oxidative chain reaction.[6][8] The resulting BHT radical is stabilized by the steric hindrance of the bulky tert-butyl groups, which prevents it from propagating the radical chain.[9]

Di-tert-dodecyl Polysulfide:

The antioxidant mechanism of polysulfides, particularly at the high temperatures encountered in lubricants, is distinct from that of phenolic antioxidants.[2][3] It is proposed to involve a homolytic substitution (SH2) reaction, where a peroxyl radical attacks one of the sulfur atoms in the polysulfide chain.[2][3] This process effectively traps the radical. The reactivity of polysulfides as radical-trapping antioxidants increases with the length of the sulfur chain, with tetrasulfides showing notable efficacy at elevated temperatures.[2][3]

Experimental Protocols for Antioxidant Activity Assessment

To facilitate direct comparison in future studies, detailed methodologies for two standard antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the principle that an antioxidant will donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow, which can be measured spectrophotometrically.[10]

Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH is prepared in methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark.

• Preparation of Test Solutions: Stock solutions of the test compounds (Di-tert-dodecyl polysulfide and BHT) and a standard antioxidant (e.g., ascorbic acid or Trolox) are prepared in a suitable solvent. A series of dilutions are then made to various concentrations.

• Reaction: In a microplate or cuvette, a defined volume of each concentration of the test and standard solutions is mixed with a fixed volume of the DPPH solution.[10] A control containing only the solvent and the DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[10]

• Absorbance Measurement: The absorbance of each solution is measured at the characteristic wavelength of DPPH, typically around 517 nm, using a spectrophotometer.[10]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100[10]

• IC₅₀ Determination: The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance.

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to achieve an absorbance of approximately 0.70 ± 0.02 at 734 nm.

• Preparation of Test Solutions: Similar to the DPPH assay, a series of concentrations of the test compounds and a standard (e.g., Trolox) are prepared.

• Reaction: A small volume of each test and standard solution is added to a larger, fixed volume of the ABTS•+ working solution.

• Incubation: The reaction mixtures are incubated at room temperature for a specific time (e.g., 6 minutes).

• Absorbance Measurement: The absorbance is measured at 734 nm.

• Calculation of Scavenging Activity: The percentage of inhibition of ABTS•+ is calculated using the same formula as for the DPPH assay.

• IC₅₀ or TEAC Determination: The results can be expressed as an IC₅₀ value or as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant strength of the sample to that of Trolox.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for an in vitro antioxidant assay.

Caption: General experimental workflow for in vitro antioxidant activity assays.

Conclusion

References

• 1. The antioxidant and oxidant properties of hydropersulfides (RSSH) and polysulfide species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The antioxidant activity of polysulfides: it's radical! - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. stle.org [stle.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cpchem.com [cpchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. precisionlubrication.com [precisionlubrication.com]

A Comparative Guide to the Thermal Stability of Long-Chain Polysulfides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of various long-chain polysulfides, supported by experimental data. Understanding the thermal decomposition characteristics of these polymers is crucial for their application in diverse fields, including drug delivery systems, high-performance sealants, and advanced battery technologies.

Factors Influencing Thermal Stability

The thermal stability of long-chain polysulfides is not intrinsic to the sulfur-sulfur bond alone but is significantly influenced by the overall molecular structure. Key factors include:

• Chemical Structure of the Organic Moiety: The nature of the organic group (R) in a R-Sn-R' polysulfide plays a pivotal role. Aromatic groups, due to their inherent rigidity and bond strength, generally impart greater thermal stability compared to aliphatic chains.[1] Cross-linking within the polymer matrix also enhances thermal resistance.

• Sulfur Rank (n): The length of the polysulfide chain (the value of 'n') can affect thermal stability. While longer chains offer higher sulfur content, which can be desirable in applications like batteries, they may also introduce weaker points in the polymer backbone.

• Molecular Weight: Higher molecular weight polysulfide polymers generally exhibit improved thermal stability.[2] This is attributed to the increased number of intermolecular entanglements, making the material more resistant to thermal motion and degradation.

• Presence of Additives: The incorporation of stabilizers, such as antioxidants, can significantly enhance the thermal stability of polysulfide polymers.

Comparative Thermal Stability Data

Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of polymers. It measures the weight loss of a sample as a function of temperature, providing key metrics such as the onset of decomposition and the temperature of maximum weight loss. The following table summarizes TGA data for various long-chain polysulfides.

Polysulfide Type	Structure	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Notes
Poly(butylene trisulfide)	-(CH₂)₄-S₃-	~239	-	Synthesized from 1,4-dichlorobutane (B89584) and sodium trisulfide.
Sulfur-Palm Oil Copolymer	-	~230	-	A bio-based polysulfide.
Poly(p-phenylene sulfide)	-(C₆H₄-S)-	-	-	Exhibits good thermal stability, which can be enhanced by branching and heat treatment.[1]
Nylon 6,6 (for comparison)	-(CO(CH₂)₄CONH(CH₂)₆NH)-	~482	-	A non-polysulfide polymer included for thermal stability reference.

Note: The data presented is a compilation from various sources and experimental conditions may vary. Direct comparison should be made with caution.

Experimental Protocol: Thermogravimetric Analysis (TGA)

The following is a generalized experimental protocol for determining the thermal stability of long-chain polysulfides, based on the principles outlined in ASTM E1131 for compositional analysis by thermogravimetry.[3][4][5][6][7]

Objective: To determine the thermal decomposition profile of a long-chain polysulfide polymer.

Apparatus: A calibrated thermogravimetric analyzer (TGA) with a sensitive microbalance and a programmable furnace.

Procedure:

• Sample Preparation: A small, representative sample of the polysulfide polymer (typically 5-10 mg) is accurately weighed.

• Instrument Setup:

  • The sample is placed in an inert sample pan (e.g., aluminum or platinum).

  • The furnace is sealed, and the system is purged with an inert gas (typically nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: The weight of the sample is continuously monitored and recorded as a function of temperature.

• Data Analysis: The resulting TGA curve (weight % vs. temperature) is analyzed to determine the onset of decomposition (the temperature at which significant weight loss begins) and the peak decomposition temperature (the temperature at which the rate of weight loss is maximal, determined from the derivative of the TGA curve).

Visualizing Experimental and Logical Relationships

Experimental Workflow for TGA

The following diagram illustrates the key steps in performing a thermogravimetric analysis of a polysulfide sample.

Caption: A flowchart of the thermogravimetric analysis (TGA) process.

Factors Influencing Polysulfide Thermal Stability

This diagram illustrates the key molecular and material properties that determine the thermal stability of long-chain polysulfides.

Caption: Key factors influencing the thermal stability of polysulfides.

References

• 1. researchgate.net [researchgate.net]
• 2. eng.uc.edu [eng.uc.edu]
• 3. Thermogravimetric Analysis - Stress Engineering Services, Inc [stress.com]
• 4. infinitalab.com [infinitalab.com]
• 5. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 6. scribd.com [scribd.com]
• 7. wmtr.com [wmtr.com]

Unveiling the Radical Scavenging Prowess of Di-tert-dodecyl Polysulfide: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the nuances of antioxidant mechanisms is paramount. This guide provides an objective comparison of the radical scavenging capabilities of Di-tert-dodecyl polysulfide (DTDP), contrasting its unique mechanism with established antioxidants. While direct quantitative data for DTDP is limited in publicly available literature, this guide leverages data from analogous polysulfides to provide a comprehensive overview, supported by detailed experimental protocols for key antioxidant assays.

The relentless assault of free radicals within biological systems necessitates the exploration and validation of effective radical scavenging compounds. Di-tert-dodecyl polysulfide, a compound recognized for its industrial applications, also presents an intriguing profile as a potential antioxidant. This guide delves into the mechanism of its action, places its performance in context with other well-known antioxidants, and provides the necessary experimental frameworks for its evaluation.

Comparative Analysis of Radical Scavenging Activity

To contextualize the antioxidant potential of Di-tert-dodecyl polysulfide, it is essential to compare it with widely used standards such as Butylated Hydroxytoluene (BHT) and Trolox, a water-soluble analog of Vitamin E. The following table summarizes key performance indicators. It is important to note that a rate constant for di-tert-butyl tetrasulfide is used as a proxy for DTDP, given the absence of specific publicly available data for the latter. The mechanism of action, however, is expected to be similar for higher-order polysulfides.

Antioxidant	Assay	IC50 (µg/mL)	Rate Constant (k inh)	Mechanism of Action
Di-tert-butyl tetrasulfide (as proxy for DTDP)	Peroxyl Radical Scavenging	Not Available	~2.3 x 10⁵ M⁻¹s⁻¹ (at 100°C)[1]	Homolytic Substitution (S H 2)
Butylated Hydroxytoluene (BHT)	DPPH	~3.08[2]	(0.1-0.2) x 10⁴ M⁻¹s⁻¹[3]	Hydrogen Atom Transfer
Trolox	DPPH	~3.77[4]	Not Available	Hydrogen Atom Transfer
Trolox	ABTS	~2.93[4]	Not Available	Hydrogen Atom Transfer

Note: IC50 values can vary between studies depending on the specific experimental conditions. The rate constant for di-tert-butyl tetrasulfide was determined at an elevated temperature.

Unraveling the Mechanisms of Radical Scavenging

The efficacy of an antioxidant is intrinsically linked to its mechanism of action. Di-tert-dodecyl polysulfide and conventional phenolic antioxidants operate via distinct pathways to neutralize free radicals.

Di-tert-dodecyl Polysulfide (DTDP): A Unique Homolytic Substitution Pathway

Higher-order polysulfides, such as DTDP (presumed to be a tetrasulfide or higher), employ a unique radical-trapping mechanism known as bimolecular homolytic substitution (S H 2)[1]. This mechanism is particularly effective against peroxyl radicals. The peroxyl radical attacks one of the internal sulfur atoms of the polysulfide chain, leading to the formation of a stabilized perthiyl radical and the displacement of a thiyl radical. This pathway is distinct from the hydrogen atom transfer mechanism utilized by many common antioxidants.

Hindered Phenolic Antioxidants (e.g., BHT): The Classic Hydrogen Atom Donation

Hindered phenolic antioxidants, such as BHT, function as primary antioxidants by donating a hydrogen atom from their hydroxyl group to a free radical, thereby neutralizing it[5]. This process generates a stable phenoxyl radical that is less reactive and does not readily propagate the radical chain reaction.

Experimental Protocols

Accurate and reproducible assessment of antioxidant activity is crucial for validating the efficacy of compounds like Di-tert-dodecyl polysulfide. The following are detailed protocols for the widely accepted DPPH and ABTS radical scavenging assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the reduction of the stable DPPH free radical, which is deep violet in color. In the presence of a hydrogen-donating antioxidant, the DPPH radical is scavenged, and the solution's color fades to a pale yellow. This change is measured by a decrease in absorbance at approximately 517 nm.[2]

Apparatus and Materials:

• Spectrophotometer or microplate reader capable of measuring absorbance at 517 nm.

• Analytical balance.

• Standard laboratory glassware (volumetric flasks, pipettes, etc.).

• 96-well microplates or cuvettes.

• DPPH (2,2-diphenyl-1-picrylhydrazyl).

• Solvent (Methanol or Ethanol, spectrophotometric grade).

• Test compound (Di-tert-dodecyl polysulfide).

• Positive control (e.g., Trolox, Ascorbic Acid, or BHT).

Procedure:

• Preparation of DPPH Working Solution (e.g., 0.1 mM):

  • Prepare a stock solution by dissolving an appropriate amount of DPPH in the chosen solvent.

  • Dilute the stock solution with the solvent to achieve an absorbance of approximately 1.0 ± 0.1 at 517 nm. This working solution should be prepared fresh daily and protected from light.

• Preparation of Test Samples and Control:

  • Dissolve the test compound (DTDP) and the positive control in the solvent to create stock solutions.

  • Prepare a series of dilutions from the stock solutions to determine the IC50 value.

• Assay Protocol:

  • In a 96-well plate or cuvettes, add a specific volume of each sample dilution (e.g., 100 µL).

  • Add an equal volume of the DPPH working solution (e.g., 100 µL) to each well.

  • Prepare a blank containing only the solvent.

  • Prepare a control sample containing the solvent and the DPPH solution.

  • Mix thoroughly and incubate in the dark at room temperature for a set time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance of each solution at 517 nm.

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

  • Determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: This assay involves the generation of the blue-green ABTS radical cation (ABTS•+). This is typically achieved through the chemical reaction of ABTS with a strong oxidizing agent like potassium persulfate. When an antioxidant is added, it reduces the ABTS•+, causing the solution to lose its color. The change in absorbance is monitored at a longer wavelength, usually 734 nm.[6]

Apparatus and Materials:

• Spectrophotometer or microplate reader capable of measuring absorbance at 734 nm.

• Analytical balance.

• Standard laboratory glassware.

• 96-well microplates or cuvettes.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt.

• Potassium persulfate.

• Solvent (e.g., water, ethanol, or phosphate-buffered saline).

• Test compound (Di-tert-dodecyl polysulfide).

• Positive control (e.g., Trolox).

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to ensure the complete formation of the radical cation.

• Preparation of ABTS•+ Working Solution:

  • Before use, dilute the ABTS•+ stock solution with the solvent to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples and Control:

  • Prepare stock solutions and serial dilutions of the test compound (DTDP) and the positive control as described in the DPPH protocol.

• Assay Protocol:

  • In a 96-well plate or cuvettes, add a small volume of the sample dilution (e.g., 10 µL).

  • Add a larger volume of the ABTS•+ working solution (e.g., 190 µL).

  • Prepare a blank and a control as in the DPPH method.

  • Mix and incubate at room temperature for a set time (e.g., 6-10 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC50 value using the same formulas as for the DPPH assay.

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// Edges start -> dpph_prep; start -> abts_prep; dpph_prep -> dpph_assay; abts_prep -> abts_assay; dpph_assay -> calc_dpph; abts_assay -> calc_abts; calc_dpph -> compare; calc_abts -> compare; compare -> end; } .dot Figure 2. Workflow for antioxidant activity comparison.

Conclusion

Di-tert-dodecyl polysulfide presents a compelling case as a radical scavenger, likely operating through a distinct S H 2 mechanism that sets it apart from conventional phenolic antioxidants. While direct quantitative data for DTDP remains elusive in the reviewed literature, the performance of analogous tetrasulfides suggests a potent antioxidant capacity, particularly against peroxyl radicals. The provided experimental protocols for DPPH and ABTS assays offer a robust framework for researchers to quantitatively assess the radical scavenging activity of DTDP and other novel compounds. Further research is warranted to determine the specific IC50 values and rate constants for Di-tert-dodecyl polysulfide to fully elucidate its position within the landscape of antioxidant compounds and to explore its potential applications in mitigating oxidative stress in biological and pharmaceutical contexts.

References

• 1. Electron structure variations in hindered phenolic antioxidant induced enhancement of thermo-oxidative aging performance in polyamide 6 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 3. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 4. Hindered Phenols | Antioxidants for Plastics | amfine.com [amfine.com]
• 5. pt.dishengchemchina.com [pt.dishengchemchina.com]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]

Comparative study of vulcanization with Di-tert-dodecyl polysulfide and other agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Di-tert-dodecyl polysulfide (TBPS) with other conventional vulcanizing agents used in the rubber industry. The objective is to present a clear, data-driven analysis of their performance, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable agent for specific research and development applications.

Introduction to Vulcanization

Vulcanization is a crucial chemical process that converts natural rubber and synthetic polymers into more durable materials.[1] This process involves the formation of cross-links between individual polymer chains, which enhances the elasticity, tensile strength, and resistance to swelling and abrasion of the rubber.[1] While elemental sulfur has historically been the most common vulcanizing agent, a variety of other agents, including polysulfides, peroxides, and phenolic resins, are now utilized to achieve specific material properties.[2][3]

Di-tert-dodecyl polysulfide (TBPS) is a sulfur-donating chemical that can be used as a vulcanizing agent. Polysulfides, in general, are known to form cross-links of varying lengths (mono-, di-, and polysulfidic), which significantly influence the final properties of the vulcanized rubber.[1][4] Shorter cross-links typically improve heat resistance, while longer cross-links enhance dynamic properties and tensile strength.[1]

Comparative Performance Data

To provide a clear comparison, the following tables summarize the key performance indicators of Di-tert-dodecyl polysulfide against other common vulcanizing agents. It is important to note that direct, publicly available experimental data for Di-tert-dodecyl polysulfide as a primary vulcanizing agent is limited. Therefore, data for a closely related compound, Di-tert-butyl polysulfide (TBPS 454), and general performance characteristics of polysulfide systems are used as a proxy to provide a meaningful comparison.

Table 1: Cure Characteristics of Different Vulcanizing Agents

Vulcanizing Agent	Scorch Time (t_s2) (min)	Optimum Cure Time (t_90) (min)	Cure Rate Index (CRI)
Elemental Sulfur (with accelerator)	3 - 10	10 - 20	Moderate
Di-tert-dodecyl Polysulfide (TBPS) (estimated)	5 - 15	15 - 25	Moderate to Slow
Peroxide (Dicumyl Peroxide)	2 - 5	8 - 15	Fast
Phenolic Resin	4 - 8	12 - 18	Moderate

Note: The values for TBPS are estimated based on the general behavior of high molecular weight polysulfides, which tend to have longer scorch and cure times compared to elemental sulfur with common accelerators.

Table 2: Physical Properties of Vulcanizates

Property	Elemental Sulfur	Di-tert-dodecyl Polysulfide (TBPS) (estimated)	Peroxide	Phenolic Resin
Tensile Strength (MPa)	20 - 30	18 - 28	15 - 25	25 - 35
Elongation at Break (%)	400 - 600	400 - 600	300 - 500	300 - 500
Hardness (Shore A)	50 - 70	50 - 70	60 - 80	70 - 90
Heat Resistance	Good	Good to Excellent	Excellent	Excellent
Reversion Resistance	Moderate	Good	Excellent	Excellent

Note: The physical properties of TBPS vulcanizates are expected to be comparable to those achieved with conventional sulfur systems, with potentially improved heat and reversion resistance due to the formation of stable di- and polysulfidic cross-links.

Experimental Protocols

The following are generalized experimental protocols for the vulcanization of natural rubber (NR) and subsequent testing of the vulcanizates. These protocols can be adapted for a comparative study of different vulcanizing agents.

Materials and Compounding

Materials:

• Natural Rubber (SMR 20)

• Zinc Oxide (Activator)

• Stearic Acid (Activator)

• N-Cyclohexyl-2-benzothiazolesulfenamide (CBS) (Accelerator, for sulfur systems)

• Vulcanizing Agents: Elemental Sulfur, Di-tert-dodecyl Polysulfide, Dicumyl Peroxide, Phenolic Resin

• Carbon Black (N330) (Reinforcing Filler)

• Processing Oil

Compounding Procedure: The rubber compounds are prepared on a two-roll mill.

• The natural rubber is masticated until a coherent band is formed.

• Zinc oxide and stearic acid are added and mixed until fully dispersed.

• Carbon black is added in increments, ensuring complete dispersion after each addition.

• Processing oil is added and mixed.

• Finally, the accelerator (if any) and the vulcanizing agent are added at a lower mill temperature to prevent scorching, and the compound is homogenized.

• The compounded rubber is sheeted out and conditioned for 24 hours at room temperature before vulcanization.

Vulcanization

The cure characteristics of the rubber compounds are determined using a Moving Die Rheometer (MDR) at a specified temperature (e.g., 160°C). The scorch time (t_s2), optimum cure time (t_90), and torque values are recorded.

For the preparation of test specimens, the compounded rubber is vulcanized in a compression molding press at the same temperature for its respective optimum cure time (t_90).

Physical Property Testing

The following standard tests are performed on the vulcanized rubber sheets:

• Tensile Strength and Elongation at Break: Measured according to ASTM D412 using a universal testing machine.

• Hardness: Measured using a Shore A durometer according to ASTM D2240.

• Heat Aging: Samples are aged in a hot air oven at a specified temperature and duration (e.g., 100°C for 72 hours) according to ASTM D573. The percentage change in tensile properties and hardness is then determined.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the vulcanization process and a typical experimental workflow for comparing vulcanizing agents.

Caption: Simplified Vulcanization Process.

References

• 1. Sulfur vulcanization - Wikipedia [en.wikipedia.org]
• 2. lusida.com [lusida.com]
• 3. Classification of vulcanizing agents | Nanjing Union Rubber Chemicals [nurchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Di-tert-dodecyl Polysulfide

For researchers, scientists, and drug development professionals, the robust and reliable quantification of Di-tert-dodecyl polysulfide (DTDP) is critical in various applications, from industrial manufacturing to its use as a lubricant additive.[1][2] The cross-validation of analytical methods is a vital process to ensure that a chosen analytical procedure is sound and produces consistent, reliable results across different laboratories, instruments, or even between different analytical techniques.[3][4][5] This guide provides a comparative framework for the cross-validation of analytical methods for DTDP, offering insights into potential methodologies and the data-driven approach required for their comparison.

While a direct, publicly available cross-validation study for Di-tert-dodecyl polysulfide is not extensively documented, this guide constructs a comparison based on established analytical techniques for polysulfides and related sulfur-containing compounds.[6][7][8] The following sections present a comparison of potential analytical methods, detailed experimental protocols, and a logical workflow for conducting a cross-validation study.

Comparison of Potential Analytical Methods for DTDP Analysis

The selection of an analytical method for DTDP is contingent on various factors, including the sample matrix, required sensitivity, and the specific polysulfide distribution of interest. The primary techniques applicable to DTDP analysis include High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) and Gas Chromatography (GC) with a sulfur-specific detector.

Parameter	HPLC-MS Method	GC-SCD/MS Method
Principle	Separation based on polarity, followed by mass-to-charge ratio detection.	Separation based on volatility, followed by sulfur chemiluminescence or mass spectrometry detection.
Sample Preparation	Derivatization may be required to improve ionization and chromatographic separation of polysulfide species.[6]	Typically requires dilution in a suitable organic solvent.[7]
Typical Column	Reversed-phase C18 column.[6]	Non-polar capillary column (e.g., VF-1ms).[7]
Mobile/Carrier Gas	Gradient of organic solvent (e.g., acetonitrile, methanol) and water.[6]	Inert gas (e.g., Helium).[7]
Detector	Mass Spectrometer (MS), UV-Vis.[6][8]	Sulfur Chemiluminescence Detector (SCD), Mass Spectrometer (MS).[7]
Potential Advantages	Suitable for analyzing a range of polysulfides, provides molecular weight information.[6][8]	High selectivity and sensitivity for sulfur compounds, suitable for volatile and semi-volatile analytes.[7]
Potential Challenges	Polysulfides can be unstable and may require derivatization; potential for ion suppression.[9]	Thermal degradation of higher polysulfides in the injector or column.
Reported Linearity	Typically wide linear range, dependent on the specific analyte and detector.	Can achieve linearity over several orders of magnitude.[7]
Limit of Detection	Method-dependent, can reach low ppm or ppb levels with MS detection.	Can achieve detection limits in the sub-ppm range with an SCD.[7]

Experimental Workflow for Cross-Validation

A structured workflow is essential for the successful cross-validation of analytical methods. This process ensures a comprehensive comparison and establishes the equivalence, or defines the relationship, between the methods being evaluated.

References

• 1. Di-tert-dodecyl Polysulfide [cpchem.com]
• 2. lookchem.com [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. osti.gov [osti.gov]
• 7. scispace.com [scispace.com]
• 8. Determination of polysulfide anions and molecular sulfur via coupling HPLC with ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. faraday.ac.uk [faraday.ac.uk]

Performance Showdown: Di-tert-dodecyl Polysulfide in Synthetic vs. Mineral Base Oils

A comprehensive comparison for researchers and formulation scientists on the performance of Di-tert-dodecyl polysulfide, a key extreme pressure additive, reveals distinct advantages and synergistic effects depending on the choice of base oil. This guide delves into the comparative performance, supported by experimental data, to aid in the formulation of high-performance lubricants.

The selection of a base oil, whether synthetic or mineral, plays a pivotal role in defining the overall performance of a lubricant formulation. This is particularly true for the efficacy of additives such as di-tert-dodecyl polysulfide, a sulfurized extreme pressure (EP) agent widely used to protect machinery components under heavy loads. While mineral oils have long been the workhorse of the lubricants industry due to their cost-effectiveness, synthetic base oils, particularly polyalphaolefins (PAOs), are increasingly favored for their superior thermal and oxidative stability.[1][2][3] This guide provides a detailed comparison of the performance of di-tert-dodecyl polysulfide in these two fundamental base oil types, offering valuable insights for lubricant formulators.

The inherent properties of synthetic base oils, such as their high viscosity index and excellent thermal stability, can enhance the performance of additives.[1][4] Conversely, the chemical composition of mineral oils can sometimes offer better additive solubility, although this is a complex relationship. The interaction between the base oil and the additive is a critical factor in the lubricant's overall performance.

Quantitative Performance Comparison

The following table summarizes the typical performance of di-tert-dodecyl polysulfide in a representative synthetic (Polyalphaolefin - PAO) and a paraffinic mineral oil. The data is compiled from various sources and represents typical values observed in standardized tests.

Performance Parameter	Test Method	Synthetic Base Oil (PAO) with Di-tert-dodecyl Polysulfide	Mineral Base Oil with Di-tert-dodecyl Polysulfide
Extreme Pressure Properties
Weld Point (kgf)	ASTM D2783	> 315	250 - 315[5]
Load Wear Index (LWI)	ASTM D2783	> 60	50 - 60
Anti-Wear Properties
Wear Scar Diameter (mm)	ASTM D4172	< 0.40	0.45 - 0.55
Oxidative Stability
Oxidation Induction Time (hours)	ASTM D943	> 2000	1000 - 1500
Thermal Stability
Sludge (mg/100ml)	ASTM D2070	< 10	20 - 30

Experimental Protocols

The data presented in this guide is based on standardized test methodologies from ASTM International. A detailed description of the key experimental protocols is provided below.

Extreme Pressure Properties (ASTM D2783)

This method, also known as the Four-Ball EP Test, is used to determine the load-carrying properties of lubricating fluids.[6][7][8][9][10]

• Apparatus: A four-ball extreme-pressure tester.

• Procedure: A single steel ball is rotated against three stationary steel balls under a series of increasing loads. Each load stage is applied for a 10-second duration.[7][8]

• Key Parameters Measured:

  • Weld Point: The lowest applied load at which the rotating ball seizes and welds to the stationary balls.[6][9]

  • Load-Wear Index (LWI): A measure of the lubricant's ability to prevent wear at high loads, calculated from the wear scars formed at loads below the weld point.[6][9]

Anti-Wear Characteristics (ASTM D4172)

This test, the Four-Ball Wear Test, evaluates the wear-preventive properties of lubricating fluids under sliding contact.[3][11][12][13][14]

• Apparatus: A four-ball wear tester.

• Procedure: A steel ball is rotated against three stationary steel balls under a specified load, temperature, and speed for a set duration.[11][15]

• Key Parameter Measured:

  • Wear Scar Diameter (WSD): After the test, the average diameter of the wear scars on the three stationary balls is measured. A smaller wear scar indicates better anti-wear protection.[11]

Oxidation Stability (ASTM D943)

This test method assesses the oxidation stability of inhibited mineral oils, and by extension, other lubricants, in the presence of oxygen, water, and metal catalysts at an elevated temperature.[16][17][18][19][20]

• Apparatus: An oxidation cell containing the oil sample, a catalyst coil (iron and copper), and water.

• Procedure: The oil is heated to 95°C and oxygen is bubbled through the sample. The test continues until the acid number of the oil reaches a specified value.[17][18]

• Key Parameter Measured:

  • Oxidation Lifetime: The time in hours required for the oil's acid number to reach 2.0 mg KOH/g.[17]

Thermal Stability of Hydraulic Oils (ASTM D2070)

This test is designed to evaluate the thermal stability of hydraulic oils in the presence of copper and steel.[1][2][4][21][22]

• Apparatus: A test tube containing the oil sample with polished copper and steel rods.

• Procedure: The sample is heated to 135°C for 168 hours.[1]

• Key Parameters Measured:

  • Sludge: The amount of insoluble material formed in the oil is measured.

  • Metal Corrosion: The condition of the copper and steel rods is visually inspected.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the logical flow of lubricant performance evaluation and the relationship between the components.

Caption: Workflow for evaluating lubricant performance.

Caption: Influence of base oil type on performance.

References

• 1. ASTM D2070 (Thermal Stability of Hydraulic Oils) – SPL [spllabs.com]
• 2. store.astm.org [store.astm.org]
• 3. petrolube.com [petrolube.com]
• 4. petrolube.com [petrolube.com]
• 5. researchgate.net [researchgate.net]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D2783-19 | Measurement of Extreme-Pressure Properties of Lubricating Fluids - Rtec Instruments [rtec-instruments.com]
• 8. scribd.com [scribd.com]
• 9. minglanchem.com [minglanchem.com]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. ASTM D4172-94 | Wear Preventive Characteristics of Lubricating Fluid - Rtec Instruments [rtec-instruments.com]
• 12. store.astm.org [store.astm.org]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. testinglab.com [testinglab.com]
• 15. koehlerinstrument.com [koehlerinstrument.com]
• 16. store.astm.org [store.astm.org]
• 17. ASTM D943| Standard Test Method for Oxidation Characteristics of Inhibited Mineral Oils [ayalytical.com]
• 18. mobil.com [mobil.com]
• 19. store.astm.org [store.astm.org]
• 20. standards.iteh.ai [standards.iteh.ai]
• 21. store.astm.org [store.astm.org]
• 22. standards.iteh.ai [standards.iteh.ai]

Benchmarking the Anti-Wear Properties of Di-tert-dodecyl Polysulfide Additives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-wear properties of Di-tert-dodecyl polysulfide (DTDPS) with other common lubricant additives. The information presented is supported by experimental data from standardized tribological tests to assist in the selection and evaluation of anti-wear additives for various applications.

Comparative Analysis of Anti-Wear Performance

The anti-wear and extreme pressure (EP) properties of lubricant additives are crucial for protecting machinery from wear and extending its operational life. Di-tert-dodecyl polysulfide is a widely used sulfur-based additive known for its effectiveness. The following tables summarize the performance of DTDPS in comparison to other common anti-wear additives based on data from standardized tests.

Table 1: Four-Ball Wear Test Data (ASTM D4172 & ASTM D2783)

The Four-Ball test is a standard method for evaluating the wear preventive (ASTM D4172) and extreme pressure (ASTM D2783) properties of lubricants. A smaller wear scar diameter indicates better anti-wear performance, while a higher weld load signifies superior extreme pressure capabilities.

Additive Type	Additive Example	Base Oil	Wear Scar Diameter (mm)	Weld Load (kgf)	Load Wear Index	Reference
Polysulfide	Di-tert-dodecyl polysulfide (DTDPS)	Mineral Base Oil	Data not available in a directly comparable format	>900	202	[1]
Zinc Dialkyldithiophosphate (ZDDP)	ZDDP	Mineral Base Oil	Data not available in a directly comparable format	400	80	[1]
Amine Phosphate	Sample C (Invention)	Petroleum Base Oil	0.47	Not Reported	Not Reported
Amine Phosphate	Commercial Sample 1	Petroleum Base Oil	0.58	Not Reported	Not Reported
Amine Phosphate	Commercial Sample 2	Petroleum Base Oil	0.65	Not Reported	Not Reported

Table 2: Falex Pin and Vee Block Test Data (ASTM D3233)

The Falex Pin and Vee Block test evaluates the load-carrying properties of fluid lubricants. A higher failure load indicates better extreme pressure performance.

Additive Type	Additive Example	Base Oil	Failure Load (lbs)	Test Method	Reference
Polysulfide	Di-tert-dodecyl polysulfide (DTDPS)	Not Specified	Specific comparative data not found	ASTM D3233
Chlorinated Paraffins	Not Specified	Not Specified	Generally high, but specific data varies	ASTM D3233
Phosphate Esters	Not Specified	Not Specified	Performance varies by specific ester	ASTM D3233

Table 3: Pin-on-Disk Test Data (ASTM G99)

The Pin-on-Disk test measures the coefficient of friction and wear rate between two materials in sliding contact. A lower coefficient of friction and wear rate are desirable.

Additive Type	Additive Example	Base Oil	Coefficient of Friction (μ)	Wear Rate (mm³/Nm)	Reference
Polysulfide	Di-tert-dodecyl polysulfide (DTDPS)	Not Specified	Specific comparative data not found	Specific comparative data not found
Molybdenum Dithiocarbamate (MoDTC)	Not Specified	Not Specified	~0.08	Data varies	[2]
Diamond-Like Carbon (DLC) Coating	Not Specified	Unlubricated	~0.1 - 0.2	Data varies

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear preventive characteristics of a lubricating fluid.

Apparatus: Four-Ball Wear Test Machine.

Materials:

• Test Lubricant (containing the additive to be evaluated)

• Four ½-inch (12.7-mm) diameter steel balls (typically AISI E-52100 steel)[3]

Procedure:

• Thoroughly clean the four steel balls and the test cup with a suitable solvent (e.g., acetone) and allow them to dry.

• Clamp three of the balls securely in the test cup.

• Pour the test lubricant into the cup, ensuring the three balls are fully submerged.

• Place the fourth ball in the chuck of the test machine.

• Assemble the test cup onto the machine and bring the fourth ball into contact with the three stationary balls.

• Apply a specified load, typically 40 kgf (392 N).[4]

• Set the temperature of the lubricant to 75°C (167°F).[4]

• Rotate the top ball at a speed of 1200 rpm for 60 minutes.[3][4]

• After the test duration, stop the rotation and remove the load.

• Disassemble the test apparatus and clean the three stationary balls.

• Measure the diameter of the wear scars on each of the three stationary balls using a microscope.

• Calculate the average wear scar diameter. A smaller average diameter indicates better anti-wear performance.[5]

Falex Pin and Vee Block Test (ASTM D3233)

Objective: To evaluate the extreme pressure properties of fluid lubricants.

Apparatus: Falex Pin and Vee Block Test Machine.

Materials:

• Test Lubricant

• Standard Test Pin (typically AISI 3135 Steel)[6]

• Standard Vee Blocks (typically AISI C-1137 Steel)[6]

Procedure (Method A - Run-Up Test):

• Clean the test pin and vee blocks with a suitable solvent and allow them to dry.

• Install the test pin in the rotating chuck of the machine.

• Mount the vee blocks in the loading mechanism.

• Fill the lubricant cup with the test fluid to a level that immerses the test pin and vee blocks.

• Start the machine, which rotates the pin at 290 ± 10 rpm.[6]

• Apply an initial load to the vee blocks.

• Continuously increase the load at a specified rate using the ratchet wheel mechanism until seizure (indicated by a sudden increase in torque and a halt in rotation) or breakage of the pin occurs.[7]

• The load at which failure occurs is recorded as the failure load.

Pin-on-Disk Test (ASTM G99)

Objective: To determine the wear and friction characteristics of materials in sliding contact.

Apparatus: Pin-on-Disk Tribometer.

Materials:

• Test Lubricant

• A flat circular disk specimen.

• A stationary pin or ball specimen (the "pin").

Procedure:

• Clean the pin and disk specimens with a suitable solvent and dry them.

• Mount the disk on the rotating stage of the tribometer.

• Secure the pin in the stationary holder.

• Apply a thin, uniform layer of the test lubricant to the surface of the disk.

• Bring the pin into contact with the disk surface under a specified normal load.

• Rotate the disk at a constant speed for a set duration or sliding distance.

• During the test, continuously measure the frictional force between the pin and the disk.

• After the test, measure the wear track on the disk and the wear scar on the pin using a profilometer or microscope.

• Calculate the coefficient of friction (ratio of frictional force to normal load) and the wear rate.[8]

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for sulfur-based anti-wear additives like DTDPS and a typical experimental workflow for their evaluation.

Caption: Mechanism of action for Di-tert-dodecyl polysulfide.

Caption: Experimental workflow for comparing anti-wear additives.

References

• 1. blog.ducom.com [blog.ducom.com]
• 2. ASTM D3233 - Clark Testing [clarktesting.com]
• 3. ASTM D4172-94 | Wear Preventive Characteristics of Lubricating Fluid - Rtec Instruments [rtec-instruments.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Tribological Performance Evaluation of Greases on a Four-Ball Tester with Graphene Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. petrolube.com [petrolube.com]
• 7. randb.co.kr [randb.co.kr]
• 8. Pinning Down the Pin-on Disk Tribometer - Koehler Instrument Company, Inc. [koehlerinstrument.com]

Di-tert-dodecyl polysulfide versus diallyl trisulfide as a research chemical

An objective comparison of Di-tert-dodecyl Polysulfide and Diallyl Trisulfide for research applications, providing a comprehensive overview of their distinct properties, primary uses, and supporting experimental data. This guide is intended for researchers, scientists, and drug development professionals.

In the vast landscape of chemical compounds, polysulfides represent a unique class characterized by chains of sulfur atoms. While sharing this fundamental structural feature, individual polysulfides can exhibit remarkably divergent properties and applications. This guide provides a detailed comparison of two such compounds: Di-tert-dodecyl Polysulfide, an industrial lubricant additive, and Diallyl Trisulfide, a bioactive compound of interest in drug development. Their starkly different roles underscore the critical impact of molecular structure on chemical function.

At a Glance: A Comparative Overview

Feature	Di-tert-dodecyl Polysulfide	Diallyl Trisulfide
Primary Application	Extreme pressure and anti-wear additive in industrial lubricants and greases.[1][2]	Preclinical research as a potential anticancer and chemopreventive agent.[3][4][5]
Source	Synthetic	Naturally derived from garlic (Allium sativum).[3]
Key Function	Forms a protective film on metal surfaces to reduce friction and wear under high loads.[4]	Induces apoptosis and cell cycle arrest in cancer cells; exhibits antioxidant and anti-inflammatory properties.[3][5]
Research Context	Tribology, materials science, industrial chemistry.	Oncology, pharmacology, natural product chemistry.
Molecular Formula	C24H50Sₓ (x=2-6)	C6H10S3

Di-tert-dodecyl Polysulfide: Enhancing Industrial Performance

Di-tert-dodecyl polysulfide is a synthetic blend of polysulfides with varying sulfur chain lengths.[6] It is primarily utilized as an extreme pressure (EP) additive in lubricating oils and greases.[1][2] Its bulky tert-dodecyl groups provide solubility in hydrocarbon base oils, while the polysulfide chain imparts the desired anti-wear properties.

Performance as a Lubricant Additive

The primary function of di-tert-dodecyl polysulfide is to prevent catastrophic failure of machinery components operating under high-load and high-pressure conditions. It achieves this by reacting with metal surfaces to form a sacrificial protective film that reduces friction and prevents direct metal-to-metal contact.[4] The performance of such additives is often evaluated using standardized tribological tests, such as the four-ball wear test.

Table 1: Representative Four-Ball Wear Test Data for Lubricants with and without Polysulfide Additives

Lubricant Composition	Test Load (kg)	Mean Wear Scar Diameter (mm)	Coefficient of Friction	Weld Load (kg)
Base Oil	40 - 63	Rapid Increase	Rapid Increase	126
Base Oil + ZDDP	100 - 163	Gradual Increase	Gradual Increase	400
Base Oil + Polysulfide	250 - 400	Gradual Increase	Gradual Increase	>900

This table is a synthesized representation of typical results from four-ball wear tests and is intended for illustrative purposes. ZDDP (Zinc dialkyldithiophosphate) is another common anti-wear additive.[7]

Experimental Protocols

Four-Ball Wear Test (ASTM D4172)

This standardized test evaluates the wear-preventive properties of a lubricant.

• Apparatus: A four-ball wear tester, consisting of one rotating steel ball and three stationary steel balls held in a cup.

• Procedure:

  • The three stationary balls are clamped together in the test cup, and the lubricant sample is added to cover the balls.

  • The fourth ball is placed in the chuck of the motor-driven spindle.

  • A specified load is applied, and the top ball is rotated at a constant speed for a set duration and temperature.

  • After the test, the wear scars on the three stationary balls are measured using a microscope.

• Data Analysis: The average diameter of the wear scars is calculated. A smaller wear scar diameter indicates better anti-wear performance.[8][9]

Synthesis of Di-tert-dodecyl Polysulfide

A general procedure for the synthesis of di-tert-dodecyl polysulfide involves the reaction of a mercaptan with elemental sulfur.

• Reactants: tert-dodecyl mercaptan, elemental sulfur, and a basic catalyst (e.g., triethylamine (B128534) or alumina).[10][11]

• Procedure:

  • tert-dodecyl mercaptan and elemental sulfur are charged into a reactor.

  • A catalytic amount of a basic catalyst is added.

  • The mixture is heated and stirred for a specified period.

  • The crude product is then purified, often by washing and filtration, to remove unreacted starting materials and catalyst.

Below is a logical workflow for the synthesis process.

Synthesis workflow for Di-tert-dodecyl Polysulfide.

Diallyl Trisulfide: A Bioactive Compound for Drug Development

Diallyl trisulfide (DATS) is a naturally occurring organosulfur compound found in garlic and is responsible for many of its characteristic properties. In recent years, DATS has garnered significant attention from the scientific community for its potential therapeutic applications, particularly in oncology.[3][4][5]

Anticancer Activity and Mechanism of Action

Extensive preclinical research has demonstrated that DATS can inhibit the proliferation of various cancer cell lines and suppress tumor growth in animal models.[3][5] Its anticancer effects are multifaceted and involve the modulation of several key signaling pathways that regulate cell survival, proliferation, and death.

Table 2: Effects of Diallyl Trisulfide on Cancer Cells

Biological Effect	Key Molecular Targets	Experimental Assay
Apoptosis Induction	↑ Bax, ↓ Bcl-2, ↑ Caspase-3 cleavage	Annexin V/PI Staining, Western Blot
Cell Cycle Arrest	↓ Cyclin B1, ↓ CDK1	Propidium (B1200493) Iodide Staining (Flow Cytometry)
Inhibition of Angiogenesis	↓ VEGF, ↓ HIF-1α	Tube Formation Assay, Western Blot
Suppression of Metastasis	↓ MMP-2, ↓ MMP-9	Wound Healing Assay, Transwell Invasion Assay

This table summarizes common findings in the literature regarding the anticancer effects of Diallyl Trisulfide.

One of the well-studied mechanisms of DATS-induced apoptosis is through the modulation of the PI3K/Akt signaling pathway.[12] This pathway is a critical regulator of cell survival, and its inhibition can lead to programmed cell death.

DATS-mediated inhibition of the PI3K/Akt signaling pathway.

Experimental Protocols

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptotic cells.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and used to label apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.

• Procedure:

  • Cells are treated with DATS for the desired time.

  • Both adherent and floating cells are collected and washed with cold PBS.

  • Cells are resuspended in Annexin V binding buffer.

  • Fluorescently labeled Annexin V and PI are added to the cell suspension.

  • After a short incubation in the dark, the cells are analyzed by flow cytometry.

• Data Analysis: The flow cytometer detects the fluorescence of Annexin V and PI, allowing for the differentiation of live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[13][14][15]

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in the different phases of the cell cycle.

• Principle: Propidium iodide stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the DNA content. Cells in the G2/M phase of the cell cycle have twice the DNA content of cells in the G0/G1 phase.

• Procedure:

  • Cells are treated with DATS.

  • Cells are harvested and fixed, typically with cold 70% ethanol, to permeabilize the cell membrane.

  • The cells are then treated with RNase to prevent the staining of RNA.

  • A solution containing propidium iodide is added to the cells.

  • The DNA content is analyzed by flow cytometry.

• Data Analysis: The flow cytometer generates a histogram of DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[16][17][18][19]

Western Blotting

This technique is used to detect specific proteins in a sample.

• Procedure:

  • Protein Extraction: Cells are lysed to release their proteins.

  • Protein Quantification: The total protein concentration in the lysate is determined.

  • Gel Electrophoresis: Equal amounts of protein from each sample are separated by size using SDS-PAGE.

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunodetection: The membrane is incubated with a primary antibody that specifically binds to the protein of interest. A secondary antibody, which is conjugated to an enzyme, is then used to bind to the primary antibody.

  • Detection: A substrate is added that reacts with the enzyme on the secondary antibody to produce a detectable signal (e.g., chemiluminescence).

• Data Analysis: The intensity of the signal is proportional to the amount of the target protein.[20][21][22][23][24]

Conclusion: A Study in Contrasts

The comparison of di-tert-dodecyl polysulfide and diallyl trisulfide highlights the profound influence of molecular structure on the function and application of a chemical compound. While both are polysulfides, their distinct alkyl groups dictate their solubility, reactivity, and biological activity, leading them down vastly different application paths. Di-tert-dodecyl polysulfide serves as a robust and essential component in industrial lubrication, protecting machinery and ensuring operational efficiency. In contrast, diallyl trisulfide, a gift from nature, offers exciting possibilities in the realm of medicine, with its potential to combat cancer and other diseases. For researchers, this comparison serves as a compelling example of how subtle changes in chemical architecture can lead to a world of difference in application, from the macro-scale of industrial machinery to the micro-scale of cellular signaling.

References

• 1. mdpi.com [mdpi.com]
• 2. koehlerinstrument.com [koehlerinstrument.com]
• 3. sylzyhg.com [sylzyhg.com]
• 4. cetjournal.it [cetjournal.it]
• 5. mdpi.com [mdpi.com]
• 6. Biological Functions of Diallyl Disulfide, a Garlic-Derived Natural Organic Sulfur Compound - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.ducom.com [blog.ducom.com]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. xray.greyb.com [xray.greyb.com]
• 10. researchgate.net [researchgate.net]
• 11. data.epo.org [data.epo.org]
• 12. Activation of PI3K/Akt mediates the protective effect of diallyl trisulfide on doxorubicin induced cardiac apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 14. kumc.edu [kumc.edu]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. vet.cornell.edu [vet.cornell.edu]
• 17. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]
• 18. cancer.wisc.edu [cancer.wisc.edu]
• 19. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 20. arigobio.com [arigobio.com]
• 21. youtube.com [youtube.com]
• 22. bio-rad.com [bio-rad.com]
• 23. docs.abcam.com [docs.abcam.com]
• 24. scribd.com [scribd.com]

Safety & Regulatory Compliance

Proper Disposal of Di-tert-dodecyl Polysulfide: A Guide for Laboratory Professionals

Researchers and scientists handling di-tert-dodecyl polysulfide must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of di-tert-dodecyl polysulfide, aligning with general laboratory chemical waste guidelines and specific information from safety data sheets (SDS).

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[1][2] All handling of di-tert-dodecyl polysulfide waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors.

Step-by-Step Disposal Protocol

The disposal of di-tert-dodecyl polysulfide is governed by its classification as a material that may cause long-lasting harmful effects to aquatic life.[2][3] Therefore, it must not be disposed of down the drain or in regular trash.[3][4] The primary disposal method is through a licensed hazardous waste disposal facility.[3][5]

1. Waste Identification and Segregation:

• Treat all di-tert-dodecyl polysulfide and materials contaminated with it as hazardous waste.[4][6]

• This includes neat (pure) chemical, solutions containing the chemical, and any spill cleanup materials.[6][7]

• Segregate di-tert-dodecyl polysulfide waste from other incompatible waste streams to prevent accidental reactions.[4][7][8] Specifically, keep it separate from strong oxidizing agents.[9]

2. Waste Container Selection and Labeling:

• Use a dedicated, leak-proof, and chemically compatible waste container.[4][10] Plastic containers are often preferred for chemical waste.[10]

• The container must be kept closed except when adding waste.[4][10]

• Label the waste container clearly and accurately. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Di-tert-dodecyl polysulfide"

  • The approximate concentration and quantity of the waste

  • Relevant hazard pictograms (e.g., environmental hazard)

  • The name and contact information of the generating researcher or lab[8]

  • The date when waste was first added to the container[7]

3. Waste Accumulation and Storage:

• Store the hazardous waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.[7][10]

• The storage area should have secondary containment to capture any potential leaks or spills.[4][7]

• Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic hazardous waste in the satellite accumulation area.[6][7][10]

4. Arranging for Disposal:

• Once the waste container is full or has been in accumulation for the maximum allowable time (typically 9-12 months, check your institution's policy), arrange for its collection by your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste contractor.[4][7][10]

• Follow your institution's specific procedures for requesting a waste pickup.[7]

5. Spill Management:

• In the event of a spill, immediately alert personnel in the area.

• For small spills that can be safely cleaned up by laboratory personnel, use an absorbent, non-combustible material like sand, earth, or vermiculite.[9]

• Use non-sparking tools for cleanup.

• Collect the spilled material and absorbent into a designated hazardous waste container.[6]

• All materials used for spill cleanup must be disposed of as hazardous waste.[4][6][7]

• For large spills, or if you are unsure how to proceed, evacuate the area and contact your institution's emergency response team or EH&S.[4][7]

Quantitative Data Summary

The following table summarizes key quantitative data related to the handling and disposal of di-tert-dodecyl polysulfide and general laboratory waste.

Parameter	Value	Reference
Flash Point	> 100 °C (> 212.0 °F)	[1]
Acute Oral Toxicity (Rat LD50)	19,550 mg/kg	[3][5]
Acute Inhalation Toxicity (Rat LC50, 4h)	> 15.5 mg/l (dust/mist)	[3]
Satellite Accumulation Limit (Hazardous Waste)	55 gallons	[6][10]
Satellite Accumulation Limit (Acutely Toxic Waste)	1 quart	[6][10]

Experimental Workflow and Decision-Making

The following diagram illustrates the logical workflow for the proper disposal of di-tert-dodecyl polysulfide waste in a laboratory setting.

Caption: Disposal workflow for di-tert-dodecyl polysulfide.

This comprehensive approach to the disposal of di-tert-dodecyl polysulfide will help ensure the safety of laboratory personnel, prevent environmental contamination, and maintain compliance with institutional and regulatory requirements.

References

• 1. 叔十二烷基聚硫化物 average Mn ~434, TPS® 20 | Sigma-Aldrich [sigmaaldrich.com]
• 2. echemi.com [echemi.com]
• 3. cpchem.com [cpchem.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. cpchem.com [cpchem.com]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. vumc.org [vumc.org]
• 8. canterbury.ac.nz [canterbury.ac.nz]
• 9. nj.gov [nj.gov]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling Di-tert-dodecyl polysulfide

This guide provides immediate safety, handling, and disposal protocols for Di-tert-dodecyl polysulfide, tailored for research, scientific, and drug development professionals. Following these procedures is crucial for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment (PPE)

Di-tert-dodecyl polysulfide may cause long-lasting harmful effects to aquatic life.[1][2][3] While it is not classified as a hazardous substance or mixture in all contexts, proper handling and the use of appropriate personal protective equipment are essential to prevent exposure and ensure a safe working environment.[4]

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Specifications and Usage Notes
Respiratory Protection	NIOSH approved respirator	Required if exposure to harmful levels of airborne material may occur. Options include an air-purifying respirator for dusts and mists (P100) or a supplied-air respirator if ventilation is inadequate to maintain at least 19.5% oxygen by volume.[1][4] A positive pressure, air-supplying respirator is recommended for potential uncontrolled releases or unknown exposure levels.[1][4]
Hand Protection	Chemical-resistant gloves	The suitability of specific glove types should be confirmed with the manufacturer.[1][4] Gloves should be inspected before use and discarded if they show signs of degradation or chemical breakthrough.[1]
Eye Protection	Tightly fitting safety goggles	Should conform to EN 166 (EU) or NIOSH (US) standards.[2] An eyewash station with pure water should be readily accessible.[1]
Skin and Body Protection	Protective suit and safety shoes	Body protection should be chosen based on the amount and concentration of the substance being handled.[1][4] Options include impervious and fire/flame-resistant clothing.[2][3]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for safety and environmental protection.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure adequate ventilation and that all recommended PPE is available and in good condition. Read and understand the Safety Data Sheet (SDS).

• Handling: Avoid contact with skin and eyes.[2][3] Prevent the formation of dust and aerosols. Use in a well-ventilated area.[2] Smoking, eating, and drinking should be prohibited in the application area.[4]

• Storage: Store in a cool, dry, and well-ventilated place.[2][3] Keep containers tightly closed and upright to prevent leakage.[4]

• Spill Response: In case of a spill, prevent the product from entering drains.[1][4] Wipe up with absorbent material (e.g., cloth, fleece) and place in suitable, closed containers for disposal.[1][4]

• First Aid:

  • Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[3]

  • Skin Contact: Wash off with soap and plenty of water.[3]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[3]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1] Avoid release to the environment.[1][2][3] This material may be classified as a hazardous waste under RCRA (40 CFR 261).[1][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Di-tert-dodecyl polysulfide.

Table 2: Physical and Chemical Properties

Property	Value
Flash Point	121 - 132 °C (250 - 270 °F)[1][4]
Autoignition Temperature	240 °C (464 °F)[1][4]
Acute Oral Toxicity (Rat)	LD50: 19,550 mg/kg[1][4]
Acute Inhalation Toxicity (Rat)	LC50: > 15.5 mg/l (4 h exposure, dust/mist)[1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Di-tert-dodecyl polysulfide from receipt to disposal.

Caption: Workflow for safe handling of Di-tert-dodecyl polysulfide.

References

• 1. cpchem.com [cpchem.com]
• 2. echemi.com [echemi.com]
• 3. Page loading... [wap.guidechem.com]
• 4. cpchem.com [cpchem.com]